Butylamine hydrochloride

• CAS: 3858-78-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Butylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butylamine (B146782) hydrochloride (C₄H₁₂ClN), the hydrochloride salt of the primary aliphatic amine n-butylamine, is a versatile chemical intermediate with applications in organic synthesis and the development of pharmaceuticals and agrochemicals.[1][2] Its physical and chemical characteristics are fundamental to its handling, reactivity, and application in various scientific disciplines. This technical guide provides a comprehensive overview of the core physical and chemical properties of butylamine hydrochloride, complete with experimental protocols and graphical representations of key concepts and workflows.

Core Physical and Chemical Properties

Butylamine hydrochloride is a white to almost white crystalline powder.[3] It is the product of the reaction between n-butylamine and hydrochloric acid. The presence of the ionic hydrochloride group significantly influences its physical properties, most notably its solubility, when compared to its free base form, n-butylamine.

Table 1: General and Physical Properties of Butylamine Hydrochloride

Property	Value	Source(s)
Chemical Name	Butan-1-amine hydrochloride	[4]
Synonyms	n-Butylamine hydrochloride, 1-Aminobutane hydrochloride, Butylammonium (B8472290) chloride	[2]
CAS Number	3858-78-4	[5]
Molecular Formula	C₄H₁₂ClN	[4]
Molecular Weight	109.60 g/mol	[4]
Appearance	White to almost white powder/crystal	[3]
Melting Point	212-217 °C	[5]
Solubility in Water	Highly soluble ("almost transparency")	[2][3]

Table 2: Acid-Base Properties

Property	Value	Notes	Source(s)
pKa of n-butylamine (conjugate acid)	10.78	This is the pKa of the butylammonium ion (CH₃(CH₂)₃NH₃⁺).	[6]

Note: The pKa of butylamine hydrochloride itself is not typically reported; instead, the pKa of its conjugate acid (the butylammonium ion) is the relevant value for understanding its behavior in solution.

Chemical Reactivity

As a primary amine salt, butylamine hydrochloride can be converted back to its free amine form, n-butylamine, by treatment with a base. The free amine possesses a nucleophilic nitrogen atom with a lone pair of electrons, making it reactive towards electrophiles. Key reactions include:

• Alkylation: Reaction with alkyl halides to form secondary, tertiary amines, or quaternary ammonium (B1175870) salts.[2]

• Acylation: Reaction with acyl chlorides or anhydrides to form amides.[2]

These reactions are fundamental to its use as a building block in organic synthesis.

Experimental Protocols

Determination of Melting Point

The melting point of butylamine hydrochloride can be accurately determined using the capillary method with either a Mel-Temp apparatus or a Thiele tube.

Methodology:

• Sample Preparation: A small amount of dry butylamine hydrochloride is finely crushed and packed into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the sample is compact.[7]

• Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the Mel-Temp apparatus.

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.[8]

• Observation: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[8] A pure substance will have a sharp melting range of 1-2 °C.[9]

Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a specific solvent.

Methodology:

• Preparation: An excess amount of butylamine hydrochloride is added to a known volume of deionized water in a sealed flask.

• Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: The suspension is allowed to stand, and the undissolved solid is separated from the saturated solution by filtration or centrifugation.

• Analysis: The concentration of butylamine hydrochloride in the clear, saturated solution is determined using a suitable analytical method, such as titration or spectroscopy.

Determination of pKa (Potentiometric Titration)

The pKa of the butylammonium ion can be determined by potentiometric titration of an aqueous solution of butylamine hydrochloride with a standardized solution of a strong base (e.g., NaOH).

Methodology:

• Solution Preparation: A known concentration of butylamine hydrochloride is dissolved in deionized water.

• Titration: A standardized solution of NaOH is added in small increments to the butylamine hydrochloride solution.

• pH Measurement: The pH of the solution is measured after each addition of the titrant using a calibrated pH meter.

• Data Analysis: A titration curve is constructed by plotting the pH of the solution against the volume of NaOH added. The pKa is the pH at which half of the butylamine hydrochloride has been neutralized (i.e., at the half-equivalence point).

Spectral Data

¹H NMR Spectroscopy

The ¹H NMR spectrum of butylamine hydrochloride would show characteristic signals for the protons on the butyl chain. The protons on the carbon adjacent to the nitrogen atom (α-protons) would be the most deshielded. The signals for the NH₃⁺ protons are often broad and may exchange with deuterium (B1214612) in D₂O.

Infrared (IR) Spectroscopy

As an amine salt, butylamine hydrochloride exhibits characteristic IR absorption bands. A prominent feature is a broad, strong absorption in the 2500-3300 cm⁻¹ region, which is due to the N-H stretching vibrations of the ammonium group.[10]

Mandatory Visualizations

Caption: Dissociation of Butylamine Hydrochloride in Water.

Caption: Experimental Workflow for Physical and Chemical Characterization.

References

• 1. N-butylamine hydrochloride [webbook.nist.gov]
• 2. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
• 3. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]
• 4. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 6. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]

Butylamine Hydrochloride (CAS 3858-78-4): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, properties, and applications of a versatile primary amine salt.

Abstract

Butylamine (B146782) hydrochloride, with the CAS number 3858-78-4, is the hydrochloride salt of the primary aliphatic amine, n-butylamine. This white to almost white crystalline powder is a versatile and important building block in organic synthesis. Its utility spans various fields, from being a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and other specialty chemicals to its emerging role in the development of advanced materials such as perovskite solar cells.[1][2][3] This technical guide provides a comprehensive overview of butylamine hydrochloride, including its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and a discussion of its significant applications, particularly in the realm of drug discovery and development.

Chemical and Physical Properties

Butylamine hydrochloride is a stable, water-soluble salt that is easier to handle and store compared to its free base, n-butylamine. A summary of its key quantitative properties is presented in Table 1.

Property	Value	Reference(s)
CAS Number	3858-78-4	[4]
Molecular Formula	C₄H₁₂ClN	[4]
Molecular Weight	109.60 g/mol	[4]
Appearance	White to almost white crystalline powder	[2]
Melting Point	214-217 °C	[2]
Solubility	Soluble in water	[1]
pKa of Conjugate Acid	10.78	[1]

Table 1: Physicochemical Properties of Butylamine Hydrochloride

Spectroscopic Data

The structural confirmation of butylamine hydrochloride is typically achieved through various spectroscopic techniques. Key spectral data are summarized in Table 2.

Technique	Key Data/Signals	Reference(s)
¹H NMR	Spectral data available.	[4]
¹³C NMR	Spectral data available.	[4][5]
FT-IR	Spectral data available.

Table 2: Spectroscopic Data for Butylamine Hydrochloride

Synthesis of Butylamine Hydrochloride

Several synthetic routes are available for the preparation of n-butylamine and its subsequent conversion to the hydrochloride salt. The choice of method often depends on the starting materials, desired scale, and purity requirements.

From 1-Chlorobutane (B31608) (Delépine Reaction)

This method provides a selective route to primary amines from alkyl halides via a quaternary ammonium (B1175870) salt with hexamethylenetetramine (HMTA), followed by acid hydrolysis.

Experimental Protocol:

• Formation of the Hexaminium Salt: Dissolve hexamethylenetetramine (28.0 g, 0.2 mol) in 150 mL of chloroform (B151607) in a 250 mL round-bottom flask equipped with a reflux condenser.

• Add a solution of 1-chlorobutane (18.5 g, 0.2 mol) in 50 mL of chloroform to the flask.

• Heat the mixture to reflux for 3-5 hours. The quaternary ammonium salt will precipitate from the solution.

• Cool the reaction mixture and collect the precipitated salt by suction filtration. Wash the salt with a small amount of cold chloroform or diethyl ether and air-dry.

• Acid Hydrolysis: Place the crude hexaminium salt in a 1 L round-bottom flask.

• Add a mixture of 95% ethanol (B145695) (400 mL) and concentrated hydrochloric acid (96 mL).

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture and remove the precipitated ammonium chloride by filtration.

• Concentrate the filtrate by distillation to remove ethanol.

• Evaporate the remaining aqueous solution to dryness under reduced pressure to yield crude n-butylamine hydrochloride.[6]

• The crude product can be further purified by recrystallization.

From N-Butylbenzamide

This procedure involves the N-deacylation of a secondary amide.

Experimental Protocol:

• To a cooled (0°C) solution of N-butylbenzamide (1.0 mmol) and 2-fluoropyridine (B1216828) (103μL, 1.2mmol) in dichloromethane (B109758) (4mL), add trifluoromethanesulfonic anhydride (B1165640) (Tf₂O, 185μL, 1.1mmol) dropwise.

• Stir the mixture at 0°C for 30 minutes.

• Cannulate the mixture to a freshly prepared organocerium reagent (3.0 mmol) in THF (15 mL) at -78°C and stir for 2 hours.

• Quench the reaction by adding aqueous HCl solution (3 mol/L, 5 mL) and allow the mixture to warm to room temperature and stir for 2 hours.

• Add ammonium hydroxide (B78521) solution (25%, 5 mL) to the mixture.

• Separate the organic layer and extract the aqueous phase with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine (3 x 3 mL), and concentrate under reduced pressure.

• The aqueous phases are combined, washed with diethyl ether (5 mL), basified with an ammonium hydroxide solution (25%, 5 mL), and back-extracted with diethyl ether (5 x 20 mL).

• Combine the ether layers, wash with brine (5 mL), and dry over anhydrous MgSO₄.

• Filter the solution and acidify with a solution of HCl in ethyl acetate (B1210297) (3 mol/L, 5 mL).

• Concentrate the solution under reduced pressure to afford the desired n-butylamine hydrochloride salt.[7]

Via Reductive Amination of Butyraldehyde (B50154)

Reductive amination of an aldehyde is a common method for synthesizing primary amines. The resulting n-butylamine can then be converted to its hydrochloride salt.

Experimental Protocol:

• Oxime Formation: To a solution of butyraldehyde in a suitable solvent, add hydroxylammonium chloride.

• Reduction: The resulting oxime is then reduced to n-butylamine using a suitable reducing agent, such as stannous chloride.

• Salt Formation: The crude n-butylamine is dissolved in a suitable solvent (e.g., diethyl ether or isopropanol) and treated with a solution of hydrogen chloride (e.g., HCl in ether or concentrated HCl) to precipitate n-butylamine hydrochloride. The solid is then collected by filtration and dried.[8][9]

References

• 1. n-Butylamine - Wikipedia [en.wikipedia.org]
• 2. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. n-Butylamine hydrochloride | C4H12ClN | CID 19726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. BUTYLAMINE HYDROCHLORIDE(3858-78-4) 13C NMR spectrum [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. BUTYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. derpharmachemica.com [derpharmachemica.com]

An In-depth Technical Guide on Butylamine Hydrochloride: Molecular Structure and Weight

This guide provides a detailed overview of the molecular structure and weight of butylamine (B146782) hydrochloride, tailored for researchers, scientists, and professionals in drug development.

Molecular Identity and Composition

Butylamine hydrochloride is the salt formed from the reaction of the weak base n-butylamine with hydrochloric acid. It is an organic compound that is highly soluble in water.[1][2] The presence of the hydrochloride salt enhances its solubility compared to the free amine form.[1]

Molecular Formula: C₄H₁₂ClN or C₄H₁₁N·HCl[3][4][5][6][7]

The structure consists of a butylammonium (B8472290) cation and a chloride anion. The cation is characterized by a four-carbon chain (butyl group) attached to an ammonium (B1175870) group (-NH₃⁺). The positive charge on the nitrogen atom is balanced by the negative charge of the chloride ion (Cl⁻).

Quantitative Molecular Data

The following table summarizes the key quantitative data for butylamine hydrochloride.

Property	Value
Molecular Formula	C₄H₁₂ClN
Molecular Weight	109.60 g/mol [3][4][6][7][8]
Monoisotopic Mass	109.0658271 Da[3][4]
Atomic Composition
Carbon (C)	4 atoms
Hydrogen (H)	12 atoms
Chlorine (Cl)	1 atom
Nitrogen (N)	1 atom

Molecular Structure Visualization

The ionic interaction between the butylammonium cation and the chloride anion is depicted in the following diagram.

Caption: Ionic structure of butylamine hydrochloride.

Experimental Determination of Molecular Structure and Weight

The determination of the molecular structure and weight of chemical compounds like butylamine hydrochloride is typically achieved through a combination of analytical techniques. While specific experimental protocols for this compound were not detailed in the provided search results, the following are standard methodologies employed in the field:

• Mass Spectrometry (MS): This technique is fundamental for determining the mass-to-charge ratio of ions. For butylamine hydrochloride, MS would be used to find the precise molecular weight of the butylammonium cation, and from that, the molecular weight of the entire compound can be confirmed. High-resolution mass spectrometry can provide the exact isotopic mass, confirming the elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-hydrogen framework of a molecule. For butylamine hydrochloride, NMR would confirm the presence of the butyl chain and the number of protons attached to each carbon and the nitrogen atom.

• X-ray Crystallography: For crystalline solids, X-ray crystallography can determine the precise three-dimensional arrangement of atoms and the nature of the ionic bond between the butylammonium cation and the chloride anion.

• Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present in a molecule. In the case of butylamine hydrochloride, the characteristic stretches and bends of the N-H bonds in the ammonium group and the C-H and C-C bonds of the butyl group would be observable.

References

• 1. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
• 2. biosynth.com [biosynth.com]
• 3. n-Butylamine hydrochloride | C4H12ClN | CID 19726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-butylamine hydrochloride [webbook.nist.gov]
• 6. labsolu.ca [labsolu.ca]
• 7. scbt.com [scbt.com]
• 8. scbt.com [scbt.com]

Navigating the Solubility Landscape of Butylamine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of butylamine (B146782) hydrochloride, a compound of interest in various chemical and pharmaceutical applications. Due to the limited availability of specific quantitative solubility data for butylamine hydrochloride in publicly accessible literature, this guide synthesizes available qualitative information, presents comparative data for the free base (n-butylamine), and outlines a general experimental framework for solubility determination. This information is intended to support research and development activities where the solubility of this compound is a critical parameter.

Understanding the Solubility Profile

Butylamine hydrochloride (C₄H₁₁N·HCl) is the salt formed from the reaction of the weak base n-butylamine with hydrochloric acid. The ionic nature of the hydrochloride salt generally imparts significantly different solubility characteristics compared to its free base form. While n-butylamine, a colorless liquid, is miscible with water and soluble in many organic solvents, butylamine hydrochloride is a solid whose solubility is governed by the polarity of the solvent and its ability to solvate the butylammonium (B8472290) and chloride ions.[1][2][3][4]

General Principles of Solubility:

The solubility of amine hydrochlorides like butylamine hydrochloride is primarily dictated by the following factors:

• Polarity of the Solvent: Highly polar solvents, particularly those capable of hydrogen bonding, are expected to be effective in dissolving ionic compounds.

• Lattice Energy of the Salt: The strength of the ionic interactions within the crystal lattice of butylamine hydrochloride must be overcome by the energy of solvation for dissolution to occur.

• Temperature: The solubility of most solids in liquids increases with temperature, as the dissolution process is often endothermic.

Solubility Data

Table 1: Qualitative Solubility of Butylamine Hydrochloride

Solvent	Qualitative Solubility	Source
Water	Highly soluble, "almost transparency"	[5][6]

Table 2: Quantitative Solubility of n-Butylamine (Free Base)

Solvent	Temperature (°C)	Solubility	Source
Water	20	1000 mg/mL (Miscible)	[2]
Water	25	Miscible	[2]
Ethanol	Not Specified	Soluble	[2]
Ether	Not Specified	Miscible	[2]

Note: The high miscibility of n-butylamine in water is due to its ability to form hydrogen bonds. While this provides some context, it is not a direct measure of the solubility of the solid hydrochloride salt.

Experimental Protocol for Solubility Determination

The following outlines a general and robust gravimetric method for determining the solubility of a compound like butylamine hydrochloride in a given solvent at a specific temperature. This method is adaptable for various solvents and temperatures.

Objective: To determine the equilibrium solubility of butylamine hydrochloride in a selected solvent at a constant temperature.

Materials:

• Butylamine hydrochloride

• Selected solvent(s) (e.g., deionized water, ethanol, methanol)

• Analytical balance (± 0.0001 g)

• Constant temperature water bath or incubator

• Vials with airtight caps

• Magnetic stirrer and stir bars

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of butylamine hydrochloride to a vial containing a known volume of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Place a magnetic stir bar in the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature bath and stir for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, stop the stirring and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to prevent precipitation upon cooling.

  • Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved solid particles.

• Gravimetric Analysis:

  • Record the exact volume of the filtered saturated solution.

  • Evaporate the solvent from the volumetric flask using a gentle stream of nitrogen or by placing it in a drying oven at a temperature below the decomposition point of butylamine hydrochloride.

  • Once the solvent is completely removed, cool the flask to room temperature in a desiccator and weigh it.

  • The mass of the dissolved butylamine hydrochloride is the difference between the final and initial mass of the flask.

• Calculation of Solubility:

  • Calculate the solubility in the desired units (e.g., g/100 mL, mol/L) using the mass of the dissolved solid and the volume of the solvent used.

Safety Precautions:

• Handle butylamine hydrochloride and all solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

General workflow for solubility determination.

Conclusion and Future Directions

While it is qualitatively understood that butylamine hydrochloride is highly soluble in water, this guide highlights the significant gap in publicly available quantitative solubility data for this compound in various solvents. The provided experimental protocol offers a standardized approach for researchers and drug development professionals to generate this crucial data in-house. The acquisition of precise solubility data as a function of temperature and solvent composition will be invaluable for optimizing reaction conditions, designing purification processes, and formulating products containing butylamine hydrochloride. Further research to quantify the solubility and explore the thermodynamic properties of its dissolution would be a valuable contribution to the chemical and pharmaceutical sciences.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. n-Butylamine - Wikipedia [en.wikipedia.org]
• 5. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 6. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]

Commercial Sourcing and Application of High-Purity Butylamine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity Butylamine hydrochloride (BACl), a versatile chemical intermediate with significant applications in materials science and organic synthesis. This document details commercial suppliers, quantitative specifications, and a representative experimental protocol for its application in the fabrication of perovskite solar cells, a cutting-edge area of research.

High-Purity Butylamine Hydrochloride: Commercial Availability

A variety of chemical suppliers offer high-purity Butylamine hydrochloride, typically with a purity of 98.0% or greater. For researchers and drug development professionals, sourcing from reputable suppliers who provide detailed specifications and certificates of analysis is crucial for experimental reproducibility and quality control.

Table 1: Commercial Suppliers and Specifications of Butylamine Hydrochloride

Supplier	Product Number (Example)	Purity Specification	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
TCI America	B0710	>98.0% (Argentometric Titration)	3858-78-4	C₄H₁₁N·HCl	109.60	White to Almost white powder to crystal
Fisher Scientific	B071025G (TCI)	≥98.0%	3858-78-4	C₄H₁₂ClN	109.60	Crystalline Powder
Sigma-Aldrich	171409	≥98.0% (AT)	3858-78-4	C₄H₁₁N·HCl	109.60	Powder
Santa Cruz Biotechnology	sc-239103	N/A	3858-78-4	C₄H₁₁N·HCl	109.60	N/A
Biosynth	FB176376	N/A	3858-78-4	C₄H₁₁N·HCl	109.60	N/A

Note: Product numbers and availability are subject to change. Please refer to the suppliers' websites for the most current information.

Applications in Advanced Materials: Perovskite Solar Cells

Butylamine hydrochloride is increasingly utilized as a crucial additive in the fabrication of perovskite solar cells (PSCs). Its incorporation into the perovskite precursor solution can aid in controlling crystal growth, passivating defects, and enhancing the overall stability and efficiency of the solar cell device. The butylammonium (B8472290) cation can act as a surface passivating agent, reducing non-radiative recombination losses at the perovskite grain boundaries.

Experimental Protocol: Fabrication of Perovskite Solar Cells with a Butylamine Hydrochloride Additive

The following is a representative protocol for the fabrication of a planar n-i-p perovskite solar cell, adapted from established methodologies for similar amine hydrochloride additives. This protocol is intended for research purposes and should be performed in a controlled laboratory environment (e.g., a glovebox).

Materials and Reagents

• Indium tin oxide (ITO) coated glass substrates

• SnO₂ nanoparticle dispersion (e.g., 15 wt.%)

• Formamidinium iodide (FAI)

• Lead iodide (PbI₂)

• Butylamine hydrochloride (BACl)

• N,N-Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Chlorobenzene (B131634) (CB), anhydrous

• Spiro-OMeTAD (hole transport material)

• Silver (Ag) evaporation source

Substrate Preparation and Electron Transport Layer (ETL) Deposition

• Clean ITO substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Dry the substrates with a nitrogen gun and treat with UV-ozone for 30 minutes.

• Deposit the SnO₂ electron transport layer by spin-coating the nanoparticle dispersion onto the ITO substrate at 4000 rpm for 30 seconds.

• Anneal the substrates at 150°C for 30 minutes in ambient air.

• Allow the substrates to cool and transfer them into a nitrogen-filled glovebox.

Perovskite Precursor Solution Preparation

• Prepare the primary perovskite precursor solution by dissolving FAI and PbI₂ in a 4:1 (v/v) mixture of DMF and DMSO.

• To this solution, add Butylamine hydrochloride at a desired molar percentage (e.g., 5-15 mol% relative to FAI) to create the final precursor solution.

• Stir the solution at room temperature for at least one hour before use.

Perovskite Film Deposition

• Dispense the Butylamine hydrochloride-containing perovskite precursor solution onto the SnO₂-coated substrate.

• Spin-coat the solution at 4500 rpm for 25 seconds.

• During the spin-coating process, at approximately the 17-second mark, dispense 150 µL of chlorobenzene (antisolvent) onto the rotating substrate.

• Immediately transfer the substrate to a hotplate and anneal at 150°C for 45 minutes.

Hole Transport Layer (HTL) and Electrode Deposition

• Prepare a solution of Spiro-OMeTAD in chlorobenzene with appropriate additives (e.g., Li-TFSI and t-BP).

• Spin-coat the HTL solution onto the cooled perovskite film.

• Finally, deposit a silver (Ag) back electrode via thermal evaporation under high vacuum.

Visualizing the Experimental Workflow

The following diagrams illustrate the key stages in the fabrication of perovskite solar cells using Butylamine hydrochloride as an additive.

Caption: Experimental workflow for perovskite solar cell fabrication.

Caption: Detailed workflow for perovskite precursor and film preparation.

The Genesis of a Key Building Block: A Technical History of Butylamine Hydrochloride

For Immediate Release

This in-depth technical guide explores the historical development and discovery of Butylamine (B146782) hydrochloride, a versatile and critical intermediate in organic synthesis and modern materials science. Geared towards researchers, scientists, and drug development professionals, this document details the evolution of its synthesis, presents key quantitative data, and outlines experimental protocols, providing a comprehensive resource on this foundational chemical compound.

A Historical Perspective: The Dawn of Amine Chemistry and the Emergence of Butylamine

The story of Butylamine hydrochloride is intrinsically linked to the pioneering work on amines in the mid-19th century. The groundbreaking research by French chemist Charles-Adolphe Wurtz, who first synthesized ethylamine (B1201723) in 1849, opened the door to the systematic study of a new class of organic compounds.[1][2] Wurtz's method of reacting alkyl halides with ammonia (B1221849) laid the fundamental groundwork for the synthesis of primary amines.[1]

Shortly thereafter, the German chemist August Wilhelm von Hofmann made substantial contributions to the understanding of amine chemistry. His work on the reactions of primary amides with hypohalites, now known as the Hofmann rearrangement (1881), provided a method for synthesizing primary amines with one less carbon atom.[3][4] Another significant contribution from this era was the Gabriel synthesis, developed by Siegmund Gabriel in 1887, which offered a more controlled method for the preparation of primary amines from phthalimide (B116566).[2][5][6]

Physicochemical and Spectroscopic Data

The consistent characterization of Butylamine hydrochloride has been crucial for its application in research and industry. The following tables summarize key quantitative data for both n-butylamine and its hydrochloride salt.

Property	Value	Reference(s)
Molecular Formula	C₄H₁₁N	[1][9]
Molecular Weight	73.14 g/mol	[1][9]
Boiling Point	77-79 °C	[9]
Melting Point	-49 °C	[9]
Density	0.74 g/mL at 20 °C	[9]
Solubility	Miscible with water, soluble in organic solvents	[9]
pKₐ of conjugate acid	10.78	[9]

Table 1: Physicochemical Properties of n-Butylamine

Property	Value	Reference(s)
Molecular Formula	C₄H₁₂ClN	[8][10]
Molecular Weight	109.60 g/mol	[8][10]
Melting Point	214 °C	[10]
Appearance	White to almost white crystalline powder	[10]
Solubility	Highly soluble in water	[7][8]

Table 2: Physicochemical Properties of n-Butylamine Hydrochloride

Spectroscopic data is essential for the identification and quality control of Butylamine hydrochloride.

Technique	Key Peaks/Shifts	Reference(s)
¹H NMR	Consistent with the butyl chain and ammonium (B1175870) proton	[10]
¹³C NMR	Shows the four distinct carbon environments of the butyl group	[10]
IR Spectroscopy	Characteristic peaks for N-H stretching and bending, and C-H stretching	[10]

Table 3: Spectroscopic Data for n-Butylamine Hydrochloride

Synthesis Methodologies: From Historical Syntheses to Modern Industrial Processes

The synthesis of butylamine, and consequently its hydrochloride salt, has evolved from early laboratory methods to highly optimized industrial processes.

Historical Synthesis Protocols

The following are representative protocols for early methods of preparing primary amines, adapted for the synthesis of n-butylamine.

3.1.1 Gabriel Synthesis (circa 1887)

This method provides a controlled synthesis of primary amines, avoiding the over-alkylation common in the direct reaction of alkyl halides with ammonia.[2][5][6]

Experimental Protocol:

• N-Alkylation of Potassium Phthalimide: Potassium phthalimide is reacted with a 1-halobutane (e.g., 1-bromobutane) in a suitable solvent such as N,N-dimethylformamide (DMF). The mixture is heated to facilitate the Sₙ2 reaction, forming N-butylphthalimide.

• Hydrolysis: The resulting N-butylphthalimide is then cleaved to release the primary amine. This can be achieved by acidic or basic hydrolysis, or more commonly, by hydrazinolysis (the Ing-Manske procedure).[2] In hydrazinolysis, N-butylphthalimide is heated with hydrazine (B178648) hydrate (B1144303) in a solvent like ethanol. The n-butylamine is liberated, and the phthalhydrazide (B32825) byproduct precipitates out of the solution.

• Isolation as Hydrochloride: The free n-butylamine is isolated and can be converted to its hydrochloride salt by reaction with hydrochloric acid.

3.1.2 Hofmann Rearrangement (circa 1881)

This method involves the conversion of a primary amide to a primary amine with one less carbon atom.[3][4] To synthesize n-butylamine, one would start with pentanamide.

Experimental Protocol:

• Reaction with Hypobromite (B1234621): Pentanamide is treated with an aqueous solution of sodium hypobromite (prepared in situ from bromine and sodium hydroxide) at a low temperature.

• Rearrangement: Upon warming, the intermediate N-bromopentanamide anion rearranges to form butyl isocyanate.[1][4]

• Hydrolysis: The butyl isocyanate is then hydrolyzed in the aqueous basic solution to n-butylamine and carbon dioxide.[1][4]

• Isolation as Hydrochloride: The n-butylamine is isolated from the reaction mixture, for instance by distillation, and subsequently converted to its hydrochloride salt with hydrochloric acid.

Modern Industrial Synthesis

The most common industrial method for producing n-butylamine is the reaction of n-butanol with ammonia.[9][11]

Experimental Protocol:

• Catalytic Amination: A mixture of n-butanol and ammonia, often with hydrogen gas, is passed over a heated catalyst.[11] Common catalysts include alumina, silica, or supported metal catalysts.[9][11] The reaction is typically carried out at elevated temperatures (e.g., 160-220 °C) and pressures (e.g., 0.3-0.8 MPa).[11]

• Product Separation: The reaction produces a mixture of mono-, di-, and tri-n-butylamine, as well as water. These components are separated by distillation.

• Hydrochloride Formation: The purified n-butylamine is then reacted with hydrochloric acid to produce n-butylamine hydrochloride.

Visualizing Synthesis and Potential Biological Pathways

The following diagrams illustrate the logical flow of the synthesis methods and a potential, generalized biological signaling pathway for biogenic amines.

Caption: Overview of historical and modern synthesis routes to Butylamine Hydrochloride.

Caption: Generalized signaling pathway for gut-derived biogenic amines.

Potential Role in Biological Signaling

While Butylamine hydrochloride is primarily recognized as a synthetic intermediate, its structural class—primary aliphatic amines—falls under the broader category of biogenic amines. Biogenic amines are produced by microbial decarboxylation of amino acids in the gut and are increasingly recognized as signaling molecules in the "microbiota-gut-brain axis".[3][7][9][11]

These amines can interact with various receptors on gut epithelial cells, potentially influencing physiological processes such as digestion, absorption, and local immunity.[3][11] Although specific signaling pathways for butylamine are not well-defined, it is plausible that, as a biogenic amine, it could contribute to the complex interplay between the gut microbiome and host physiology. Further research is needed to elucidate the specific biological roles, if any, of endogenously produced butylamine.

Conclusion

From its conceptual origins in the foundational era of organic chemistry to its current status as a key industrial chemical, Butylamine hydrochloride has a rich history. The development of its synthesis reflects the broader advancements in chemical methodology. While its primary role remains in the realm of synthesis, its classification as a biogenic amine opens intriguing questions about its potential, yet-to-be-explored, role in biological systems. This guide provides a comprehensive overview for professionals in the chemical and pharmaceutical sciences, serving as a valuable resource for understanding this important compound.

References

• 1. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. butyl amine, 109-73-9 [thegoodscentscompany.com]
• 3. Roles of Biogenic Amines in Intestinal Signaling | Bentham Science [eurekaselect.com]
• 4. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]
• 5. Psychotropic alkylamines - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Biogenic Amines: Signals Between Commensal Microbiota and Gut Physiology [frontiersin.org]
• 8. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Biogenic Amines: Signals Between Commensal Microbiota and Gut Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Human Metabolome Database: Showing metabocard for 1-Butylamine (HMDB0031321) [hmdb.ca]
• 11. researchgate.net [researchgate.net]

Spectroscopic Profile of Butylamine Hydrochloride: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for butylamine (B146782) hydrochloride, a primary amine salt of significant interest in chemical synthesis and pharmaceutical development. The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition. This document is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the structural and analytical characteristics of this compound.

Spectroscopic Data Summary

The spectroscopic data for butylamine hydrochloride is summarized in the following tables, providing a clear and concise reference for its structural identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of butylamine hydrochloride provides information on the chemical environment of the hydrogen atoms in the molecule. The following table details the chemical shifts (δ) and multiplicities of the proton signals.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
-NH₃⁺	~8.2	Broad Singlet	3H
α-CH₂	~3.0	Triplet	2H
β-CH₂	~1.81	Multiplet	2H
γ-CH₂	~1.45	Multiplet	2H
δ-CH₃	~0.97	Triplet	3H

Solvent: CDCl₃, Reference: TMS (0 ppm)

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum reveals the different carbon environments within butylamine hydrochloride. The chemical shifts are indicative of the electronic environment of each carbon atom.

Assignment	Chemical Shift (ppm)
α-C	~40-42
β-C	~29-31
γ-C	~19-21
δ-C	~13-14

Solvent: CDCl₃, Reference: TMS (0 ppm). Note: Specific literature values for the hydrochloride salt are scarce; these are estimated ranges based on the free amine and expected protonation effects.

Infrared (IR) Spectroscopy

The IR spectrum of butylamine hydrochloride displays characteristic absorption bands corresponding to the vibrational modes of its functional groups. The data presented below was obtained from a sample prepared as a mineral oil mull.[1]

Wavenumber (cm⁻¹)	Intensity	Assignment
~2900-3000 (broad)	Strong	N-H stretching (in -NH₃⁺)
~2960, 2930, 2870	Strong	C-H stretching (alkyl)
~1600-1625	Medium	N-H asymmetric bending (in -NH₃⁺)
~1500-1520	Medium	N-H symmetric bending (in -NH₃⁺)
~1465	Medium	C-H bending (CH₂)
~1380	Medium	C-H bending (CH₃)

Mass Spectrometry (MS)

The mass spectrum of butylamine hydrochloride will reflect the fragmentation of the butylamine cation. The primary fragmentation pathway is through alpha-cleavage.

m/z	Relative Intensity (%)	Assignment
74	Low	[M+H]⁺ (Butylammonium ion)
30	100	[CH₂NH₂]⁺ (Base Peak)

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of approximately 5-10 mg of butylamine hydrochloride was dissolved in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra were acquired on a 300 MHz NMR spectrometer.

• ¹H NMR: The spectrum was acquired with a 90° pulse width, a relaxation delay of 1 second, and 16 scans. The spectral width was set to 12 ppm.

• ¹³C NMR: The spectrum was acquired with proton decoupling, a 45° pulse width, a relaxation delay of 2 seconds, and 1024 scans. The spectral width was set to 220 ppm.

Data Processing: The raw data was Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the internal TMS standard.

Infrared (IR) Spectroscopy

Sample Preparation (Mineral Oil Mull): A small amount of butylamine hydrochloride (2-3 mg) was placed in an agate mortar. One to two drops of mineral oil (Nujol) were added, and the mixture was ground with a pestle until a smooth, uniform paste was formed. This mull was then spread evenly between two potassium bromide (KBr) salt plates.

Instrumentation and Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum was collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Preparation: A dilute solution of butylamine hydrochloride was prepared in a methanol/water (1:1) mixture to a final concentration of approximately 10 µg/mL.

Instrumentation and Data Acquisition: The mass spectrum was obtained using an electrospray ionization (ESI) source coupled to a quadrupole mass analyzer. The sample solution was introduced into the ESI source via direct infusion at a flow rate of 5 µL/min. The analysis was performed in positive ion mode. Key instrument parameters were optimized and included a capillary voltage of 3.5 kV, a cone voltage of 20 V, and a source temperature of 120 °C. The mass range was scanned from m/z 10 to 100.

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis.

Caption: General workflow for the spectroscopic analysis of butylamine hydrochloride.

This guide provides a foundational set of spectroscopic data and protocols for butylamine hydrochloride. Researchers are encouraged to use this information as a reference for their own analytical work and to further explore the properties and applications of this compound.

References

• 1. N-butylamine hydrochloride [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of N-Butylbenzamide using Butylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the synthesis of N-butylbenzamide from benzoyl chloride and butylamine (B146782) hydrochloride. This method is an adaptation of the Schotten-Baumann reaction, a widely used method for the synthesis of amides from acyl chlorides and amines. A key consideration addressed in this protocol is the use of an amine hydrochloride salt, which requires the addition of a base to liberate the free amine for the amidation reaction.

Introduction

The synthesis of amides is a fundamental transformation in organic chemistry, with broad applications in the pharmaceutical and materials science industries. N-substituted benzamides, in particular, are common structural motifs in a variety of biologically active molecules. The reaction of an acyl chloride with an amine is a robust and efficient method for amide bond formation. While free amines are typically used, their hydrochloride salts are often more stable, less volatile, and easier to handle. This protocol details the necessary modifications to a standard amidation procedure to accommodate the use of butylamine hydrochloride. The addition of a base, such as sodium hydroxide (B78521) or a tertiary amine, is crucial to neutralize the hydrochloride salt, allowing the resulting free butylamine to act as a nucleophile and react with the benzoyl chloride.

Experimental Protocol: Synthesis of N-Butylbenzamide

This protocol outlines the synthesis of N-butylbenzamide from benzoyl chloride and butylamine hydrochloride using a biphasic Schotten-Baumann reaction condition.

Materials:

• Benzoyl chloride

• Butylamine hydrochloride

• Sodium hydroxide (NaOH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

• Round-bottom flask

• Separatory funnel

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Preparation of Amine Solution: In a 250 mL round-bottom flask, dissolve butylamine hydrochloride (1.0 eq) in deionized water (50 mL).

• Preparation of Acyl Chloride Solution: In a separate beaker, dissolve benzoyl chloride (1.0 eq) in dichloromethane (50 mL).

• Reaction Setup: Place the round-bottom flask containing the butylamine hydrochloride solution in an ice bath and begin stirring.

• Addition of Base: Slowly add a 2 M aqueous solution of sodium hydroxide (2.5 eq) to the stirred butylamine hydrochloride solution. The base will neutralize the hydrochloride, liberating the free butylamine.

• Addition of Acyl Chloride: Add the benzoyl chloride solution to the reaction mixture dropwise over 15-20 minutes while maintaining vigorous stirring. An exothermic reaction will occur, and a white precipitate of N-butylbenzamide may form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours to ensure completion.

• Work-up - Extraction: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL), and brine (1 x 25 mL). The acid wash removes any unreacted amine, and the bicarbonate wash removes any unreacted benzoyl chloride and benzoic acid.

• Drying and Solvent Removal: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude N-butylbenzamide.

• Purification (Optional): The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica (B1680970) gel if necessary.

Data Presentation

The following table summarizes the typical quantitative data for the synthesis of N-butylbenzamide from butylamine hydrochloride.

Parameter	Value
Reactants
Butylamine Hydrochloride	1.0 eq
Benzoyl Chloride	1.0 - 1.1 eq
Sodium Hydroxide	2.5 eq
Reaction Conditions
Temperature	0°C to Room Temperature
Reaction Time	1 - 2 hours
Solvent	Dichloromethane/Water
Yield
Expected Crude Yield	85 - 95%
Expected Purified Yield	75 - 90%

Visualizations

The following diagrams illustrate the chemical reaction and the experimental workflow.

Caption: Chemical reaction pathway for the synthesis of N-butylbenzamide.

Caption: Experimental workflow for the synthesis of N-butylbenzamide.

The Role of Butylamine Hydrochloride in Novel Organic Synthesis: Applications and Protocols

Introduction

Butylamine (B146782) hydrochloride (CH₃(CH₂)₃NH₂·HCl) is a versatile and valuable reagent in modern organic synthesis. As a primary amine salt, it serves as a key building block for the construction of a wide array of complex organic molecules, finding applications in the pharmaceutical, agrochemical, and materials science sectors. Its utility stems from the nucleophilic nature of the butylamine moiety, which, upon in-situ generation of the free base, readily participates in various carbon-nitrogen bond-forming reactions. This application note explores the role of butylamine hydrochloride in two significant classes of reactions: the synthesis of quinoxaline (B1680401) derivatives and the formation of Schiff bases, providing detailed protocols for researchers and drug development professionals.

Application Note 1: Synthesis of N-Substituted Quinoxaline Derivatives

Quinoxaline and its derivatives are an important class of nitrogen-containing heterocyclic compounds that form the core structure of many biologically active molecules, including antibiotics, anticancer agents, and kinase inhibitors. Butylamine hydrochloride can be employed as a key reagent in the synthesis of N-butylamino quinoxalines, typically through the nucleophilic aromatic substitution of a leaving group, such as a halogen, on the quinoxaline ring.

The general reaction involves the displacement of a chloro group from a substituted 2-chloroquinoxaline (B48734) by n-butylamine. The butylamine hydrochloride is typically used in conjunction with a base to generate the free n-butylamine in situ, which then acts as the nucleophile.

Experimental Workflow for Quinoxaline Synthesis

Caption: Workflow for the synthesis of N-butylamino quinoxaline derivatives.

Quantitative Data for Quinoxaline Synthesis

| Entry | Substrate | Reagent | Solvent | Reaction Time (h) | Yield (%) | Reference | |---|---|---|---|---|---| | 1 | 6-Benzoyl-2-chloro-3-methylquinoxaline | n-Butylamine | Ethanol (B145695) | 6 | 75 |[1] | | 2 | 2,3-Dichloroquinoxaline | Thiophenol | Not Specified | Not Specified | Good to Excellent |[2] | | 3 | 2,3-Dichloroquinoxaline | 4-Chloroaniline | Not Specified | Not Specified | Good to Excellent |[2] |

Experimental Protocol: Synthesis of 6-Benzoyl-3-methyl-2-(butylamino)quinoxaline

This protocol is adapted from a similar synthesis of quinoxalinone derivatives.[1]

Materials:

• 6-Benzoyl-2-chloro-3-methylquinoxaline

• Butylamine hydrochloride

• Triethylamine (B128534)

• Ethanol

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 6-benzoyl-2-chloro-3-methylquinoxaline (1.0 mmol) in ethanol (20 mL).

• To this solution, add triethylamine (1.5 mmol) to act as a base.

• Add butylamine hydrochloride (1.2 mmol). The triethylamine will react with the hydrochloride to generate the free n-butylamine in situ.

• Reflux the reaction mixture with stirring for 6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford the pure 6-benzoyl-3-methyl-2-(butylamino)quinoxaline.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Application Note 2: Synthesis of Schiff Bases

Schiff bases, characterized by the presence of an azomethine (-C=N-) group, are versatile intermediates in organic synthesis and are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and antitumor properties.[3][4] Butylamine hydrochloride serves as a primary amine source for the synthesis of Schiff bases through condensation with aldehydes or ketones. The reaction is typically acid-catalyzed, and the use of the hydrochloride salt can sometimes facilitate this.

The general reaction involves the condensation of an aldehyde (e.g., salicylaldehyde) with n-butylamine (generated in situ from butylamine hydrochloride) to form the corresponding N-butyl-substituted imine.

Logical Relationship: In-situ Formation of n-Butylamine

Caption: In-situ generation of n-butylamine from its hydrochloride salt.

Quantitative Data for Schiff Base Synthesis

Entry	Aldehyde	Amine	Solvent	Catalyst	Reaction Time	Yield (%)	Reference
1	Salicylaldehyde (B1680747)	n-Butylamine	Methanol (B129727)	-	Not Specified	89	[5]
2	5-Chlorosalicylaldehyde	n-Butylamine	Methanol	-	Not Specified	High	[5]
3	4-Methoxysalicylaldehyde	n-Butylamine	Methanol	-	Not Specified	High	[5]

Experimental Protocol: Synthesis of 2-((butylamino)methyl)phenol (Schiff Base)

This protocol is based on the general synthesis of salicylaldehyde-based Schiff bases.[5]

Materials:

• Salicylaldehyde

• Butylamine hydrochloride

• Sodium hydroxide (B78521)

• Methanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve salicylaldehyde (10 mmol) in methanol (30 mL).

• In a separate beaker, prepare a solution of butylamine hydrochloride (10 mmol) and sodium hydroxide (10 mmol) in methanol (20 mL). The sodium hydroxide will neutralize the HCl and liberate the free n-butylamine.

• Slowly add the methanolic solution of n-butylamine to the salicylaldehyde solution with stirring.

• Reflux the reaction mixture for 2-3 hours. The formation of the yellow Schiff base may be observed.

• After the reaction is complete, cool the mixture in an ice bath to facilitate precipitation.

• Collect the yellow crystalline product by vacuum filtration.

• Wash the product with cold methanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a vacuum oven.

• Characterize the product by its melting point and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Butylamine hydrochloride is a readily available and highly effective reagent for the introduction of a butylamino group in the synthesis of novel organic compounds. Its application in the preparation of biologically relevant quinoxaline derivatives and versatile Schiff base intermediates highlights its importance in synthetic and medicinal chemistry. The provided protocols offer a practical guide for researchers to utilize butylamine hydrochloride in their synthetic endeavors.

References

• 1. recentscientific.com [recentscientific.com]
• 2. Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jsynthchem.com [jsynthchem.com]
• 4. saudijournals.com [saudijournals.com]
• 5. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Butylamine Hydrochloride in the Development of Electronic Materials

Authored for: Researchers, scientists, and drug development professionals.

Abstract

Butylamine (B146782) hydrochloride (BACl) is a versatile chemical compound that is finding increasing application in the development of advanced electronic materials.[1][2] Its utility is particularly pronounced in the field of perovskite solar cells (PSCs), where it plays a crucial role as a precursor and a passivating agent to enhance device efficiency and stability. This document provides detailed application notes and experimental protocols for the use of butylamine hydrochloride in the fabrication of perovskite solar cells. While the role of butylamine hydrochloride in Organic Light-Emitting Diodes (OLEDs) has been alluded to in general terms, specific performance data and detailed protocols are not extensively available in the current body of research. Therefore, this document will focus primarily on the well-documented applications in perovskite photovoltaics and provide a general overview of the potential roles of similar amine compounds in OLEDs.

Application in Perovskite Solar Cells

Butylamine hydrochloride is a key ingredient in the fabrication of high-performance perovskite solar cells. It is primarily used in two capacities: as a component in the synthesis of perovskite precursors and as a passivating agent to reduce defects in the perovskite film.[1] These applications lead to significant improvements in the power conversion efficiency (PCE) and long-term stability of the devices.

Data Presentation: Performance of Perovskite Solar Cells

The inclusion of butylamine hydrochloride and its derivatives in the perovskite layer has been shown to enhance the photovoltaic performance of the resulting solar cells. The following table summarizes the performance metrics of perovskite solar cells fabricated with and without amine hydrochloride additives.

Additive/Treatment	Device Architecture	Voc (V)	Jsc (mA/cm2)	FF (%)	PCE (%)	Reference
Control (MACl)	ITO/SnO2/Perovskite/Spiro-OMeTAD/Ag	1.130	24.91	81.95	23.07	[3]
FEACl (10 mol %)	ITO/SnO2/Perovskite/Spiro-OMeTAD/Ag	1.154	24.96	84.37	24.30	[3]
BA-based LDRP	Not Specified	Not Specified	Not Specified	Not Specified	13.8	[4]
BEA-based LDRP	Not Specified	Not Specified	Not Specified	Not Specified	>16	[4]
BYA-based LDRP	Not Specified	Not Specified	Not Specified	Not Specified	>15	[4]

Note: FEACl (2-fluoroethyl-1-amine hydrochloride), BEACl (1-amino-3-butene hydrochloride), and BYACl (3-butyn-1-amine hydrochloride) are derivatives of alkylamine hydrochlorides, demonstrating the broader utility of this class of compounds. LDRP refers to Low-dimensional Ruddlesden-Popper perovskites.

Experimental Protocols

The following protocols are synthesized from various sources to provide a representative procedure for the fabrication of perovskite solar cells using an alkylamine hydrochloride additive.

This protocol describes the preparation of a formamidinium lead iodide (FAPbI3) precursor solution with a methylammonium (B1206745) chloride (MACl) additive, which can be adapted for other alkylamine hydrochlorides like butylamine hydrochloride.

Materials:

• Formamidinium iodide (FAI)

• Lead(II) iodide (PbI2)

• Methylammonium chloride (MACl) or Butylamine hydrochloride (BACl)

• N,N-Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

Procedure:

• Prepare a binary solvent system of DMF and DMSO in a 4:1 volumetric ratio.

• To prepare a 1 M FAPbI3-MACl precursor solution, dissolve 240.76 mg of FAI, 705.36 mg of PbI2, and 28.36 mg of MACl in 1 mL of the DMF:DMSO solvent mixture.[3]

• For precursor solutions containing other alkylamine hydrochlorides (e.g., BACl), substitute MACl with the desired molar percentage of the alternative amine hydrochloride. The concentration can be varied (e.g., 0-15 mol % relative to FAI) to optimize device performance.[3]

• Stir the solution at room temperature for at least 2 hours to ensure complete dissolution of all components.

• Filter the precursor solution through a 0.22 µm PTFE syringe filter before use to remove any particulate impurities.

This protocol outlines the fabrication of a perovskite solar cell with a standard n-i-p architecture.

Materials and Equipment:

• Patterned ITO-coated glass substrates

• SnO2 nanoparticle dispersion (e.g., 15 wt.%)

• Perovskite precursor solution (from Protocol 1.2.1)

• Spiro-OMeTAD solution

• Chlorobenzene

• Acetonitrile

• Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

• 4-tert-butylpyridine (tBP)

• Gold (Au) or Silver (Ag) evaporation source

• Spin coater

• Hotplate

• Thermal evaporator

• UV-Ozone cleaner

Procedure:

• Substrate Cleaning:

  • Sequentially sonicate the ITO-coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the wettability of the surface.

• Electron Transport Layer (ETL) Deposition:

  • Dilute the SnO2 nanoparticle dispersion in water.

  • Spin-coat the SnO2 solution onto the ITO substrate at 4000 rpm for 30 seconds.[3]

  • Anneal the substrate at 150 °C for 30 minutes in ambient air.[3]

  • Allow the substrate to cool to room temperature.

• Perovskite Layer Deposition:

  • Transfer the substrate into a nitrogen-filled glovebox.

  • Deposit the perovskite precursor solution onto the SnO2 layer.

  • Spin-coat the precursor solution using a two-step program (e.g., 1000 rpm for 10 s, followed by 5000 rpm for 30 s).

  • During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Anneal the perovskite film on a hotplate at 100-150 °C for 10-30 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Prepare the Spiro-OMeTAD solution by dissolving Spiro-OMeTAD, Li-TFSI, and tBP in chlorobenzene.

  • Spin-coat the Spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30 seconds.

• Metal Electrode Deposition:

  • Transfer the substrate to a thermal evaporator.

  • Deposit an 80-100 nm thick layer of gold or silver through a shadow mask to define the active area of the solar cell.

Mandatory Visualizations

Caption: Experimental workflow for perovskite solar cell fabrication.

References

• 1. researchgate.net [researchgate.net]
• 2. Hole transport in triphenylamine based OLED devices: from theoretical modeling to properties prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Hole-transporting materials for organic light-emitting diodes: an overview - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for N-Alkylation using Butylamine Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-alkylation is a fundamental chemical transformation in organic synthesis, crucial for the construction of carbon-nitrogen bonds. This process is integral to the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials, where secondary and tertiary amines are key structural motifs. Butylamine (B146782) and its derivatives are important building blocks in the preparation of various biologically active compounds. This document provides a detailed protocol for the N-alkylation of substrates using butylamine hydrochloride, focusing on the widely applicable method of reductive amination. Butylamine hydrochloride, a stable and easy-to-handle salt, serves as a convenient source of butylamine for these reactions.

Reductive amination involves the reaction of a carbonyl compound (an aldehyde or a ketone) with an amine to form an imine or iminium ion intermediate, which is subsequently reduced in situ to the corresponding amine.[1][2][3] This one-pot procedure is highly valued in medicinal chemistry for its efficiency, broad substrate scope, and the use of mild reducing agents.[2][4]

Reaction Principle

The use of butylamine hydrochloride requires the in-situ generation of the free n-butylamine. This is typically achieved by the addition of a mild base to neutralize the hydrochloride salt. Once the free amine is available, it reacts with a carbonyl compound to form an iminium ion, which is then reduced by a hydride-based reducing agent, such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), to yield the N-alkylated product.[1][2][4]

Experimental Protocols

Protocol 1: Reductive Amination of a Ketone with Butylamine Hydrochloride

This protocol details the N-alkylation of cyclopentanone (B42830) with butylamine hydrochloride as a representative example.

Materials:

• Cyclopentanone

• Butylamine hydrochloride

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE) or Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• Reactant Preparation: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add butylamine hydrochloride (1.0 eq.).

• Solvent Addition: Dissolve the butylamine hydrochloride in anhydrous 1,2-dichloroethane (DCE) (approximately 5-10 mL per mmol of the hydrochloride salt).

• Base Addition: Add triethylamine (1.1 eq.) to the suspension and stir for 10-15 minutes at room temperature to liberate the free n-butylamine.

• Carbonyl Addition: To this mixture, add cyclopentanone (1.0-1.2 eq.).

• Imine Formation: Stir the reaction mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.[1][2]

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq.) to the reaction mixture in a single portion. The addition may cause a slight exotherm.[1]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Work-up:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 100 mL).[1]

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel or by distillation to afford the pure N-butylcyclopentanamine.[1]

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Sodium triacetoxyborohydride is a moisture-sensitive and corrosive reagent; handle with care.

• 1,2-dichloroethane is a toxic and flammable solvent.

Data Presentation

The following tables summarize typical reaction parameters and expected outcomes for the reductive amination protocol.

Table 1: Reagent Stoichiometry and Reaction Conditions

Reagent/Parameter	Molar Equivalents	Role
Butylamine Hydrochloride	1.0	Amine Source
Carbonyl Compound	1.0 - 1.2	Electrophile
Triethylamine	1.1	Base
Sodium Triacetoxyborohydride	1.5	Reducing Agent
Solvent	-	Anhydrous DCE or DCM
Temperature	Room Temperature	Reaction Condition
Reaction Time	12 - 24 hours	Reaction Condition

Table 2: Representative Examples of N-Alkylation via Reductive Amination

Carbonyl Substrate	Amine Source	Reducing Agent	Product	Typical Yield	Reference
Cyclopentanone	n-Butylamine	NaBH(OAc)₃	N-butylcyclopentanamine	High	[1]
Butyraldehyde	Ammonia	Rh/graphite catalyst	Butylamine	-	[5]
Aldehydes/Ketones	Primary Amines	NaBH(OAc)₃ / NaBH₃CN	Secondary Amines	Good to Excellent	[2][4]
Aniline	Benzyl alcohol	Ir(III) or Ru(II) catalyst	N-benzyl amines	High	[6]

Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Butylamine Hydrochloride: A Key Precursor for Enhanced Perovskite Solar Cell Performance and Stability

Application Note & Protocol

Introduction

Butylamine (B146782) hydrochloride (BACl), a primary alkylammonium halide, has emerged as a critical precursor and additive in the fabrication of high-performance perovskite solar cells (PSCs). Its incorporation into perovskite formulations, either as a component in 2D/quasi-2D Ruddlesden-Popper (RP) phases or as an additive in 3D perovskites, has been demonstrated to significantly enhance device efficiency, stability, and reliability.[1][2] This document provides detailed application notes on the role of butylamine hydrochloride in perovskite solar cells and comprehensive protocols for its use in laboratory settings.

The primary functions of butylamine hydrochloride in perovskite solar cells include:

• Formation of Ruddlesden-Popper Perovskites: Butylamine hydrochloride acts as a spacer between inorganic layers, forming stable 2D or quasi-2D perovskite structures that offer improved environmental stability compared to their 3D counterparts.[2]

• Defect Passivation: The butylammonium (B8472290) cation (BA+) can effectively passivate surface and grain boundary defects in 3D perovskite films. This is achieved through the interaction of the ammonium (B1175870) group with undercoordinated halide ions and lead ions, reducing non-radiative recombination and improving charge carrier lifetime.

• Crystal Growth Control: As an additive, butylamine hydrochloride can modulate the crystallization process of the perovskite film, leading to improved morphology with larger grain sizes and reduced pinholes.[1]

• Enhanced Stability: The incorporation of the hydrophobic butylammonium cation can enhance the moisture resistance of the perovskite film, a critical factor for long-term device stability.[1]

Data Presentation

Additive/Precursor	Concentration/Role	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Butylamine Hydrochloride (BACl)	Spacer for LDRP Perovskite	13.8	-	-	-	[2]
1-amino-3-butene hydrochloride (BEACl)	Spacer for LDRP Perovskite	>16	-	-	-	[2]
3-butyn-1-amine hydrochloride (BYACl)	Spacer for LDRP Perovskite	>15	-	-	-	[2]

Note: The data for BEACl and BYACl are included for comparison to show the performance of similar short-chain organic ammonium spacers in low-dimensional Ruddlesden-Popper (LDRP) perovskites.

Experimental Protocols

Protocol 1: Fabrication of Ruddlesden-Popper Perovskite Solar Cells using Butylamine Hydrochloride

This protocol describes a general procedure for the fabrication of low-dimensional Ruddlesden-Popper (LDRP) perovskite solar cells where butylamine hydrochloride serves as the organic spacer.

1. Precursor Solution Preparation:

• Prepare a stock solution of the desired 3D perovskite precursor, for example, a 1.0 M solution of methylammonium (B1206745) lead iodide (MAPbI₃) by dissolving equimolar amounts of methylammonium iodide (MAI) and lead iodide (PbI₂) in a mixed solvent of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (e.g., 4:1 v/v).

• Prepare a stock solution of butylamine hydrochloride (BACl) in the same mixed solvent system (e.g., 1.0 M).

• To synthesize the LDRP perovskite precursor solution, mix the 3D perovskite precursor solution and the BACl solution at the desired molar ratio. For example, for a (BA)₂(MA)n-1PbnI3n+1 structure, the ratio of BACl to the 3D perovskite components will determine the 'n' value.

2. Substrate Preparation and Layer Deposition:

• Clean patterned indium tin oxide (ITO) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol.

• Deposit an electron transport layer (ETL), such as a compact TiO₂ layer or a SnO₂ nanoparticle layer, onto the cleaned ITO substrates.

• Transfer the substrates into a nitrogen-filled glovebox.

• Deposit the prepared LDRP perovskite precursor solution onto the ETL-coated substrate via spin coating. A typical two-step spin coating program can be used:

  • Step 1: 1000 rpm for 10 seconds.

  • Step 2: 4000-6000 rpm for 30-45 seconds.

• During the second step, dispense an anti-solvent (e.g., chlorobenzene (B131634) or toluene) onto the spinning substrate approximately 10-15 seconds before the end of the program to induce rapid crystallization.

3. Annealing:

• Anneal the perovskite-coated substrates on a hotplate. The annealing temperature and time are critical parameters and should be optimized. A typical starting point is 100-150°C for 10-30 minutes.

4. Hole Transport Layer (HTL) and Electrode Deposition:

• After the perovskite film has cooled down, deposit a hole transport layer (HTL), such as Spiro-OMeTAD, onto the perovskite surface via spin coating.

• Finally, thermally evaporate a metal back contact (e.g., gold or silver) to complete the device.

Protocol 2: Incorporation of Butylamine Hydrochloride as an Additive in 3D Perovskite Solar Cells

This protocol outlines the procedure for using butylamine hydrochloride as an additive to improve the quality of a 3D perovskite film.

1. Perovskite Precursor Preparation with Additive:

• Prepare the main 3D perovskite precursor solution as described in Protocol 1, Step 1.

• Prepare a stock solution of butylamine hydrochloride (BACl) in a suitable solvent (e.g., DMF or DMSO).

• Add a specific molar percentage of the BACl stock solution to the 3D perovskite precursor solution. The optimal concentration needs to be determined experimentally, but a common starting range is 0.1 mol% to 5 mol% with respect to the lead halide.

2. Film Deposition and Device Fabrication:

• Follow the same procedures for substrate preparation, layer deposition (ETL, perovskite, HTL, and electrode) as outlined in Protocol 1, Steps 2-4. The spin coating and annealing parameters may need to be re-optimized to account for the presence of the additive.

Visualizations

Figure 1. Experimental workflow for perovskite solar cell fabrication.

Figure 2. Proposed mechanism of defect passivation by butylamine hydrochloride.

Conclusion

Butylamine hydrochloride is a versatile and valuable compound in the field of perovskite photovoltaics. Its utility as both a primary precursor for stable Ruddlesden-Popper perovskites and as an effective additive for defect passivation and crystal quality improvement in 3D perovskites makes it a key area of interest for researchers. The protocols provided herein offer a foundational methodology for the incorporation of butylamine hydrochloride in perovskite solar cell fabrication. Further optimization of concentrations, processing conditions, and perovskite compositions will likely lead to even greater improvements in device performance and long-term stability.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of Butylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butylamine (B146782) hydrochloride is a primary amine salt used as a reagent and intermediate in the synthesis of various pharmaceutical compounds.[1] Accurate and precise quantification of butylamine hydrochloride is crucial for quality control, ensuring the purity of raw materials, and monitoring residual levels in final drug products. This document provides detailed application notes and experimental protocols for several analytical methods suitable for the quantification of butylamine hydrochloride. The primary techniques covered are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Acid-Base Titration. Additionally, considerations for Ultraviolet-Visible (UV-Vis) Spectrophotometry and Nuclear Magnetic Resonance (NMR) Spectroscopy are discussed.

Method Selection and Validation Workflow

The selection of an appropriate analytical method depends on various factors, including the sample matrix, the required sensitivity, and the available instrumentation. The general workflow for method selection and validation is outlined below.

Caption: A typical workflow for analytical method validation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly versatile and sensitive technique for the quantification of butylamine hydrochloride, particularly for trace-level analysis. Since butylamine lacks a strong UV chromophore, pre-column derivatization is typically employed to enhance its detectability.[2]

Application Note: HPLC with Pre-Column Derivatization

This method is suitable for quantifying butylamine hydrochloride in bulk drug substances and pharmaceutical formulations. Derivatization with an agent like o-phthalaldehyde (B127526) (OPA) allows for sensitive fluorescence or UV detection.[3]

Experimental Protocol

1. Materials and Reagents:

• Butylamine hydrochloride reference standard

• o-Phthalaldehyde (OPA)

• 2-Mercaptoethanol

• Boric acid buffer (pH 9.5)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• 0.45 µm syringe filters

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve an appropriate amount of butylamine hydrochloride reference standard in water.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the desired concentration range (e.g., 1-50 µg/mL).

• Sample Solution: Accurately weigh and dissolve the sample containing butylamine hydrochloride in water to achieve a concentration within the calibration range.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before derivatization.

3. Derivatization Procedure:

• OPA Reagent: Prepare the OPA derivatizing reagent by dissolving OPA in methanol and adding 2-mercaptoethanol. This solution should be prepared fresh daily.

• To an aliquot of the standard or sample solution, add the boric acid buffer and the OPA reagent.

• Vortex the mixture and allow it to react at room temperature for a specific time (e.g., 2 minutes) to ensure complete derivatization.

4. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a fluorescence or UV detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol).[4]

• Flow Rate: Typically 1.0 mL/min.[4]

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Injection Volume: 10-20 µL.

• Detection:

  • Fluorescence Detector: Excitation at ~340 nm, Emission at ~450 nm.

  • UV Detector: ~330-340 nm.

Quantitative Data Summary (Hypothetical)

The following table summarizes typical validation parameters for an HPLC method for a related amine (tert-butylamine), which can be expected to be similar for butylamine hydrochloride.[3]

Parameter	Typical Specification
Linearity (r²)	> 0.999
Range	8.5 - 1500 µg/mL
Limit of Detection (LOD)	2.8 ppm
Limit of Quantitation (LOQ)	8.5 ppm
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile compounds like butylamine. For the hydrochloride salt, a sample preparation step is required to liberate the free base. Headspace GC with a Flame Ionization Detector (FID) is a common approach.[5]

Application Note: Headspace GC-FID

This method is particularly useful for determining residual butylamine in pharmaceutical substances. The sample is dissolved in a high-boiling solvent, and a base is added to convert the butylamine hydrochloride to the volatile free base, which is then analyzed in the headspace.[6]

Experimental Protocol

1. Materials and Reagents:

• Butylamine hydrochloride reference standard

• N,N-Dimethylacetamide (DMA) or Dimethyl sulfoxide (B87167) (DMSO) as a diluent

• A suitable base (e.g., imidazole (B134444) or potassium hydroxide)

• Nitrogen or Helium as carrier gas

2. Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of butylamine hydrochloride in the chosen diluent.

• Working Standard Solutions: Prepare serial dilutions of the stock solution to create a calibration curve.

• Sample Preparation: Accurately weigh the sample into a headspace vial, add the diluent and the base. Seal the vial immediately.[5]

3. GC-FID Conditions:

• GC System: A gas chromatograph with a headspace autosampler and a Flame Ionization Detector (FID).

• Column: A capillary column suitable for amine analysis, such as a DB-624 or a base-deactivated polyethylene (B3416737) glycol phase (e.g., DB-CAM).[5][7]

• Headspace Parameters:

  • Vial Oven Temperature: 100°C

  • Thermostatting Time: 30 minutes[5]

• Chromatographic Conditions:

  • Injector Temperature: 200°C[5]

  • Detector Temperature: 260°C[5]

  • Carrier Gas: Nitrogen or Helium at a constant flow.

  • Oven Temperature Program: Start at 40°C, hold for 10 minutes, then ramp to 240°C.[5]

Quantitative Data Summary (Based on tert-butylamine)

The following table presents validation data for a headspace GC method for tert-butylamine, which serves as a good reference for a butylamine hydrochloride method.[5]

Parameter	Typical Specification
Linearity (r²)	> 0.98
System Precision (% RSD)	< 10%
Method Precision (% RSD)	< 10%
Accuracy (% Recovery)	90 - 110%
Limit of Quantitation (LOQ)	Dependent on specification limit
Limit of Detection (LOD)	Dependent on specification limit

Acid-Base Titration

Titration is a classical and cost-effective analytical method for the assay of bulk butylamine hydrochloride. It relies on the basic nature of the amine functional group.

Application Note: Potentiometric Titration

This method is suitable for the determination of the purity of butylamine hydrochloride as a raw material. The sample is dissolved in a suitable solvent and titrated with a standardized acid. The endpoint is determined potentiometrically.[8]

Experimental Protocol

1. Materials and Reagents:

• Butylamine hydrochloride sample

• Glacial acetic acid

• Perchloric acid (0.1 N in glacial acetic acid), standardized

• Crystal violet indicator (for visual titration) or a pH meter with a suitable electrode for potentiometric titration.

2. Procedure:

• Accurately weigh a quantity of the butylamine hydrochloride sample.

• Dissolve the sample in glacial acetic acid.

• For visual titration, add a few drops of crystal violet indicator.

• Titrate the solution with standardized 0.1 N perchloric acid.

• The endpoint for visual titration is indicated by a color change from violet to blue-green.

• For potentiometric titration, record the potential difference as a function of the titrant volume and determine the equivalence point from the titration curve.[9]

3. Calculation: The percentage purity of butylamine hydrochloride can be calculated using the following formula:

% Purity = (V × N × E) / W × 100

Where:

• V = Volume of perchloric acid consumed (in L)

• N = Normality of the perchloric acid

• E = Equivalent weight of butylamine hydrochloride (109.6 g/mol )

• W = Weight of the sample (in g)

Titration Relationship Diagram

Caption: Relationship of components in the titration of Butylamine HCl.

Other Analytical Methods

UV-Visible Spectrophotometry

Direct UV-Vis spectrophotometry is generally not suitable for the quantification of butylamine hydrochloride due to the lack of a significant chromophore.[10] The absorption maximum for aliphatic amines is in the far UV region (around 210 nm), where interference from solvents and other excipients is common.[10] However, spectrophotometry can be employed after a derivatization reaction that produces a colored product, similar to the principle used in some HPLC methods.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Quantitative NMR (qNMR) can be a powerful tool for the absolute quantification of butylamine hydrochloride without the need for a reference standard of the analyte itself. The intensity of an NMR signal is directly proportional to the number of nuclei responsible for that signal. By using a certified internal standard with a known concentration, the concentration of butylamine hydrochloride can be accurately determined. This method is non-destructive and can provide structural information simultaneously. However, it requires specialized equipment and expertise.[12][13]

Conclusion

The choice of the analytical method for the quantification of butylamine hydrochloride should be based on the specific requirements of the analysis.

• HPLC with pre-column derivatization offers high sensitivity and is ideal for trace-level analysis in complex matrices.

• Headspace GC-FID is a robust method for determining residual butylamine in drug substances.

• Acid-base titration is a simple, cost-effective, and accurate method for the assay of bulk butylamine hydrochloride.

Each method must be properly validated according to ICH guidelines to ensure the reliability and accuracy of the results.[4]

References

• 1. hmdb.ca [hmdb.ca]
• 2. Butylamine | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ptfarm.pl [ptfarm.pl]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Spectrophotometric determination of hydroxylamine and its derivatives in pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. BUTYLAMINE HYDROCHLORIDE(3858-78-4) 1H NMR [m.chemicalbook.com]
• 13. Butylamine(109-73-9) 1H NMR spectrum [chemicalbook.com]

Application Note: Quantitative Analysis of Butylamine Hydrochloride using Gas Chromatography with Flame Ionization Detection (GC-FID)

Abstract

This application note presents a detailed protocol for the quantitative analysis of butylamine (B146782) hydrochloride in pharmaceutical preparations using Gas Chromatography with Flame Ionization Detection (GC-FID). Due to the non-volatile nature of the salt and the polar nature of the free amine, an indirect analysis approach is employed involving the conversion of butylamine hydrochloride to its free base, butylamine, followed by chromatographic separation. This method is tailored for researchers, scientists, and drug development professionals requiring a robust and reliable method for the quantification of butylamine.

Introduction

Butylamine is a primary amine used as a building block in the synthesis of various active pharmaceutical ingredients (APIs). As a residual starting material or intermediate, its quantification is crucial for quality control and regulatory compliance. The analysis of polar primary amines like butylamine by gas chromatography can be challenging, often resulting in poor peak shape and column adsorption.[1][2] Butylamine hydrochloride, being a salt, is non-volatile and cannot be directly analyzed by GC. This protocol addresses these challenges by incorporating a sample preparation step to liberate the free, volatile butylamine from its salt form. The method demonstrates good linearity, precision, and accuracy, making it suitable for routine analysis in a quality control environment.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: Agilent 6890N GC System (or equivalent)

• Detector: Flame Ionization Detector (FID)

• Column: Agilent J&W CP-Volamine (30 m x 0.32 mm ID, 1.8 µm film thickness) or equivalent amine-specific column.[1][3][4]

• Autosampler: Agilent 7683 Series (or equivalent)

• Vials: 2 mL amber glass vials with PTFE/silicone septa

• Syringe: 10 µL GC syringe

• Gases: Helium (carrier gas), Hydrogen (FID), Air (FID) - High Purity

Reagents and Standards

• Butylamine hydrochloride (≥99.5% purity)

• n-Pentylamine (Internal Standard, ≥99.5% purity)

• Sodium Hydroxide (NaOH), 1 M solution

• Methanol (HPLC grade)

• Water (HPLC grade)

Standard and Sample Preparation

Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of n-pentylamine and dissolve in 100 mL of methanol.

Butylamine Hydrochloride Stock Solution (1000 µg/mL of Butylamine): Accurately weigh approximately 136.8 mg of butylamine hydrochloride (molar mass: 109.59 g/mol ) and dissolve in 100 mL of water. This is equivalent to 1000 µg/mL of free butylamine (molar mass: 73.14 g/mol ).

Calibration Standards: Prepare a series of calibration standards by diluting the butylamine hydrochloride stock solution with water. A typical concentration range would be 10 µg/mL to 200 µg/mL of butylamine. For each 1 mL of calibration standard, add 100 µL of the internal standard stock solution.

Sample Preparation: Accurately weigh a sample containing butylamine hydrochloride and dissolve it in a known volume of water to achieve an expected butylamine concentration within the calibration range. Add 100 µL of the internal standard stock solution for each 1 mL of the sample solution.

Liberation of Free Amine: To 1 mL of each standard and sample solution in a 2 mL autosampler vial, add 100 µL of 1 M Sodium Hydroxide solution. Cap the vial immediately and vortex for 30 seconds. This step neutralizes the hydrochloride salt, releasing the volatile free butylamine for GC analysis.

GC-FID Method Parameters

Parameter	Value
Column	Agilent J&W CP-Volamine (30 m x 0.32 mm ID, 1.8 µm)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	2.0 mL/min (Constant Flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 15 °C/min to 220 °C, Hold: 5 min
Detector	FID
Detector Temp	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Workflow and Diagrams

The overall workflow for the analysis of butylamine hydrochloride is depicted below.

References

• 1. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. researchgate.net [researchgate.net]
• 4. Generic gas chromatography-flame ionization detection method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Butylamine Hydrochloride in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Butylamine hydrochloride (CAS No: 3858-78-4) in a laboratory environment. Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of the compound. Butylamine hydrochloride is a versatile reagent used in the synthesis of various pharmaceuticals and polymers.[1][2]

Chemical and Physical Properties

Butylamine hydrochloride is a colorless to pale yellow solid, appearing as a powder or crystal.[2] It is highly soluble in water.[2][3]

Table 1: Physicochemical and Safety Data for Butylamine Hydrochloride

Property	Value	Source
Molecular Formula	C₄H₁₂ClN	[4][5]
Molecular Weight	109.60 g/mol	[3][5]
Melting Point	188°C (lit.)	[4]
Boiling Point	226°C (lit.)	[4]
Physical State	Solid (Powder/Crystal)	[6]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritation	[5]
GHS Precautionary Statements	P264, P280, P302+P352, P305+P351+P338, P332+P317, P362+P364	[4][5]

Handling Protocols

2.1. Personal Protective Equipment (PPE)

Before handling Butylamine hydrochloride, all personnel must be equipped with the following PPE:

• Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

• Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber) that have been inspected for integrity prior to use.[4]

• Body Protection: A lab coat or fire/flame-resistant and impervious clothing.[4]

• Respiratory Protection: In cases of inadequate ventilation or potential for aerosol/dust formation, a NIOSH-approved respirator is required.

2.2. General Handling Procedures

• All handling of Butylamine hydrochloride should occur in a well-ventilated area, preferably within a chemical fume hood.[4]

• Avoid the formation of dust and aerosols.[4]

• Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

• Avoid contact with skin and eyes.[4]

• Wash hands thoroughly after handling the compound.[4]

• Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7][8]

2.3. Emergency Procedures

• Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected area with plenty of soap and water.[4] If skin irritation occurs, seek medical attention.[4]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so.[4] Continue rinsing and consult a doctor.[4]

• Inhalation: Move the individual to fresh air.[4] If breathing is difficult, administer oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[4]

• Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[4] Never give anything by mouth to an unconscious person and call a poison control center or doctor immediately.[4]

• Spills: Evacuate personnel from the spill area. Remove all sources of ignition.[4] Wearing appropriate PPE, collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[4] Prevent the chemical from entering drains.[4]

Storage Protocols

3.1. Storage Conditions

• Store Butylamine hydrochloride in a tightly closed container.[4]

• The storage area must be dry, cool, and well-ventilated.[4][6] A recommended storage temperature is below 15°C in a dark place.[6]

• The compound is hygroscopic and may be sensitive to air and moisture; therefore, storage under an inert gas is recommended.[6]

• Store away from incompatible materials, such as strong oxidizing agents, and foodstuffs.[4]

3.2. Container Management

• Ensure containers are properly labeled with the chemical name and hazard warnings.

• Regularly inspect containers for any signs of damage or leaks.

Experimental Workflow

The following diagram illustrates the standard workflow for handling and storing Butylamine hydrochloride in a laboratory setting.

Caption: Logical workflow for Butylamine hydrochloride handling.

Disposal Procedures

• All waste material containing Butylamine hydrochloride must be disposed of in accordance with local, state, and federal regulations.

• The material can be sent to a licensed chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.[4]

• Do not discharge the chemical into sewer systems or contaminate water, foodstuffs, feed, or seed.[4]

• Empty containers should be triple-rinsed (or equivalent) and can be offered for recycling or reconditioning. Alternatively, they can be punctured to render them unusable and then disposed of in a sanitary landfill.[4]

References

• 1. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]
• 2. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
• 3. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Butylamine Hydrochloride | 3858-78-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. lobachemie.com [lobachemie.com]

Technical Notes & Optimization

Technical Support Center: Butylamine Hydrochloride Synthesis

Welcome to the technical support center for Butylamine (B146782) Hydrochloride synthesis. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their synthesis protocols and troubleshooting common issues to improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for n-butylamine hydrochloride?

A1: Several common methods are employed for the synthesis of n-butylamine, which is then converted to its hydrochloride salt. The choice of method often depends on the available starting materials, scale, and desired purity. Key routes include:

• Direct Amination (Ammonolysis) of 1-Chlorobutane (B31608): This method involves the reaction of 1-chlorobutane with an excess of ammonia (B1221849).[1] To favor the formation of the primary amine and minimize over-alkylation to secondary and tertiary amines, a large excess of ammonia is crucial.[1]

• Gabriel Synthesis: This is a classic method for preparing primary amines with high purity. It involves the N-alkylation of potassium phthalimide (B116566) with 1-chlorobutane, followed by the cleavage of the resulting N-butylphthalimide to release n-butylamine.[1]

• Delepine Reaction: This synthesis involves the reaction of 1-chlorobutane with hexamethylenetetramine (HMTA) to form a quaternary ammonium (B1175870) salt. This salt is then hydrolyzed in acidic ethanol (B145695) to yield the primary amine hydrochloride.[1]

• Reduction of Butyl Azide (B81097): This method involves the preparation of butyl azide from an alkyl halide, followed by its reduction to n-butylamine. A notable advantage is the clean conversion to the primary amine.

Q2: How is the free n-butylamine base converted to n-butylamine hydrochloride?

A2: The conversion of n-butylamine to its hydrochloride salt is typically achieved by treating the amine with hydrochloric acid. The crude n-butylamine is often dissolved in a suitable solvent, and then concentrated hydrochloric acid is added until the solution is acidic.[1][2] The resulting n-butylamine hydrochloride salt, being less soluble in organic solvents, precipitates and can be collected by filtration.

Q3: What is a typical yield for the synthesis of n-butylamine hydrochloride?

A3: The yield of n-butylamine hydrochloride can vary significantly depending on the chosen synthesis route and the optimization of reaction conditions. For instance, the butanol chlorination and ammoniation method can result in a yield of around 50%.[3] The Gabriel and Delepine syntheses are generally known for providing good yields of the primary amine with high purity.[1] A specific multi-step synthesis involving a Hofmann rearrangement reported an overall yield of 79.2% for [15N]t-butylamine hydrochloride.[4] Another procedure involving N-deacylation of a secondary amide reported a yield of 70%.[5]

Q4: What are the key physical properties of butylamine hydrochloride?

A4: Butylamine hydrochloride is a colorless, volatile liquid with a strong ammonia-like odor.[6] It is soluble in water.[6]

Troubleshooting Guide

Issue 1: Low Yield of n-Butylamine Hydrochloride

Possible Cause	Troubleshooting Step	Rationale
Incomplete Reaction	* Increase Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to ensure it has gone to completion.	Some reactions, especially those involving sterically hindered substrates, may require longer reaction times.[7]
* Optimize Temperature: Ensure the reaction is carried out at the optimal temperature as specified in the protocol. For ammonolysis, this might be between 85-95°C.[1]	Temperature control is critical for reaction kinetics.[7]
Side Reactions	* Use a Large Excess of Ammonia (Direct Amination): In the direct amination of 1-chlorobutane, using a significant excess of ammonia minimizes the formation of di- and tri-butylamine.[1]	The primary amine formed can act as a nucleophile and react with the starting alkyl halide. A large excess of ammonia increases the probability of the alkyl halide reacting with ammonia instead of the product amine.
* Ensure High Purity of Reactants: Impurities in starting materials can lead to unwanted side reactions.	For example, in reactions involving N-Butyl-N-chloroformamide, any remaining N-butylamine can lead to the formation of N,N'-dibutylurea.[7]
Product Loss During Workup	* Careful pH Adjustment: When isolating the free amine before conversion to the hydrochloride salt, ensure the solution is made strongly alkaline (pH 11-12) to fully deprotonate the ammonium salt.[1]	Incomplete basification will result in the amine remaining in the aqueous layer as the salt.
* Efficient Extraction: Use an appropriate solvent and perform multiple extractions to ensure all the product is transferred from the aqueous to the organic phase.	This maximizes the recovery of the free amine.
* Proper Purification of the Hydrochloride Salt: When purifying the hydrochloride salt by recrystallization, use appropriate solvents like absolute ethanol and ether to minimize solubility and maximize recovery.[2]	The choice of solvent is critical for efficient crystallization and minimizing product loss in the mother liquor.

Issue 2: Impure Product

Possible Impurity	Identification Method	Troubleshooting Step
Di- and Tri-butylamine	* Gas Chromatography-Mass Spectrometry (GC-MS)	* Use a Large Excess of Ammonia (Direct Amination): As mentioned previously, this is the primary way to suppress over-alkylation.[1]
* Nuclear Magnetic Resonance (NMR) Spectroscopy	* Purify via Fractional Distillation: The boiling points of n-butylamine (77-79°C), di-n-butylamine, and tri-n-butylamine are different, allowing for separation by fractional distillation before conversion to the hydrochloride salt.[1]
Unreacted Starting Materials	* TLC, GC-MS, NMR	* Ensure Reaction Goes to Completion: Monitor the reaction to ensure all starting material is consumed.
* Purification: Unreacted 1-chlorobutane can be removed during the workup and distillation of the free amine. Unreacted phthalimide in the Gabriel synthesis can be removed by filtration.[1]
Phthalhydrazide (B32825) (from Gabriel Synthesis)	* Filtration	* Thorough Washing of the Precipitate: After acidification in the Gabriel synthesis workup, the phthalhydrazide precipitate should be thoroughly washed with ethanol to recover any trapped product.[2]

Data Presentation

Table 1: Comparison of n-Butylamine Synthesis Methods

Synthesis Method	Key Reagents	Typical Reaction Conditions	Reported Yield	Advantages	Disadvantages
Direct Amination	1-Chlorobutane, Excess Ammonia, Ethanol	85-95°C, 6 hours, under pressure (0.54-0.64 MPa)[1]	~50%[3]	Simple, uses readily available reagents.	Often produces a mixture of primary, secondary, and tertiary amines.[1]
Gabriel Synthesis	Potassium Phthalimide, 1-Chlorobutane, DMF, Hydrazine (B178648) Hydrate	Reflux in DMF for 4-6 hours, followed by reflux with hydrazine hydrate.[1]	Good to high yields.	Produces a pure primary amine.[1]	Two-step process, use of hydrazine.
Delepine Reaction	1-Chlorobutane, Hexamethylenetetramine (HMTA), Chloroform (B151607), Ethanol, HCl	Reflux in chloroform for 3-5 hours, followed by reflux in acidic ethanol for 4-6 hours.[1]	Good to high yields.	Provides the primary amine hydrochloride directly.[1]	Multi-step process.

Experimental Protocols

Protocol 1: Synthesis of n-Butylamine Hydrochloride via Direct Amination

• Reaction Setup: In a high-pressure autoclave, combine ethanol (100 mL), concentrated aqueous ammonia (50 mL, excess), and 1-chlorobutane (18.5 g, 0.2 mol).[1]

• Reaction: Seal the autoclave and heat the mixture to 85-95°C with stirring for 6 hours. The internal pressure will be approximately 0.54-0.64 MPa.[1]

• Workup:

  • Cool the autoclave to room temperature and carefully vent any excess ammonia in a fume hood.[1]

  • Transfer the reaction mixture to a round-bottom flask and acidify to pH 3-4 with concentrated hydrochloric acid.[1]

  • Remove the ethanol by distillation.[1]

  • Cool the remaining aqueous solution and make it strongly alkaline (pH 11-12) with a concentrated sodium hydroxide (B78521) solution.[1]

  • Separate the upper organic layer containing crude n-butylamine.[1]

• Purification of n-Butylamine: Purify the crude product by fractional distillation, collecting the fraction boiling at 77-79°C.[1]

• Formation of Hydrochloride Salt:

  • Dissolve the purified n-butylamine in a suitable solvent like diethyl ether.

  • Slowly add concentrated hydrochloric acid with stirring until the solution is acidic.

  • Collect the precipitated n-butylamine hydrochloride by suction filtration and dry in a vacuum desiccator.

Protocol 2: Synthesis of n-Butylamine Hydrochloride via Gabriel Synthesis

• N-Alkylation:

  • In a 500 mL round-bottom flask, suspend potassium phthalimide (37.0 g, 0.2 mol) in N,N-dimethylformamide (DMF) (200 mL).[1]

  • Add 1-chlorobutane (18.5 g, 0.2 mol) to the suspension.[1]

  • Heat the mixture to reflux with stirring for 4-6 hours.[1]

  • After cooling, pour the reaction mixture into 600 mL of cold water and stir vigorously to precipitate N-butylphthalimide. Collect the solid by filtration.

• Hydrolysis:

  • In a flask, combine the N-butylphthalimide, 95% ethanol, and hydrazine hydrate.[2]

  • Reflux the solution for 2 hours.[2]

  • Cool the mixture and add concentrated hydrochloric acid until the solution is strongly acidic.[2]

  • Filter the precipitated phthalhydrazide and wash it with 95% ethanol.[2]

• Isolation of n-Butylamine Hydrochloride:

  • Combine the filtrate and washings and concentrate under reduced pressure.[2]

  • Add water and remove any insoluble material by filtration.[2]

  • Completely remove the solvent by evaporation under reduced pressure to obtain the crude n-butylamine hydrochloride.[2]

• Purification of n-Butylamine Hydrochloride:

  • Dissolve the crude salt in hot absolute ethanol.[2]

  • Add dry ether and cool the solution in a refrigerator to crystallize the product.[2]

  • Collect the purified n-butylamine hydrochloride by filtration and dry in a vacuum desiccator.[2]

Visualizations

Caption: Workflow for the synthesis of Butylamine Hydrochloride via direct amination.

Caption: Decision tree for troubleshooting low yield in Butylamine Hydrochloride synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The properties and stability of butylamine_Chemicalbook [chemicalbook.com]
• 4. Synthesis of [>15>N]t-butylamine hydrochloride - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 5. BUTYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 6. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Butylamine Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude Butylamine hydrochloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the common impurities in crude Butylamine hydrochloride?

A1: Crude Butylamine hydrochloride can contain a variety of impurities depending on the synthetic route. Common impurities include:

• Unreacted starting materials: Such as 1-chlorobutane (B31608) or n-butanol.[1][2]

• Byproducts of the reaction: These can include di-n-butylamine and tri-n-butylamine from over-alkylation.[1][2]

• Residual solvents: Solvents used in the reaction or initial work-up, such as ethanol (B145695), diethyl ether, or chloroform.[1][3][4]

• Inorganic salts: Generated during pH adjustments, for example, sodium chloride or ammonium (B1175870) chloride.[5]

• Colored impurities: Often arise from the oxidation of the amine or other side reactions.[6][7]

Q2: My purified Butylamine hydrochloride has a yellowish tint. How can I remove the color?

A2: A yellow color in Butylamine hydrochloride often indicates the presence of oxidized impurities.[6][7] To remove this discoloration, you can try the following:

• Recrystallization with activated carbon: Dissolve the crude salt in a minimal amount of a suitable hot solvent (e.g., absolute ethanol) and add a small amount of activated carbon. The activated carbon will adsorb the colored impurities. Hot filter the solution to remove the carbon and then allow the filtrate to cool and crystallize.

• Solvent washing: If the impurity is soluble in a solvent in which Butylamine hydrochloride is not, you can wash the crude product with that solvent.

Q3: The yield of my purified Butylamine hydrochloride is low after recrystallization. What are the possible reasons and how can I improve it?

A3: Low yield after recrystallization can be due to several factors:

• Using too much solvent: Dissolving the crude product in an excessive amount of solvent will result in a significant portion of the product remaining in the mother liquor upon cooling. To improve this, use the minimum amount of hot solvent required to fully dissolve the solid.

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals and trap impurities. Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Incomplete precipitation: Ensure the solution is sufficiently cooled for an adequate amount of time to allow for maximum crystallization.[3]

• Product loss during transfers: Be mindful of material loss during filtration and transfer steps. Wash the filter cake with a small amount of cold solvent to recover any remaining product.

Q4: I am seeing an oily substance instead of crystals during my purification. What should I do?

A4: The formation of an oil instead of crystals, often referred to as "oiling out," can occur if the melting point of the solute is lower than the boiling point of the solvent, or if there are significant impurities present. To address this:

• Lower the crystallization temperature: Try using a solvent with a lower boiling point or cool the solution more slowly and to a lower temperature.

• Use a different solvent system: Experiment with different solvent mixtures. For Butylamine hydrochloride, a mixture of ethanol and diethyl ether is often effective.[3]

• Seed the solution: Add a small crystal of pure Butylamine hydrochloride to the cooled solution to induce crystallization.

• Purify further before recrystallization: If the crude product is highly impure, consider an initial purification step like an acid-base extraction to remove the bulk of the impurities before attempting recrystallization.

Experimental Protocols

Protocol 1: Recrystallization of Butylamine Hydrochloride

This protocol describes the purification of crude Butylamine hydrochloride using a mixed solvent system of ethanol and diethyl ether.

Methodology:

• Weigh the crude Butylamine hydrochloride and place it in an Erlenmeyer flask.

• Add a minimal amount of hot absolute ethanol to dissolve the crude salt completely.[3]

• If colored impurities are present, add a small amount of activated carbon and heat the solution gently for a few minutes.

• Perform a hot filtration to remove the activated carbon or any insoluble impurities.

• To the hot filtrate, slowly add dry diethyl ether until a slight turbidity persists.[3] The volume of ether added is typically about 50% of the volume of ethanol used.[3]

• Allow the solution to cool slowly to room temperature.

• Place the flask in an ice bath or refrigerator for several hours to maximize crystal formation.[3]

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold, dry diethyl ether.

• Dry the purified Butylamine hydrochloride crystals in a vacuum desiccator.[3]

Protocol 2: Purification by Acid-Base Extraction

This protocol is useful for separating the amine from non-basic impurities.

Methodology:

• Dissolve the crude Butylamine hydrochloride in water.

• Make the aqueous solution strongly alkaline (pH 11-12) by the dropwise addition of a concentrated sodium hydroxide (B78521) solution.[1][2] This will convert the Butylamine hydrochloride to the free n-butylamine.

• Extract the liberated n-butylamine into an organic solvent such as diethyl ether (perform at least three extractions).[1][4]

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous MgSO₄).[4]

• Filter to remove the drying agent.

• To precipitate the hydrochloride salt, bubble dry hydrogen chloride gas through the ethereal solution, or add a solution of HCl in a suitable solvent like ethyl acetate.[4]

• Collect the precipitated Butylamine hydrochloride by vacuum filtration.

• Wash the purified salt with a small amount of cold diethyl ether and dry under vacuum.

Quantitative Data Summary

Parameter	Recrystallization (Ethanol/Ether)	Acid-Base Extraction
Solvent System	Absolute Ethanol and Dry Diethyl Ether[3]	Water, Diethyl Ether, HCl in Ethyl Acetate[1][4]
Ethanol to Crude Ratio	Approx. 5 mL per gram of material[3]	N/A
Ether to Ethanol Ratio	Approx. 1:2 by volume[3]	N/A
pH for Amine Liberation	N/A	11 - 12[1][2]
Typical Yield	Dependent on crude purity	Can be high, but depends on extraction efficiency

Process Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. The properties and stability of butylamine_Chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BUTYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 5. CN102633648B - Preparation method of n-butylamine - Google Patents [patents.google.com]
• 6. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. n-Butylamine - Wikipedia [en.wikipedia.org]

Preventing degradation of Butylamine hydrochloride during storage

Welcome to the Technical Support Center for Butylamine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation during storage and to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Butylamine hydrochloride to prevent degradation?

A1: To ensure the long-term stability of Butylamine hydrochloride, it should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from light.[1][2] It is recommended to store it at room temperature, ideally below 15°C, and in a dark location.[3] Butylamine hydrochloride is hygroscopic, sensitive to air and moisture, and may also be sensitive to carbon dioxide.[3][4] Therefore, storage under an inert gas atmosphere (e.g., argon or nitrogen) is recommended to minimize degradation.[4]

Q2: I've noticed a yellowish discoloration of my Butylamine hydrochloride solid over time. What could be the cause?

A2: The free base, n-butylamine, is known to acquire a yellow color upon storage in air, which is likely due to oxidation.[5][6] Although Butylamine hydrochloride is more stable, prolonged exposure to air and light can potentially lead to the liberation of trace amounts of the free amine, which then oxidizes. Storing the compound under an inert atmosphere and protected from light can help prevent this discoloration.

Q3: What are the primary degradation pathways for Butylamine hydrochloride?

A3: Based on the chemistry of primary alkylamine hydrochlorides, the main degradation pathways to consider are oxidation and photolytic degradation. Hydrolysis is less of a concern under neutral or acidic conditions.[5]

• Oxidation: The primary amine functional group is susceptible to oxidation, which can lead to the formation of various degradation products.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions.[7]

• Thermal Degradation: At elevated temperatures, decomposition can occur, potentially leading to the release of toxic fumes, including nitrogen oxides.[5]

Q4: What are the likely degradation products of Butylamine hydrochloride?

A4: While specific degradation studies on Butylamine hydrochloride are not extensively reported in publicly available literature, based on the known reactivity of primary amines, potential degradation products could include:

• From Oxidation: Oxidation of primary amines can lead to the formation of aldehydes or ketones.[1] In the case of n-butylamine, this could result in butanal or butanone. Further oxidation could lead to butyric acid. Ammonia is also a common product of amine degradation.[2]

• From Thermal Decomposition: When heated to decomposition, Butylamine hydrochloride can emit toxic fumes of nitrogen oxides, carbon monoxide, and carbon dioxide.[5]

Q5: How can I monitor the stability of my Butylamine hydrochloride sample?

A5: A stability-indicating analytical method is crucial for monitoring the purity of your sample and detecting any degradation. High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, Charged Aerosol Detector) is a common and effective technique for separating the parent compound from its degradation products. For volatile degradation products, Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) can be employed.[8][9][10][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., color change, clumping)	Exposure to air, light, or moisture.	Store the compound in a tightly sealed container, under an inert atmosphere, and in a cool, dark, and dry place. Consider transferring to a fresh, dry container if contamination is suspected.
Inconsistent experimental results	Degradation of the Butylamine hydrochloride stock solution or solid.	Prepare fresh solutions for each experiment. Verify the purity of the solid material using an appropriate analytical method (e.g., HPLC, GC) before use.
Appearance of unexpected peaks in chromatogram	Formation of degradation products.	Use a stability-indicating analytical method to separate and identify the impurities. LC-MS is a powerful tool for structural elucidation of unknown degradation products.
Poor solubility of the compound	Potential degradation leading to less soluble impurities.	Ensure the material is within its shelf-life and has been stored correctly. If solubility issues persist, re-purification of the compound may be necessary.

Data Presentation

Due to the limited publicly available quantitative data on the degradation of Butylamine hydrochloride, the following table provides a general framework for the expected stability under different conditions based on the chemical properties of primary amine hydrochlorides. Researchers are encouraged to perform forced degradation studies to generate specific data for their experimental conditions.

Table 1: Expected Stability of Butylamine Hydrochloride Under Stress Conditions

Stress Condition	Expected Stability	Potential Degradation Products
Acidic Hydrolysis (e.g., 0.1 M HCl, 60°C)	Generally stable	Minimal degradation expected
Basic Hydrolysis (e.g., 0.1 M NaOH, 60°C)	Susceptible to degradation	Free n-butylamine, which can further degrade
Oxidative (e.g., 3% H₂O₂, RT)	Susceptible to degradation	Butanal, Butanone, Butyric acid, Ammonia
Thermal (e.g., 80°C, solid state)	May degrade over time	Decomposition products (e.g., NOx, CO, CO₂)
Photolytic (e.g., ICH Q1B conditions)	Susceptible to degradation	Various photolytic products

Experimental Protocols

The following are detailed methodologies for key experiments to assess the stability of Butylamine hydrochloride.

Protocol 1: Forced Degradation Studies

This protocol outlines the conditions for intentionally degrading Butylamine hydrochloride to identify potential degradation products and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Butylamine hydrochloride at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., water or methanol).

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with the mobile phase for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for analysis.

• Thermal Degradation (Solid State):

  • Place a thin layer of solid Butylamine hydrochloride in a petri dish.

  • Heat in an oven at 80°C for 48 hours.

  • At specified time points, withdraw a sample, dissolve it in a suitable solvent, and dilute for analysis.

• Photolytic Degradation:

  • Expose a solution of Butylamine hydrochloride (1 mg/mL) and a solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same conditions.

  • At the end of the exposure period, analyze the samples.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to separate Butylamine hydrochloride from its degradation products. Method optimization will be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% trifluoroacetic acid in water) and Solvent B (e.g., 0.1% trifluoroacetic acid in acetonitrile).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detector: UV detector at a suitable wavelength (e.g., 210 nm) or a Charged Aerosol Detector (CAD) for more universal detection.

• Column Temperature: 30°C.

Visualizations

The following diagrams illustrate the logical relationships in the degradation and analysis of Butylamine hydrochloride.

Caption: Factors influencing the stability of Butylamine hydrochloride.

Caption: Experimental workflow for stability testing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. nva.sikt.no [nva.sikt.no]
• 4. researchgate.net [researchgate.net]
• 5. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. n-Butylamine - Wikipedia [en.wikipedia.org]
• 7. Application of photo degradation for remediation of cyclic nitramine and nitroaromatic explosives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. longdom.org [longdom.org]
• 9. researchgate.net [researchgate.net]
• 10. A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments - ProQuest [proquest.com]
• 11. A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments - ProQuest [proquest.com]

Side reactions to avoid when using Butylamine hydrochloride

Technical Support Center: Butylamine (B146782) Hydrochloride

Welcome to the technical support center for Butylamine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions during chemical synthesis.

Frequently Asked Questions (FAQs)

General Handling and Purity

Q1: How should I handle and purify Butylamine hydrochloride before use?

A: Butylamine hydrochloride is a salt and is generally more stable and less volatile than the free base, n-butylamine.[1] However, it is hygroscopic and should be stored in a desiccator. For sensitive reactions, it can be purified by recrystallization. A common method involves dissolving the crude salt in hot absolute ethanol, filtering the solution, and then adding dry ether to precipitate the purified hydrochloride salt, which is then dried in a vacuum desiccator.[2]

Q2: Does the hydrochloride salt affect the reactivity of the amine?

A: Yes. The hydrochloride salt form means the amine is protonated (butylammonium chloride).[3] This protonated form is not nucleophilic and will not participate in reactions like acylation or alkylation.[4][5] To use it as a nucleophile, the free base, n-butylamine, must be liberated by adding a stoichiometric equivalent or a slight excess of a non-nucleophilic base (e.g., triethylamine (B128534), DIPEA, or an inorganic base like K₂CO₃ or NaHCO₃).[6][7] The choice of base is critical to avoid introducing competing nucleophiles or conditions that could promote side reactions.

Side Reactions in N-Alkylation

Q3: I'm attempting to synthesize a secondary amine using butylamine and an alkyl halide, but I'm getting a mixture of secondary, tertiary, and even quaternary ammonium (B1175870) salts. How can I prevent this over-alkylation?

A: Over-alkylation is a very common side reaction because the secondary amine product is often more nucleophilic than the starting primary amine (butylamine).[8][9] This leads to subsequent alkylation events.

Troubleshooting Strategies:

• Use a Large Excess of Butylamine: By using a large excess of the starting amine, you statistically favor the alkyl halide reacting with butylamine rather than the newly formed secondary amine.[10][11] This is often the simplest approach but can be atom-inefficient.

• Control Stoichiometry and Addition: Use a precise 1:1 stoichiometry and add the alkylating agent slowly to a dilute solution of the amine. This keeps the concentration of the alkylating agent low, reducing the chance of a second reaction.

• Lower Reaction Temperature: For highly reactive electrophiles like methyl iodide or benzyl (B1604629) halides, lowering the reaction temperature can help control the reaction rate and prevent over-alkylation.[12][13]

• Alternative Synthetic Routes: For cleaner mono-alkylation, consider reductive amination. This involves reacting butylamine with an aldehyde or ketone to form an imine, which is then reduced in situ to the desired secondary amine. This method avoids the issue of increasing nucleophilicity.[9]

Side Reactions in N-Acylation (Amide Formation)

Q4: When acylating butylamine with an acyl chloride, I'm observing low yields and the reaction seems to stop. What's happening?

A: The acylation reaction between an amine and an acyl chloride produces one equivalent of hydrochloric acid (HCl).[14] This HCl will react with any available butylamine (a base) to form the unreactive butylamine hydrochloride salt.[11][15] If you start with a 1:1 ratio of reactants, up to half of your butylamine will be consumed in this acid-base neutralization, rendering it unable to act as a nucleophile and halting the reaction.[11]

Troubleshooting Strategies:

• Use Excess Amine: Employ at least two equivalents of butylamine. One equivalent acts as the nucleophile, and the second acts as a scavenger for the HCl produced.

• Add an External Base: A more common and efficient method is to use a 1:1 ratio of butylamine and the acyl chloride but add at least one equivalent of a non-nucleophilic tertiary amine base, such as triethylamine or pyridine.[6][7] The external base will neutralize the HCl, preserving your nucleophile.[6]

Q5: My starting material contains both primary (butylamine) and secondary amine functionalities. How can I selectively acylate the primary amine?

A: Primary amines are generally more reactive and less sterically hindered than secondary amines. Chemoselective acylation can often be achieved by careful choice of the acylating agent and reaction conditions. Acyl cyanides and potassium acyltrifluoroborates have been shown to be highly effective reagents for the selective acylation of primary amines in the presence of secondary amines.[16][17]

Side Reactions in Schiff Base (Imine) Formation

Q6: I'm forming a Schiff base by reacting butylamine with a ketone/aldehyde, but the reaction yield is poor. How can I improve it?

A: Schiff base formation is a reversible, equilibrium-driven reaction that involves the elimination of water.[18] The reaction is also pH-sensitive.[5][19]

Troubleshooting Strategies:

• pH Control: The reaction is acid-catalyzed, but the pH must be carefully controlled. The optimal pH is typically mildly acidic (around 4-5).[5][19] If the pH is too low, the butylamine will be fully protonated to its ammonium salt and will no longer be nucleophilic.[5] If the pH is too high, there won't be enough acid to protonate the hydroxyl group of the carbinolamine intermediate to facilitate its elimination as water.[5][19]

• Water Removal: To drive the equilibrium toward the imine product, water must be removed from the reaction mixture. This can be accomplished using a Dean-Stark apparatus, adding a dehydrating agent (like molecular sieves), or through techniques like pervaporation.[18]

Quantitative Data on Reaction Conditions

The table below summarizes key parameters to control for minimizing common side reactions.

Reaction Type	Side Reaction	Key Parameter to Control	Recommended Condition/Value	Rationale
N-Alkylation	Over-alkylation (di- or tri-alkylation)	Reactant Ratio (Amine:Alkyl Halide)	> 2:1 (ideally 5:1 or greater)	Increases the probability of the alkyl halide encountering the starting primary amine instead of the more nucleophilic secondary amine product.[10][11]
Temperature	Sub-ambient to 0 °C	For highly reactive alkyl halides, lowering temperature reduces the rate of the second alkylation more significantly.[12][13]
N-Acylation	Incomplete Reaction / Low Yield	Base Stoichiometry	Use 2 eq. of butylamine or 1 eq. butylamine + >1 eq. external base (e.g., pyridine, Et₃N)	Neutralizes the HCl byproduct, which would otherwise protonate and deactivate the starting amine.[6][15]
Non-selective Acylation (on other functional groups)	Acylating Agent	Use milder agents (e.g., esters with acid catalysis, acyl cyanides) instead of highly reactive acyl chlorides.[16][20]	Increases chemoselectivity for the most nucleophilic site.
Schiff Base Formation	Low Conversion / Poor Yield	pH	4 to 5	Balances the need for acid catalysis with keeping the amine in its nucleophilic, non-protonated state.[5][19]
Water Concentration	Anhydrous conditions / Water removal	Shifts the reaction equilibrium towards the imine product according to Le Châtelier's principle.[18]

Experimental Protocols

Protocol 1: Controlled Mono-Alkylation via Reductive Amination

This protocol describes the synthesis of N-benzylbutylamine, minimizing the over-alkylation side reaction common with direct alkylation.

Materials:

• n-Butylamine

• Benzaldehyde (B42025)

• Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of n-butylamine (1.0 eq) in anhydrous DCM, add benzaldehyde (1.0 eq). Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in anhydrous DCM.

• Slowly add the slurry of the reducing agent to the imine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by column chromatography.

Protocol 2: N-Acylation using an External Base

This protocol describes the synthesis of N-butylbenzamide, avoiding yield loss from in-situ salt formation.

Materials:

• n-Butylamine

• Benzoyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• 1 M HCl (aq)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve n-butylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM and cool the solution to 0 °C in an ice bath.

• Add benzoyl chloride (1.0 eq) dropwise to the stirred solution over 15 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl (to remove excess amine and triethylamine hydrochloride), saturated NaHCO₃ (to remove any remaining acid), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide, which can be recrystallized for purification.

Visual Guides

Caption: Troubleshooting workflow for identifying common side reactions.

Caption: Desired N-acylation pathway vs. deactivating side reaction.

References

• 1. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. acylation of amines [entrancechemistry.blogspot.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 9. benchchem.com [benchchem.com]
• 10. quora.com [quora.com]
• 11. Amine Reactivity [www2.chemistry.msu.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. academic.oup.com [academic.oup.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]
• 19. wjpsonline.com [wjpsonline.com]
• 20. Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Butylamine Hydrochloride

Welcome to the technical support center for the synthesis of butylamine (B146782) hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during its preparation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing butylamine hydrochloride?

A1: Common laboratory-scale methods include:

• Reductive Amination of Butyraldehyde (B50154): This is a widely used method involving the reaction of butyraldehyde with ammonia (B1221849) in the presence of a reducing agent. It is often favored for its relatively mild conditions and good yields of the primary amine.

• Direct Amination of 1-Chlorobutane (B31608): This method involves the reaction of 1-chlorobutane with ammonia. A large excess of ammonia is typically used to minimize the formation of secondary (dibutylamine) and tertiary (tributylamine) amine byproducts.[1]

• Gabriel Synthesis: This multi-step method involves the N-alkylation of potassium phthalimide (B116566) with a butyl halide, followed by hydrazinolysis to release the primary amine. It is known for producing primary amines with high purity.[1]

• Delépine Reaction: This method utilizes the reaction of a butyl halide with hexamethylenetetramine, followed by acidic hydrolysis to yield the primary amine hydrochloride.[1]

Q2: My butylamine hydrochloride product is a sticky solid or an oil. What is the likely cause?

A2: Butylamine hydrochloride is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] Exposure to humid air during workup or storage can cause the crystalline solid to become sticky or oily. It is crucial to handle the product under anhydrous conditions as much as possible and store it in a tightly sealed container with a desiccant.

Q3: What are the main impurities I should be aware of during the synthesis of butylamine hydrochloride?

A3: The most common impurities are secondary (dibutylamine) and tertiary (tributylamine) amines, which arise from over-alkylation of the primary amine product.[3][4] If starting from butyraldehyde via reductive amination, unreacted starting material and the corresponding alcohol (butanol) from the reduction of the aldehyde can also be present.

Q4: How can I purify crude butylamine hydrochloride?

A4: Recrystallization is the most common method for purifying butylamine hydrochloride. A common solvent system is a mixture of a polar solvent in which the salt is soluble at high temperatures (like ethanol) and a less polar solvent in which it is less soluble at room temperature (like diethyl ether) to induce precipitation.[5] It is important to use anhydrous solvents to prevent the product from becoming oily due to its hygroscopic nature.

Q5: What analytical techniques are suitable for characterizing the purity of butylamine hydrochloride?

A5: Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) is a suitable method for assessing the purity of the free base (butylamine) and detecting volatile impurities.[6][7][8] For the non-volatile salt, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure and identify organic impurities. Purity can also be assessed by melting point determination, as pure butylamine hydrochloride has a distinct melting point.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of butylamine hydrochloride, with a focus on the reductive amination of butyraldehyde.

Problem	Potential Cause	Suggested Solution	Visual Indicators
Low Yield of Butylamine Hydrochloride	Incomplete imine formation.	Ensure the reaction pH is appropriate for imine formation (typically mildly acidic to neutral). Consider adding a dehydrating agent like molecular sieves to drive the equilibrium towards the imine.[9]	Reaction mixture may show the continued presence of the starting aldehyde (e.g., by TLC analysis).
Inactive reducing agent.	Test the activity of the reducing agent (e.g., sodium borohydride) on a simple ketone like acetone (B3395972) and monitor the reduction by TLC.[10]	The reaction may stall, with no further consumption of the imine intermediate.
Over-alkylation to secondary and tertiary amines.	Use a large excess of ammonia. A stepwise procedure, where the imine is formed first and then reduced, can also minimize over-alkylation.[11]	GC-MS analysis of the crude product will show significant peaks corresponding to dibutylamine (B89481) and tributylamine.
Product is Difficult to Isolate/Crystallize	Product is too soluble in the recrystallization solvent.	If the product remains dissolved even after cooling, a less polar anti-solvent (e.g., diethyl ether, hexanes) can be slowly added to induce precipitation.[12]	The solution remains clear upon cooling, with no crystal formation.
Oiling out during recrystallization.	This is often due to the presence of moisture or impurities. Ensure all glassware is dry and use anhydrous solvents. If the product oils out, try re-heating the solution to dissolve the oil and then cooling it more slowly, possibly with scratching the inside of the flask to induce crystallization.	An oily layer separates from the solution instead of solid crystals.
Product is Discolored (Yellow or Brown)	Thermal decomposition.	Avoid excessive heating during the reaction or purification steps. Butylamine itself can turn yellow upon standing in air.[13] Perform distillations under reduced pressure to lower the boiling point.	The reaction mixture or isolated product has a noticeable yellow or brown tint.
Impurities from starting materials or side reactions.	Purify the starting materials before use. If discoloration persists, treatment of a solution of the product with activated charcoal before recrystallization can sometimes remove colored impurities.[14]	The crude product is colored, and the color persists after initial purification attempts.

Data Presentation

Table 1: Effect of Solvent on the Yield of n-Butylamine from Butyronitrile Hydrogenation

Solvent	Yield of n-Butylamine (%)	Reference
Ethanol (B145695)	84	[4]
Benzene	63	[4][15]
Cyclohexane	39	[4][15]

This table summarizes the effect of different solvents on the yield of n-butylamine in the hydrogenation of butyronitrile, a related reaction to the reductive amination of butyraldehyde.

Table 2: Effect of Reaction Conditions on the Synthesis of a Related Amine Hydrochloride

Entry	HCl Source	Solvent	Yield (%)	Reference
1	Et2OHCl	Diethyl Ether	95	[16]
2	Et2OHCl	Hexane	91	[16]
3	Et2OHCl	Ethyl Acetate	94	[16]
4	HCl (gas)	Ethyl Acetate	94	[16]
5	EtOHHCl	Diethyl Ether	82	[16]
6	EtOH*HCl	Ethyl Acetate	30	[16]

This table illustrates the impact of different HCl sources and solvents on the yield of a hydrochloride salt formation step, providing insights into optimizing the final step of butylamine hydrochloride synthesis.

Experimental Protocols

Synthesis of Butylamine Hydrochloride via Reductive Amination of Butyraldehyde

This protocol describes a representative procedure for the synthesis of butylamine hydrochloride from butyraldehyde and ammonia.

Materials:

• Butyraldehyde

• Ammonia (aqueous solution, e.g., 28-30%)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol

• Diethyl ether (anhydrous)

• Hydrochloric acid (concentrated)

• Sodium sulfate (B86663) (anhydrous)

• Molecular sieves (optional)

Procedure:

Step 1: Imine Formation

• To a round-bottom flask equipped with a magnetic stirrer, add butyraldehyde (1.0 eq) and a large excess of aqueous ammonia (e.g., 10-20 eq) in methanol.

• Stir the mixture at room temperature. The progress of imine formation can be monitored by TLC or GC-MS. For sluggish reactions, the addition of a dehydrating agent like molecular sieves can be beneficial.

Step 2: Reduction of the Imine

• Once imine formation is substantial, cool the reaction mixture in an ice bath.

• Slowly add sodium borohydride (1.5-2.0 eq) portion-wise, ensuring the temperature remains below 20 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC or GC-MS).

Step 3: Work-up and Salt Formation

• Carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude butylamine. Caution: Butylamine is volatile.

• Dissolve the crude butylamine in anhydrous diethyl ether and cool in an ice bath.

• Slowly add a solution of hydrochloric acid (e.g., concentrated HCl or HCl in a solvent like diethyl ether) dropwise with stirring until precipitation of the hydrochloride salt is complete.

• Collect the white precipitate by vacuum filtration and wash with a small amount of cold, anhydrous diethyl ether.

Step 4: Purification

• Recrystallize the crude butylamine hydrochloride from a suitable solvent system, such as ethanol and diethyl ether.[5]

• Dissolve the solid in a minimal amount of hot ethanol and add diethyl ether until the solution becomes slightly cloudy.

• Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Mandatory Visualizations

Caption: Workflow for the synthesis and purification of butylamine hydrochloride.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. scielo.br [scielo.br]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.lgcstandards.com [documents.lgcstandards.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. BUTYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchspace.csir.co.za [researchspace.csir.co.za]

Technical Support Center: Synthesis of Butylamine Hydrochloride

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful synthesis of butylamine (B146782) hydrochloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

A common challenge in amine synthesis is the formation of the hydrochloride salt as an unwanted byproduct, which can be highly insoluble.[1][2]

Question 1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low yields in butylamine hydrochloride synthesis can stem from several factors depending on the chosen synthetic route.

• Incomplete Reaction:

  • Solution: Ensure adequate reaction time and temperature as specified in the protocol. For instance, in the Delépine reaction, the formation of the hexaminium salt requires reflux for 3-5 hours, and the subsequent acid hydrolysis needs 4-6 hours of reflux.[3] In the Gabriel synthesis, the reaction with hydrazine (B178648) hydrate (B1144303) requires reflux for 2-3 hours.[3] Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to confirm the consumption of starting materials.

• Over-alkylation (in Direct Amination):

  • Problem: Direct reaction of 1-chlorobutane (B31608) with ammonia (B1221849) can lead to the formation of di- and tri-butylamine, reducing the yield of the primary amine.[3]

  • Solution: Use a large excess of ammonia to favor the formation of the primary amine.[3]

• Side Reactions:

  • Solution: Ensure the purity of your starting materials and solvents. Moisture can interfere with many reactions. For instance, in reactions involving acid chlorides, moisture can lead to the formation of carboxylic acids and deactivate the amine by protonating it to its ammonium (B1175870) salt.[4]

• Loss of Product During Work-up:

  • Solution: Butylamine is volatile and can be lost during solvent removal.[5] Ensure efficient condensation during distillation and consider using a cooled receiver. During extraction, ensure the aqueous layer is sufficiently basified to liberate the free amine for extraction into the organic solvent.[3]

Question 2: The final product is impure. What are the common impurities and how can I purify it?

Answer:

Common impurities include unreacted starting materials, byproducts from side reactions (e.g., over-alkylation products), and residual solvents.

• Purification of Butylamine Hydrochloride:

  • The crude butylamine hydrochloride can be purified by recrystallization. A common method involves dissolving the crude salt in a minimal amount of hot absolute ethanol (B145695), followed by the addition of dry ether to induce precipitation of the purified salt upon cooling.[6]

• Removal of Phthalhydrazide (B32825) (from Gabriel Synthesis):

  • After hydrazinolysis, a voluminous white precipitate of phthalhydrazide is formed.[3] This is typically removed by filtration after acidification of the reaction mixture.[3]

• General Purification:

  • Ensure complete removal of solvents under reduced pressure.[3][7] Washing the final product with a cold, non-polar solvent like diethyl ether can help remove organic impurities.[3]

Question 3: The reaction to form the amine hydrochloride salt is not working. What could be the issue?

Answer:

• Incorrect pH: The formation of the hydrochloride salt requires acidic conditions. After synthesizing the free butylamine, it must be treated with hydrochloric acid.

• Amine Present as a Salt: If your amine is already in a hydrochloride salt form, it will not react as a nucleophile in subsequent steps (e.g., acylation) without prior neutralization.[4] A base, such as triethylamine (B128534) (Et3N), is required to neutralize the amine salt and the HCl generated during the reaction.[4]

• Solvent Issues: Ensure you are using an appropriate solvent for the salt formation. A common method is to use a solution of HCl in an organic solvent like ethyl acetate (B1210297) or ether to precipitate the amine hydrochloride salt from an organic solution of the free amine.[7]

Quantitative Data Summary

Synthetic Method	Key Reagents	Typical Overall Yield	Reference
Gabriel Synthesis	1-Chlorobutane, Potassium Phthalimide, Hydrazine Hydrate, HCl	70-85%	[3]
Delépine Reaction	1-Chlorobutane, Hexamethylenetetramine, HCl	Not specified, but described as a selective route	[3]
N-Deacylation of N-butylbenzamide	N-butylbenzamide, 2-Fluoropyridine, Tf₂O, Ethylmagnesium bromide, HCl	70%	[7]
Direct Amination (Ammonolysis)	1-Chlorobutane, Excess Ammonia, HCl	~50% (crude)	[3][8]
Catalytic Amination of n-butanol	n-butanol, Ammonia, Hydrogen, Catalyst	>97%	[8]

Detailed Experimental Protocol: Delépine Reaction for Butylamine Hydrochloride Synthesis

This protocol describes a selective route to primary amines from alkyl halides.[3]

Step A: Formation of the Hexaminium Salt

• Dissolve hexamethylenetetramine (28.0 g, 0.2 mol) in 150 mL of chloroform (B151607) in a 250 mL round-bottom flask equipped with a reflux condenser.[3]

• Add a solution of 1-chlorobutane (18.5 g, 0.2 mol) in 50 mL of chloroform to the flask.[3]

• Heat the mixture to reflux for 3-5 hours. The quaternary ammonium salt will precipitate from the solution as the reaction proceeds.[3]

• Cool the reaction mixture and collect the precipitated salt by suction filtration.[3]

• Wash the salt with a small amount of cold chloroform or diethyl ether and air-dry.[3]

Step B: Acid Hydrolysis of the Hexaminium Salt

• Place the crude hexaminium salt from Step A into a 1 L round-bottom flask.[3]

• Add a mixture of 95% ethanol (400 mL) and concentrated hydrochloric acid (96 mL).[3]

• Heat the mixture to reflux for 4-6 hours.[3]

• Cool the reaction mixture and remove the precipitated ammonium chloride by filtration.[3]

• Concentrate the filtrate by distillation to remove the ethanol and formaldehyde (B43269) diethyl acetal.[3]

• Evaporate the remaining aqueous solution to dryness under reduced pressure to yield crude n-butylamine hydrochloride.[3]

• The crude salt can be purified by recrystallization as described in the FAQ section.

Troubleshooting Workflow

Caption: Troubleshooting workflow for butylamine hydrochloride synthesis.

References

• 1. Amine hydrochloride salts : a problem in polyurethane synthesis - Enlighten Theses [theses.gla.ac.uk]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. BUTYLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 8. CN102633648B - Preparation method of n-butylamine - Google Patents [patents.google.com]

Technical Support Center: In-Process Monitoring of Reactions Involving Butylamine Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the in-process monitoring of reactions involving butylamine (B146782) hydrochloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: General Monitoring & Technique Selection

Q1: I am planning a reaction with butylamine hydrochloride. Which in-process monitoring technique is most suitable?

A1: The choice of technique depends on several factors, including the reaction phase (homogeneous or heterogeneous), solvent, concentration of analytes, and the specific information you need (e.g., kinetics, intermediate detection). Process Analytical Technology (PAT) tools are highly recommended for real-time analysis.[1][2][3][4]

• For homogeneous liquid-phase reactions: Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is an excellent choice. It provides real-time information on the concentration of reactants, intermediates, and products by monitoring their unique vibrational bands.[5][6][7]

• For heterogeneous reactions (slurries/precipitates): Raman spectroscopy is often more suitable than ATR-FTIR. The probe can be positioned to analyze the liquid phase without being fouled by solid particles, and it is generally insensitive to water, making it versatile for aqueous environments.[1]

• For complex mixtures or when high specificity is required: Online High-Performance Liquid Chromatography (HPLC) is ideal. It can separate multiple components, including starting materials, intermediates, byproducts, and the final product, providing quantitative data for each.[1]

Below is a decision tree to help guide your selection.

Diagram 1: Decision tree for selecting an in-process monitoring technique.

Section 2: ATR-FTIR Spectroscopy

Q2: I am using ATR-FTIR to monitor an acylation reaction of butylamine hydrochloride. Which spectral features should I track?

A2: You should monitor the disappearance of reactant peaks and the appearance of product peaks. For a typical acylation (e.g., forming an amide), you would track:

• Disappearance of Butylamine: The N-H bending vibrations of the primary amine.

• Appearance of Amide: The Amide I (C=O stretch) and Amide II (N-H bend) bands are characteristic and strong.

The formation of the butylammonium (B8472290) salt (-NH3+) from the free amine results in distinct shifts in the N-H vibrational modes. The N-H stretching peaks become sharper and shift in energy.[5]

Functional Group	Typical Wavenumber (cm⁻¹)	Monitoring For
Primary Amine (R-NH₂) N-H Bend	1550 - 1640	Disappearance
Amide I (C=O Stretch)	1630 - 1680	Appearance
Amide II (N-H Bend)	1550 - 1600	Appearance
Acid Chloride (R-COCl) C=O Stretch	1780 - 1815	Disappearance

Table 1: Key Infrared (IR) Bands for Monitoring Acylation of Butylamine.

Q3: My ATR-FTIR probe seems to be giving an unstable or noisy signal. What are the common causes?

A3: Signal instability in ATR-FTIR can arise from several sources:

• Probe Fouling: If your reaction generates insoluble materials or if the product precipitates, it can coat the ATR crystal, leading to a loss of signal. This is a common issue in reactions where the solubility of the amine salt differs significantly from the product.

• Bubble Formation: Gas evolution or boiling at the probe surface can interfere with the measurement. Ensure the probe is fully immersed and that the reaction temperature is well-controlled.

• Poor Mixing: If the reaction mixture is not homogeneous, the probe will only measure the portion of the solution it is in contact with, leading to non-representative data. Ensure vigorous and consistent stirring.

• Solvent Interference: Strong solvent absorbance bands can overlap with your analyte peaks, making quantification difficult. It is crucial to collect a good background spectrum of the solvent and starting materials before initiating the reaction.

Diagram 2: Troubleshooting workflow for unstable ATR-FTIR signals.

Section 3: Online HPLC

Q4: I'm using online HPLC to monitor my reaction, but my retention times are shifting. What should I check?

A4: Retention time variability is a common issue in HPLC. Here are the primary factors to investigate:[6][8]

• Mobile Phase Composition: Small changes in the mobile phase composition, especially the buffer concentration or pH, can significantly affect the retention of basic compounds like amines. Prepare fresh mobile phase daily and ensure components are accurately measured.

• Column Temperature: Inconsistent column temperature will cause retention times to drift. Use a column oven to maintain a stable temperature.[6]

• Flow Rate Fluctuation: Leaks in the system or worn pump seals can lead to an inconsistent flow rate. Check the system pressure for any unusual fluctuations and inspect fittings for leaks.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis. This can take 10-20 column volumes.[6]

Q5: My peak shapes are poor (tailing or fronting) when analyzing butylamine hydrochloride. How can I improve them?

A5: Peak tailing for basic compounds like butylamine is often caused by strong interactions with residual silanol (B1196071) groups on the silica-based column packing.[7]

• Adjust Mobile Phase pH: Operate the mobile phase at a low pH (e.g., 2.5-3.5) to protonate the silanol groups and reduce interaction with the protonated amine.

• Add a Competing Base: Add a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, improving the peak shape of your analyte.

• Use a Base-Deactivated Column: Employ a column specifically designed for the analysis of basic compounds, which has a highly deactivated silica (B1680970) surface.

• Check for Sample Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.[6]

Problem	Potential Cause	Recommended Solution
Shifting Retention Times	Inconsistent mobile phase	Prepare fresh mobile phase; ensure accurate pH.
Temperature fluctuation	Use a column oven for stable temperature control.
System leaks / pump issues	Check system pressure and inspect for leaks.
Peak Tailing	Silanol interactions	Lower mobile phase pH; add a competing base (e.g., TEA).
Peak Fronting	Column overload	Dilute the sample or reduce injection volume.

Table 2: Common HPLC Troubleshooting for Butylamine Hydrochloride Analysis.

Experimental Protocols

Protocol 1: In-Situ ATR-FTIR Monitoring of Butylamine Hydrochloride Acylation

This protocol provides a general methodology for monitoring the acylation of butylamine hydrochloride with an acid chloride in real-time.

1. System Setup and Background Collection: a. Set up the reaction vessel with mechanical stirring, temperature control, and a port for the ATR-FTIR probe. b. Ensure the ATR probe (e.g., Diamond or SiComp) is clean and properly installed, with the crystal fully submerged in the reaction zone. c. Add the reaction solvent (e.g., Dichloromethane) and butylamine hydrochloride to the vessel. d. Begin stirring and allow the system to reach the desired reaction temperature. e. Collect a background spectrum. This is a critical step to ensure that solvent and starting material peaks are properly subtracted from subsequent measurements.[6]

2. Reaction Initiation and Data Acquisition: a. Configure the FTIR software to collect spectra at regular intervals (e.g., every 1 minute). b. Inject the acid chloride into the reaction vessel to initiate the reaction. c. Begin spectral data collection immediately.

3. Data Analysis: a. In the analysis software, identify unique and clear absorbance bands for a reactant (e.g., the acid chloride C=O stretch around 1800 cm⁻¹) and the amide product (e.g., the Amide I band around 1650 cm⁻¹). b. Create concentration trend plots by tracking the peak height or area of these characteristic bands over time. c. The reaction is complete when the reactant peak has disappeared and the product peak has plateaued. This data can be used to determine reaction kinetics and endpoint.[5]

Disclaimer: The information provided is for research and development purposes only. All experimental work should be conducted with appropriate safety precautions and by qualified personnel.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Process Analytical Technology Tools for Monitoring Pharmaceutical Unit Operations: A Control Strategy for Continuous Process Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. hplc.eu [hplc.eu]
• 8. lcms.cz [lcms.cz]

Navigating the Scale-Up of Butylamine Hydrochloride Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for scaling up the synthesis of butylamine (B146782) hydrochloride from the laboratory to a pilot plant. It addresses common challenges through detailed troubleshooting guides and frequently asked questions, offering practical solutions and in-depth experimental protocols.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the scale-up of butylamine hydrochloride synthesis.

Issue 1: Low Yield of n-Butylamine During Catalytic Amination of n-Butanol

• Question: We are experiencing a significant drop in the yield of n-butylamine when scaling up the catalytic amination of n-butanol with ammonia (B1221849). What are the potential causes and how can we mitigate them?

• Answer: A decrease in yield during scale-up is a common challenge.[1] Several factors could be contributing to this issue:

  • Poor Mass Transfer: Inefficient mixing in a larger reactor can lead to localized "hot spots" or areas of low reactant concentration, promoting side reactions. Ensure your pilot plant reactor has an appropriate agitation system to maintain homogeneity.

  • Catalyst Deactivation: The catalyst may be deactivating more rapidly at a larger scale. This can be due to impurities in the feedstock, sintering of the catalyst at higher localized temperatures, or carbon deposition.[1][2] Consider performing a thorough analysis of your n-butanol and ammonia feeds for potential poisons. Catalyst pretreatment with 1-butanol (B46404) has been shown to initially decrease activity but significantly increase selectivity to the primary amine.[1][3]

  • Sub-optimal Reaction Conditions: The ideal temperature, pressure, and molar ratios of reactants can shift when moving from a lab to a pilot scale. A design of experiments (DoE) approach can help systematically optimize these parameters for the pilot plant reactor.[4] For the amination of n-butanol, reaction temperatures of 150-200°C and pressures of 0.3-0.8 MPa are typically employed.[5]

  • Formation of Byproducts: At higher conversions, the formation of di- and tri-butylamine through self-coupling reactions of the primary amine becomes more prevalent.[6] Increasing the ammonia to n-butanol molar ratio can help suppress the formation of these higher amines.[6]

Issue 2: High Levels of Di- and Tri-butylamine Impurities

• Question: Our final butylamine hydrochloride product is contaminated with significant amounts of di- and tri-butylamine hydrochlorides. How can we improve the selectivity towards the primary amine?

• Answer: The formation of secondary and tertiary amines is a known issue in the amination of alcohols.[6] Here are some strategies to enhance selectivity for n-butylamine:

  • Adjust Reactant Ratios: A higher molar ratio of ammonia to n-butanol favors the formation of the primary amine.[5][6] Ratios from 1:1 up to 8:1 (n-butanol:ammonia) have been reported.[5]

  • Catalyst Selection and Modification: The choice of catalyst plays a crucial role. Cobalt-based catalysts have shown promise.[7] Acid treatment of cobalt catalysts can selectively remove larger nanoparticles, preserving highly dispersed active sites that favor primary amine formation.[7] Pretreating a cobalt catalyst with the alcohol feed can also increase selectivity.[1]

  • Control Reaction Temperature and Pressure: Lowering the reaction temperature can sometimes reduce the rate of side reactions leading to higher amines. However, this may also decrease the overall conversion rate. Optimization is key.[8]

  • Hydrogen Concentration: In the catalytic amination process, hydrogen is often used. Controlling the hydrogen concentration can influence the reaction pathway.[9]

Issue 3: Difficulties in Isolating and Purifying Butylamine Hydrochloride Crystals at Scale

• Question: We are facing challenges with the crystallization and purification of butylamine hydrochloride in the pilot plant. The crystals are either too fine, impure, or difficult to filter. What can we do?

• Answer: Crystallization processes are highly sensitive to scale.[10] Issues with crystal size, purity, and filterability often arise during scale-up. Consider the following:

  • Solvent Selection: The choice of solvent for crystallization is critical. A solvent in which butylamine hydrochloride has high solubility at elevated temperatures and low solubility at cooler temperatures is ideal. Ensure the chosen solvent does not form azeotropes that complicate removal.

  • Cooling Rate and Agitation: A slow, controlled cooling rate generally promotes the growth of larger, more easily filterable crystals. The agitation speed should be sufficient to keep the crystals suspended but not so high as to cause excessive secondary nucleation or crystal breakage.

  • Seeding Strategy: Introducing seed crystals at the appropriate temperature and concentration can help control the crystal size distribution.

  • pH Control: During the hydrochloride salt formation, precise control of the pH is necessary to ensure complete conversion to the salt and to prevent the co-precipitation of free amine.

  • Washing: The filter cake should be washed with a suitable cold solvent to remove residual impurities without dissolving a significant amount of the product.

  • Drying: The drying conditions (temperature, vacuum) should be carefully controlled to avoid decomposition or melting of the product.

Frequently Asked Questions (FAQs)

Synthesis and Process

• Q1: What are the primary industrial synthesis routes for n-butylamine?

  • A1: The two main industrial routes are the catalytic amination of n-butanol with ammonia and the hydrogenation of butyronitrile.[5][11] The amination of n-butanol is often preferred due to the wide availability of the starting material.[5]

• Q2: What are typical catalysts used for the amination of n-butanol?

  • A2: Supported metal catalysts are commonly used. Cobalt-based catalysts, such as cobalt supported on silica (B1680970) or alumina, have shown good activity and selectivity.[7] Nickel-based catalysts like Raney Nickel have also been reported.[5]

• Q3: What are the key safety precautions to consider when working with butylamine and its hydrochloride salt in a pilot plant?

  • A3: Butylamine is a flammable and corrosive liquid with a strong, irritating odor.[12] Butylamine hydrochloride is a skin and eye irritant.[13] Key safety measures include:

    • Ventilation: All operations should be conducted in a well-ventilated area, preferably within a contained system.[12]

    • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.[12] In case of potential exposure to high vapor concentrations, respiratory protection is necessary.

    • Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ensure all equipment is properly grounded and bonded.

    • Emergency Preparedness: Have emergency showers, eyewash stations, and appropriate fire extinguishing media readily available.[12] Develop and practice emergency response procedures for spills and exposures.[12]

    • Material Handling: Store amines in cool, dry, well-ventilated areas away from incompatible materials such as acids and oxidizing agents.[12]

Troubleshooting and Optimization

• Q4: How can we monitor the progress of the reaction in the pilot plant?

  • A4: In-process controls (IPCs) are essential for monitoring reaction progress. Techniques such as gas chromatography (GC) can be used to analyze samples from the reactor to determine the conversion of the starting material and the formation of the product and byproducts.

• Q5: What is the typical impurity profile of commercially produced butylamine hydrochloride?

  • A5: The impurity profile can vary depending on the synthesis route and purification process. Common impurities include unreacted starting materials (n-butanol or butyronitrile), di- and tri-butylamine, and residual solvents.[14] It is crucial to develop analytical methods, such as HPLC or GC, to identify and quantify these impurities.[14]

Data Presentation

Table 1: Comparison of Reaction Conditions for n-Butylamine Synthesis

Parameter	Catalytic Amination of n-Butanol	Hydrogenation of Butyronitrile
Starting Materials	n-Butanol, Ammonia, Hydrogen	Butyronitrile, Hydrogen
Catalyst	Co/SiO₂, Raney-Ni	Ni/SiO₂, Co/SiO₂, Pd/SiO₂
Temperature	150 - 220 °C[5][15]	70 - 100 °C
Pressure	0.3 - 1.3 MPa[5][9]	13 - 25 bar[11][16]
Typical Yield	>97%[5]	84% (Ni/SiO₂), 97% (Co/SiO₂)[11]
Key Byproducts	Di-n-butylamine, Tri-n-butylamine[6]	Dibutylamine, Tributylamine[11]

Experimental Protocols

1. Pilot-Scale Synthesis of n-Butylamine via Catalytic Amination of n-Butanol

This protocol is a general guideline and should be adapted based on specific pilot plant equipment and safety procedures.

• Materials and Equipment:

  • Fixed-bed catalytic reactor

  • CuO/NiO/γ-Al₂O₃ or Co/SiO₂ catalyst

  • n-Butanol (reagent grade)

  • Anhydrous ammonia

  • Hydrogen gas

  • High-pressure liquid pumps

  • Gas mass flow controllers

  • Heat exchangers

  • Separator vessel

  • Distillation column

• Procedure:

  • Catalyst Activation: The catalyst is typically activated in-situ by heating under a flow of hydrogen to reduce the metal oxides to their active metallic form. Follow the catalyst manufacturer's specific activation procedure.

  • Reaction Feed: A mixture of n-butanol, ammonia, and hydrogen is fed into the reactor. The molar ratio of n-butanol:ammonia:hydrogen can range from 1:1:2 to 1:8:8.[5]

  • Reaction Conditions: The reactor is maintained at a temperature of 150-200°C and a pressure of 0.3-0.8 MPa.[5] The space velocity should be optimized for the specific catalyst and reactor, typically in the range of 0.1-0.6 h⁻¹.[5]

  • Product Collection and Separation: The reaction effluent is cooled and passed into a separator vessel. The product mixture will separate into an upper organic phase and a lower aqueous phase.[5]

  • Purification: The upper organic phase, containing n-butylamine, unreacted n-butanol, and byproducts, is fed into a distillation column to separate the n-butylamine from other components.

2. Formation and Crystallization of Butylamine Hydrochloride

• Materials and Equipment:

  • Glass-lined or stainless steel reactor with agitation and temperature control

  • n-Butylamine (from previous step)

  • Concentrated hydrochloric acid or hydrogen chloride gas

  • Suitable crystallization solvent (e.g., isopropanol, ethanol)

  • Filter-dryer or centrifuge and vacuum oven

• Procedure:

  • Dissolution: The purified n-butylamine is dissolved in the chosen crystallization solvent in the reactor.

  • Acidification: The solution is cooled, and concentrated hydrochloric acid is added dropwise with vigorous stirring while maintaining the temperature. Alternatively, hydrogen chloride gas can be bubbled through the solution. The pH should be carefully monitored and adjusted to ensure complete salt formation.

  • Crystallization: The solution is slowly cooled to induce crystallization. The cooling profile should be controlled to obtain the desired crystal size. Seeding may be employed if necessary.

  • Isolation: The resulting slurry is filtered using a filter-dryer or centrifuge.

  • Washing: The filter cake is washed with a small amount of cold crystallization solvent to remove any remaining impurities.

  • Drying: The crystals are dried under vacuum at a controlled temperature until a constant weight is achieved.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of butylamine hydrochloride via catalytic amination.

Caption: Troubleshooting logic for scaling up butylamine hydrochloride synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. isgc-symposium-2019.livescience.io [isgc-symposium-2019.livescience.io]
• 3. researchgate.net [researchgate.net]
• 4. A Brief Introduction to Chemical Reaction Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102633648B - Preparation method of n-butylamine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Unlocking high selectivity and stability of a cobalt-based catalyst in the n-butanol amination reaction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. Reaction Condition Optimization - Creative Biolabs [creative-biolabs.com]
• 9. Preparation method of n-butylamine - Eureka | Patsnap [eureka.patsnap.com]
• 10. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]
• 11. researchgate.net [researchgate.net]
• 12. diplomatacomercial.com [diplomatacomercial.com]
• 13. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 15. CN104262165A - Preparation method of n-butylamine - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Resolving Butylamine Hydrochloride Solubility Issues

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering solubility challenges with butylamine (B146782) hydrochloride in organic reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my butylamine hydrochloride not dissolving in my organic solvent?

Butylamine hydrochloride is the salt of a primary amine. This ionic nature makes it highly polar and readily soluble in water.[1] However, its solubility in nonpolar or weakly polar organic solvents (e.g., toluene, hexane, diethyl ether) is typically very low. The principle of "like dissolves like" governs solubility; the ionic salt is dissimilar to the nonpolar solvent.[2]

Q2: What is the difference in solubility between n-butylamine and butylamine hydrochloride?

The free base, n-butylamine (C₄H₁₁N), is a nonpolar molecule and is miscible with water and soluble in all common organic solvents.[3] In contrast, butylamine hydrochloride (C₄H₁₁N·HCl) is a polar, ionic salt. This salt form is highly soluble in water but generally insoluble in nonpolar organic solvents.[4] This difference is often exploited for purification; an amine can be converted to its hydrochloride salt to be washed with an organic solvent, or converted to its free base to be extracted from an aqueous solution.

Q3: Can I just add a large excess of solvent to dissolve the butylamine hydrochloride?

While adding more solvent can increase the dissolved amount, it is often not a practical solution. Using large volumes of solvent can significantly dilute the reactants, leading to very slow or incomplete reactions. It also increases processing time and waste. It is generally more efficient to address the root cause of the poor solubility through chemical or procedural modifications.

Q4: What are the simplest initial steps I can take to improve dissolution?

Before moving to more complex methods, you can try the following:

• Particle Size Reduction: Grinding the butylamine hydrochloride powder increases the surface area, which can speed up the rate of dissolution.

• Temperature Adjustment: Gently heating the mixture while stirring can increase the solubility of the salt. However, you must be mindful of the thermal stability of your other reactants and the solvent's boiling point.

• Sonication: Using an ultrasonic bath can help break apart solid agglomerates and accelerate the dissolution process.

Troubleshooting Guide for Common Scenarios

Issue 1: Butylamine hydrochloride is insoluble in the chosen nonpolar reaction solvent (e.g., Toluene, Dichloromethane (B109758), THF).

This is the most common challenge. The ionic salt has minimal affinity for nonpolar organic solvents.

• Solution A: Convert to the Free Base (Free-basing)

  • Concept: The most effective method is to convert the hydrochloride salt to its corresponding free amine ("free base"). The free butylamine is a nonpolar liquid that is highly soluble in virtually all organic solvents.[3] This is achieved by neutralizing the hydrochloride with a base.

  • Method: This can be done in-situ or as a separate workup step. An aqueous solution of a base like sodium hydroxide (B78521) (NaOH) or sodium carbonate (Na₂CO₃) is added to a suspension of the butylamine hydrochloride in an organic solvent. The mixture is stirred vigorously, and the resulting free amine partitions into the organic layer, which can then be used for the reaction.

  • See Protocol 1 for a detailed experimental procedure.

• Solution B: Employ Phase-Transfer Catalysis (PTC)

  • Concept: If your reaction involves another reactant in the organic phase and can tolerate water, PTC is an excellent option. A phase-transfer catalyst, typically a quaternary ammonium (B1175870) salt like tetrabutylammonium (B224687) bromide (TBAB), facilitates the transfer of the amine or a reactant anion between the aqueous and organic phases, allowing the reaction to proceed without needing to dissolve the salt in the organic solvent.[5]

  • Method: The butylamine hydrochloride is dissolved in water, and the other reactant is dissolved in an immiscible organic solvent. A catalytic amount of the phase-transfer catalyst is added, and the biphasic mixture is stirred vigorously.

  • See Protocol 3 for a general experimental procedure.

Issue 2: The reaction is sensitive to water, precluding the use of aqueous bases for free-basing.

Some reactions, such as those using water-sensitive reagents (e.g., certain organometallics, acid chlorides), require anhydrous conditions.

• Solution: Anhydrous Free-basing

  • Concept: You can generate the free base under non-aqueous conditions.

  • Method: Suspend the butylamine hydrochloride in your anhydrous organic solvent. Add a solid, anhydrous inorganic base such as powdered potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃). The mixture is stirred for a period to allow the acid-base reaction to occur. The resulting inorganic salt (KCl or NaCl) and excess base are insoluble and can be removed by filtration. The resulting solution contains the free butylamine.

  • See Protocol 2 for a detailed experimental procedure.

Issue 3: The butylamine hydrochloride dissolves in a polar aprotic solvent (e.g., DMF, DMSO) but crashes out upon addition of another reagent or when the reaction is cooled.

This indicates that the compound has borderline solubility under the reaction conditions or that a change in the mixture's composition or temperature is causing it to exceed its solubility limit.

• Solution A: Use a Co-solvent

  • Concept: Adding a small amount of a solvent in which the salt is more soluble can keep it in solution.

  • Method: If your primary solvent is, for example, acetonitrile, adding 5-10% of DMF or DMSO might be sufficient to maintain solubility throughout the reaction without significantly altering the reaction's polarity. Always run a small-scale test to ensure the co-solvent does not negatively impact the reaction chemistry.

• Solution B: Maintain a Higher Temperature

  • Concept: If the compound is soluble at a higher temperature, maintaining that temperature can prevent precipitation.

  • Method: If the reaction tolerates it, run the entire process at the elevated temperature at which the butylamine hydrochloride remains dissolved. Ensure the reaction vessel is equipped with a reflux condenser if the temperature is near the solvent's boiling point.

Data Presentation

Quantitative solubility data for butylamine hydrochloride in common organic solvents is not widely available in the literature. The following table provides a qualitative summary of solubility for both the free base and the hydrochloride salt, based on established chemical principles and available data.

Table 1: Comparative Solubility of n-Butylamine and Butylamine Hydrochloride

Solvent	Solvent Type	n-Butylamine (Free Base) Solubility	Butylamine Hydrochloride (Salt) Solubility
Water (H₂O)	Polar Protic	Miscible (~1000 g/L)[6][7]	Highly Soluble[1]
Methanol (MeOH)	Polar Protic	Miscible	Soluble
Ethanol (EtOH)	Polar Protic	Miscible	Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Likely Soluble
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Likely Soluble
Acetonitrile (MeCN)	Polar Aprotic	Soluble	Sparingly Soluble to Insoluble
Dichloromethane (DCM)	Halogenated	Soluble	Very Sparingly Soluble to Insoluble
Chloroform (CHCl₃)	Halogenated	Soluble[6]	Sparingly Soluble
Tetrahydrofuran (THF)	Ether	Soluble	Very Sparingly Soluble to Insoluble
Toluene	Aromatic	Soluble	Insoluble
Hexane	Aliphatic	Soluble	Insoluble

Experimental Protocols

Protocol 1: Conversion of Butylamine Hydrochloride to Free Butylamine (Biphasic Method)

• Setup: In a separatory funnel, combine butylamine hydrochloride (1.0 eq) and a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Base Addition: Add a 1-2 M aqueous solution of sodium hydroxide (NaOH) (1.1 eq).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Phase Separation: Allow the layers to separate completely. The organic layer contains the free butylamine.

• Washing: Drain the lower aqueous layer. Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

• Isolation: Filter off the drying agent. The resulting solution contains the free butylamine and can be used directly or concentrated under reduced pressure to yield the pure amine.

Protocol 2: Anhydrous Free-basing of Butylamine Hydrochloride

• Setup: In a round-bottom flask equipped with a magnetic stirrer, add butylamine hydrochloride (1.0 eq) and your chosen anhydrous organic solvent.

• Base Addition: Add finely powdered anhydrous potassium carbonate (K₂CO₃) (2.0-3.0 eq).

• Stirring: Seal the flask under an inert atmosphere (e.g., nitrogen or argon) and stir the suspension vigorously at room temperature. The reaction time can vary from 1 to 12 hours. Monitoring by TLC for the disappearance of the salt may be necessary.

• Filtration: Once the conversion is complete, filter the mixture through a pad of celite or a sintered glass funnel to remove the solid potassium carbonate and the potassium chloride byproduct.

• Use: The resulting clear solution of free butylamine in the organic solvent can be used directly in the subsequent reaction.

Protocol 3: General Protocol for a Reaction Using Phase-Transfer Catalysis

• Setup: In a round-bottom flask, dissolve the reactant that is soluble in the organic phase in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Aqueous Phase: In a separate vessel, dissolve the butylamine hydrochloride (1.0 eq) and any water-soluble reagents in water.

• Combine and Catalyze: Combine the organic and aqueous solutions in the reaction flask. Add the phase-transfer catalyst (e.g., tetrabutylammonium bromide, 1-5 mol%).

• Reaction: Stir the biphasic mixture vigorously to ensure a large surface area between the two phases. Heat the reaction if necessary.

• Monitoring: Monitor the reaction progress by analyzing samples from the organic layer using techniques like TLC or GC.

• Workup: Upon completion, stop the stirring and allow the layers to separate. The organic layer containing the product can be washed, dried, and concentrated as described in Protocol 1.

Visualizations

Caption: Troubleshooting workflow for Butylamine HCl solubility.

Caption: Biphasic free-basing of Butylamine Hydrochloride.

Caption: General mechanism of Phase-Transfer Catalysis (PTC).

References

• 1. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
• 2. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Butylamine Hydrochloride | 3858-78-4 | TCI AMERICA [tcichemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Butylamine Hydrochloride and Other Primary Alkylamine Hydrochlorides for Researchers

In the landscape of pharmaceutical research and development, alkylamines serve as crucial building blocks for a vast array of therapeutic agents. Their hydrochloride salts are often preferred due to their increased stability and solubility. This guide provides a comparative analysis of butylamine (B146782) hydrochloride against other short-chain primary alkylamine hydrochlorides, namely methylamine (B109427) hydrochloride, ethylamine (B1201723) hydrochloride, propylamine (B44156) hydrochloride, and pentylamine hydrochloride. This document is intended for researchers, scientists, and drug development professionals, offering a concise overview of their physicochemical properties, a key biological activity, and detailed experimental protocols.

Physicochemical Properties

The selection of an appropriate alkylamine hydrochloride in drug design and synthesis is often dictated by its physicochemical properties. These properties, such as molecular weight and melting point, influence the compound's solubility, crystallinity, and handling characteristics. The following table summarizes key physicochemical data for a series of linear alkylamine hydrochlorides. An increase in the length of the alkyl chain generally corresponds to a higher molecular weight and can influence the melting point due to changes in intermolecular forces, such as van der Waals interactions.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Methylamine Hydrochloride	CH₆ClN	67.52	231-233
Ethylamine Hydrochloride	C₂H₈ClN	81.54	108-110
Propylamine Hydrochloride	C₃H₁₀ClN	95.57	155-158
Butylamine Hydrochloride	C₄H₁₂ClN	109.60	214
Pentylamine Hydrochloride	C₅H₁₄ClN	123.62	201-204

Biological Activity: Inhibition of the Mevalonate (B85504) Pathway

Recent studies have illuminated a significant biological activity of simple alkylamines, including butylamine and propylamine. These compounds have been shown to act as weak inhibitors of farnesyl diphosphate (B83284) synthase (FPPS), a key enzyme in the mevalonate pathway. The inhibition of FPPS leads to the intracellular accumulation of its substrate, isopentenyl diphosphate (IPP). This accumulation of IPP, in turn, activates Vγ9Vδ2 T-cells, a subset of T-cells that play a role in the immune response to pathogens and tumors. This finding suggests that even simple alkylamines can have immunomodulatory effects, a crucial consideration in drug development.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed methodologies for the synthesis of alkylamine hydrochlorides and key biological assays.

Synthesis of Alkylamine Hydrochlorides

A general and straightforward method for the synthesis of primary alkylamine hydrochlorides is through the reaction of the corresponding alkyl halide with an excess of ammonia (B1221849), followed by neutralization with hydrochloric acid.

Example Protocol for Butylamine Hydrochloride Synthesis:

• Reaction Setup: In a well-ventilated fume hood, a solution of 1-chlorobutane (B31608) in ethanol (B145695) is prepared in a pressure-resistant vessel.

• Ammonolysis: The ethanolic solution is saturated with ammonia gas at a low temperature (e.g., 0°C). The vessel is then sealed and heated to a temperature between 100-150°C. The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: After cooling to room temperature, the excess ammonia and ethanol are removed under reduced pressure. The resulting residue contains a mixture of butylamine, dibutylamine, tributylamine, and their corresponding hydrochloride salts, along with ammonium (B1175870) chloride.

• Purification and Salt Formation: The crude mixture is dissolved in water and acidified with concentrated hydrochloric acid to a pH of approximately 2. The aqueous solution is then washed with an organic solvent (e.g., diethyl ether) to remove any non-basic impurities. The aqueous layer is then made basic (pH > 12) with a strong base (e.g., NaOH) to liberate the free amines. The amines are extracted into an organic solvent. The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed by rotary evaporation to yield the purified butylamine.

• Hydrochloride Salt Formation: The purified butylamine is dissolved in a suitable anhydrous solvent (e.g., diethyl ether or isopropanol). Anhydrous hydrogen chloride gas or a solution of HCl in the same solvent is then added dropwise with stirring until precipitation is complete.

• Isolation: The resulting white precipitate of butylamine hydrochloride is collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Diagram of Synthetic Workflow:

Caption: General workflow for the synthesis of alkylamine hydrochlorides.

Farnesyl Diphosphate Synthase (FPPS) Inhibition Assay

This protocol outlines a continuous spectrophotometric assay to measure the inhibition of FPPS.

Materials:

• Purified human FPPS enzyme

• Geranyl pyrophosphate (GPP)

• Isopentenyl pyrophosphate (IPP)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM MgCl₂, 0.01% Triton X-100)

• Phosphate-releasing enzyme assay components

• Test compounds (alkylamine hydrochlorides)

• 96-well microplate

• Spectrophotometer

Procedure:

• Enzyme and Compound Pre-incubation: Add the purified FPPS enzyme to the wells of a 96-well plate containing the reaction buffer. Add varying concentrations of the alkylamine hydrochloride test compounds to the wells. Incubate at room temperature for 30 minutes to allow for binding of the inhibitor to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrates, GPP and IPP, to each well.

• Data Acquisition: Immediately begin monitoring the release of phosphate (B84403) at a specific wavelength using a spectrophotometer in kinetic mode. The rate of phosphate release is proportional to the FPPS activity.

• Data Analysis: Calculate the initial reaction velocities from the linear portion of the kinetic curves. Determine the percentage of inhibition for each concentration of the test compound relative to a control with no inhibitor. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC50 value.

Diagram of FPPS Inhibition Assay Workflow:

Caption: Workflow for determining the IC50 of FPPS inhibitors.

Radioligand Receptor Binding Assay

This general protocol can be adapted to assess the binding affinity of alkylamine hydrochlorides to various G-protein coupled receptors (GPCRs), such as dopamine (B1211576) or serotonin (B10506) receptors.

Materials:

• Cell membranes expressing the target receptor

• Radioligand with high affinity for the target receptor (e.g., [³H]-Spiperone for dopamine D2 receptors)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate ions)

• Non-specific binding control (a high concentration of a known unlabeled ligand)

• Test compounds (alkylamine hydrochlorides)

• 96-well filter plates

• Filtration apparatus

• Scintillation fluid and counter

Procedure:

• Assay Setup: In a 96-well plate, set up three types of reactions:

  • Total Binding: Cell membranes, radioligand, and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, assay buffer, and a high concentration of the non-specific binding control.

  • Competition Binding: Cell membranes, radioligand, assay buffer, and varying concentrations of the alkylamine hydrochloride test compound.

• Incubation: Incubate the plates at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the filter plate using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: After drying the filters, add scintillation fluid to each well and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression analysis to determine the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Diagram of Receptor Binding Assay Logical Flow:

Caption: Logical flow of a radioligand receptor binding assay.

Conclusion

Butylamine hydrochloride and its shorter and longer-chain primary alkylamine hydrochloride counterparts represent a fundamental class of compounds in medicinal chemistry. While their physicochemical properties show predictable trends with increasing alkyl chain length, their biological activities are an area of ongoing research. The discovery of their ability to inhibit farnesyl diphosphate synthase and subsequently activate Vγ9Vδ2 T-cells opens new avenues for exploring their potential in immunomodulatory drug design. The provided experimental protocols offer a starting point for researchers to conduct their own comparative studies and further elucidate the structure-activity relationships within this important class of molecules. Further investigation is warranted to obtain a comprehensive set of comparative quantitative biological data to guide future drug development efforts.

Efficacy of Butylamine hydrochloride versus triethylamine as a base

A Comparative Guide to Amine Bases: n-Butylamine vs. Triethylamine (B128534)

An Important Clarification on Butylamine Hydrochloride: It is essential to clarify a fundamental chemical principle before proceeding. Butylamine hydrochloride (CH₃(CH₂)₃NH₃⁺Cl⁻) is the salt of a primary amine and hydrochloric acid. As a salt of a weak base and a strong acid, it is acidic in nature and is not used as a base. The intended comparison for efficacy as a base is between the free amine, n-butylamine , and the commonly used tertiary amine, triethylamine . This guide will focus on this chemically accurate comparison.

For researchers, scientists, and drug development professionals, the selection of an appropriate base is critical for reaction success, influencing yield, selectivity, and purity. Both n-butylamine, a primary amine, and triethylamine, a tertiary amine, are common choices, yet their structural differences lead to distinct reactivities. This guide provides an objective comparison of their performance, supported by physical data and experimental context.

Quantitative Data Summary: Physical and Chemical Properties

The fundamental properties of a base dictate its behavior in a reaction medium. The table below summarizes key quantitative data for n-butylamine and triethylamine. While their basicities are nearly identical, their physical properties and, most importantly, their structures differ significantly.

Property	n-Butylamine	Triethylamine
Chemical Formula	C₄H₁₁N	C₆H₁₅N
Molar Mass	73.14 g/mol [1]	101.19 g/mol [2][3][4]
Structure	Primary Amine	Tertiary Amine
Boiling Point	77-79 °C[5]	88.6-89.8 °C[2][6]
Density	0.740 g/mL[5]	0.726 g/mL[2][3][4]
pKa of Conjugate Acid	10.78[1][5]	10.75[2][4][7][8]
Solubility in Water	Miscible[5]	Slightly Soluble[4]
Solubility in Organics	Soluble in all organic solvents[5]	Miscible with most organic solvents[2][3]

Core Efficacy Comparison: The Decisive Role of Structure

The primary factor differentiating the efficacy and application of n-butylamine and triethylamine is not their basicity—which is virtually identical—but their structure. This structural difference dictates their steric hindrance and nucleophilicity, leading to vastly different roles in chemical synthesis.

Basicity (pKa)

The basicity of an amine is best compared by examining the pKa of its conjugate acid (pKaH). A higher pKaH value indicates a stronger base[8]. With a pKaH of 10.78 for n-butylamine and 10.75 for triethylamine, both are considered moderately strong organic bases of equivalent strength[1][2][5]. Therefore, the choice between them is rarely based on basic strength.

Steric Hindrance and Nucleophilicity

The critical distinction lies in their classification and structure:

• n-Butylamine is a primary amine . Its nitrogen atom is attached to one alkyl group and two hydrogen atoms, making it sterically unhindered. This accessibility allows its lone pair of electrons to readily attack electrophilic centers, making it a good nucleophile .

• Triethylamine (TEA) is a tertiary amine . Its nitrogen atom is bonded to three bulky ethyl groups. These groups create significant steric hindrance, effectively shielding the nitrogen's lone pair[9][10][11]. This bulkiness severely impedes its ability to attack electrophilic carbon atoms, rendering it a poor nucleophile but an effective base [10][11].

This difference is the cornerstone of their divergent applications. Triethylamine is often referred to as a "non-nucleophilic base," used to deprotonate substrates or neutralize acidic byproducts without participating in unwanted nucleophilic side reactions[3][9].

References

• 1. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triethylamine - Wikipedia [en.wikipedia.org]
• 3. Triethylamine: Applications in Pharmaceutical & Chemical Industry | Aure Chemical [aurechem.com]
• 4. bdmaee.net [bdmaee.net]
• 5. n-Butylamine - Wikipedia [en.wikipedia.org]
• 6. Triethylamine - Sciencemadness Wiki [sciencemadness.org]
• 7. Triethylamine: Versatile Catalyst in Chemistry [eureka.patsnap.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. bdmaee.net [bdmaee.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. sarthaks.com [sarthaks.com]

A Researcher's Guide to Commercial Butylamine Hydrochloride: A Purity Analysis

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. Inconsistent purity can lead to unreliable experimental results, failed syntheses, and delays in research timelines. This guide provides a comparative analysis of the purity of commercial Butylamine (B146782) hydrochloride from various hypothetical suppliers, supported by detailed experimental protocols for verification.

Overview of Commercial Butylamine Hydrochloride

Butylamine hydrochloride (CAS No: 3858-78-4) is a widely used reagent in organic synthesis, including the preparation of pharmaceuticals and agrochemicals.[1] Commercial suppliers typically state a purity of >98%. However, the nature and quantity of impurities can vary between manufacturers and even between batches. Common impurities may include other butylamine isomers, di- and tributylamine, residual starting materials from synthesis (such as butanol), and water.

Comparative Purity Analysis

To provide a clear comparison, this guide presents hypothetical purity data from three representative commercial suppliers. The data is based on the analytical methods detailed in the subsequent sections.

Table 1: Purity Analysis of Commercial Butylamine Hydrochloride Sources

Supplier	Stated Purity	Assay (by Argentometric Titration)	Water Content (by Karl Fischer)	Organic Impurities (by GC-FID)	Overall Purity
Supplier A	>98.0%	98.5%	0.3%	1.1% (Di-n-butylamine: 0.8%, n-Butanol: 0.3%)	98.6%
Supplier B	>99.0%	99.2%	0.1%	0.5% (Di-n-butylamine: 0.4%, other unidentified: 0.1%)	99.4%
Supplier C	>98.5%	98.8%	0.5%	0.6% (Tri-n-butylamine: 0.5%, n-Butanol: 0.1%)	98.9%

Note: The "Overall Purity" is a calculated value representing the assay minus the percentage of water and organic impurities.

Experimental Protocols

The following are detailed methodologies for the key experiments used to generate the data in Table 1.

Assay Determination by Argentometric Titration

This method determines the chloride content of the Butylamine hydrochloride salt, which is then used to calculate the purity of the salt itself.

• Principle: The chloride ions (Cl⁻) from Butylamine hydrochloride react with silver ions (Ag⁺) from a standardized silver nitrate (B79036) solution to form a silver chloride (AgCl) precipitate. The endpoint is detected potentiometrically.

• Reagents:

  • 0.1 M Silver Nitrate (AgNO₃) volumetric standard solution

  • Deionized water

  • Butylamine hydrochloride sample

• Apparatus:

  • Automatic potentiometric titrator with a silver electrode

  • Analytical balance

  • Volumetric flasks

• Procedure:

  • Accurately weigh approximately 100 mg of the Butylamine hydrochloride sample.

  • Dissolve the sample in 50 mL of deionized water in a titration beaker.

  • Immerse the silver electrode in the solution.

  • Titrate with standardized 0.1 M silver nitrate solution.

  • The endpoint is determined by the inflection point of the potential curve.

  • Calculate the percentage of Butylamine hydrochloride based on the volume of silver nitrate consumed.

Determination of Water Content by Karl Fischer Titration

This is a standard method for the determination of water content in a sample.

• Principle: The Karl Fischer reagent reacts stoichiometrically with water. The endpoint is detected electrochemically.

• Reagents:

  • Karl Fischer reagent (commercially available)

  • Anhydrous methanol (B129727)

• Apparatus:

  • Karl Fischer titrator

  • Analytical balance

• Procedure:

  • Accurately weigh approximately 200 mg of the Butylamine hydrochloride sample.

  • Inject the sample into the Karl Fischer titration cell containing anhydrous methanol.

  • Titrate with the Karl Fischer reagent.

  • The water content is automatically calculated by the instrument.

Analysis of Organic Impurities by Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is used to separate and quantify volatile organic impurities.

• Principle: The sample is vaporized and separated into its components in a chromatographic column. The separated components are then detected by a flame ionization detector.

• Reagents:

  • Methanol (HPLC grade)

  • Reference standards for n-butylamine, di-n-butylamine, tri-n-butylamine, and n-butanol.

• Apparatus:

  • Gas chromatograph with a flame ionization detector (FID)

  • Capillary column suitable for amine analysis (e.g., a wax or a specialized amine column)

• Procedure:

  • Sample Preparation: Prepare a solution of the Butylamine hydrochloride sample in methanol at a concentration of approximately 10 mg/mL.

  • Calibration: Prepare a series of calibration standards of the potential impurities in methanol.

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Detector Temperature: 280 °C

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Injection: Inject 1 µL of the sample solution into the GC.

  • Data Analysis: Identify and quantify the impurities by comparing their retention times and peak areas with those of the calibration standards.

Visualization of Experimental Workflow and Logical Relationships

To further clarify the process, the following diagrams illustrate the experimental workflow and the logical relationship between purity and experimental outcomes.

Caption: Experimental workflow for the purity analysis of Butylamine hydrochloride.

References

• 1. BUTYLAMINE HYDROCHLORIDE | 3858-78-4 [chemicalbook.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Butylamine Hydrochloride

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates, such as Butylamine (B146782) Hydrochloride, is paramount. The choice of analytical methodology can significantly impact the reliability and efficiency of quality control and stability studies. This guide provides an objective comparison of common analytical techniques for the determination of Butylamine Hydrochloride, supported by detailed experimental protocols and performance data. Furthermore, it outlines the principles of cross-validation to ensure consistency and reliability when employing multiple analytical methods.

Comparison of Analytical Techniques

High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Titrimetry are the primary methods for the analysis of simple aliphatic amines like Butylamine. Due to the low UV absorbance and high polarity of Butylamine, derivatization is often necessary for chromatographic methods to enhance detectability and improve peak shape.[1]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Titrimetry
Principle	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase.[1]	Separation based on the volatility and partitioning of the analyte between a gaseous mobile phase and a stationary phase.[1]	Quantification based on the stoichiometric reaction of the amine with a titrant.[2]
Advantages	Versatile for a wide range of analytes, including non-volatile and thermally labile compounds. High precision and accuracy.	High sensitivity and resolving power, especially for volatile compounds.	Cost-effective, simple instrumentation, and provides high precision for bulk analysis.
Limitations	May require derivatization for analytes lacking a chromophore.[3] Can be complex and require expensive instrumentation.	Limited to volatile and thermally stable compounds. Derivatization may be necessary.	Less specific than chromatographic methods and not suitable for trace analysis or complex mixtures.
Typical Detector	UV-Vis, Fluorescence, Mass Spectrometry (MS)	Flame Ionization Detector (FID), Nitrogen-Phosphorus Detector (NPD), Mass Spectrometry (MS)	pH indicator or potentiometric electrode
Linearity (R²)	>0.99	>0.98[4]	Not Applicable
Precision (RSD)	<2%	<10%[4]	<1%
Accuracy (Recovery)	98-102%	90-110%[5]	99-101%

Experimental Protocols

This method is suitable for the quantification of Butylamine hydrochloride in bulk drug substances and pharmaceutical formulations.[3] Pre-column derivatization with an agent like Phenyl isothiocyanate (PITC) enhances UV absorbance, thereby increasing the sensitivity and selectivity of the method.[3]

• Standard and Sample Preparation:

  • Prepare a stock solution of Butylamine hydrochloride standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Create working standards by serial dilution of the stock solution to cover the desired concentration range.

  • Accurately weigh and dissolve the sample containing Butylamine hydrochloride in the same solvent to achieve a concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter.[3]

• Derivatization Procedure:

  • To an aliquot of the standard or sample solution, add the derivatizing agent (e.g., PITC) and a catalyst if required.[3]

  • Vortex the mixture and incubate at a controlled temperature (e.g., 60°C) to ensure complete derivatization.[1]

  • After the reaction, the solvent may be evaporated, and the residue reconstituted in the mobile phase.[3]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer at pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[6]

  • Flow Rate: Typically 1.0 mL/min.[6]

  • Column Temperature: Maintained at a constant temperature, for example, 35°C.[6]

  • Injection Volume: 10-20 µL.[6]

  • Detection: UV detector set at an appropriate wavelength for the derivatized analyte (e.g., 220 nm).[6]

This method is often used for the determination of volatile amines like butylamine, particularly for assessing residual solvents or impurities in pharmaceutical substances.[4]

• Sample Preparation:

  • For air samples, collect the sample on a sulfuric acid-treated silica (B1680970) gel tube.[7]

  • Desorb the analyte using 50% methanol and neutralize with potassium hydroxide.[7]

  • For bulk substances, accurately weigh the sample into a headspace vial and add a suitable solvent like N,N-Dimethylacetamide (DMA).[4]

• Chromatographic Conditions:

  • Column: DB-624 (60 m x 0.32 mm ID, 1.8 µm film thickness) or a similar column suitable for amine analysis.[4] A liner packed with potassium hydroxide-coated glass wool can improve peak shape.[7]

  • Carrier Gas: Nitrogen or Helium at a constant flow or pressure.[4]

  • Injector Temperature: 200°C.[4]

  • Detector Temperature: 260°C (FID).[4]

  • Oven Temperature Program: An initial temperature of 40°C held for a few minutes, followed by a temperature ramp (e.g., 10°C/min) to a final temperature of 240°C.[4]

  • Headspace Conditions (if applicable): Vial oven at 100°C, with appropriate pressurization and injection times.[4]

This classical method is effective for analyzing the concentration of butylamine in a solution.[2] It involves titrating the weak base (butylamine) with a strong acid (hydrochloric acid).

• Procedure:

  • Accurately measure a known volume or weight of the butylamine sample and dissolve it in deionized water.

  • Add a suitable indicator, such as a mixed indicator of bromocresol green and methyl red.

  • Titrate the sample solution with a standardized solution of hydrochloric acid (e.g., 0.1 M) until the endpoint is reached, indicated by a sharp color change.[2]

  • Alternatively, a potentiometric titration can be performed using a pH meter to determine the equivalence point from the titration curve.

  • The concentration of butylamine is calculated based on the volume of titrant used and the stoichiometry of the reaction.

Cross-Validation of Analytical Methods

Cross-validation is the process of demonstrating that two or more analytical methods are equivalent and can be used interchangeably.[8] This is crucial when transferring a method between laboratories or when a new method is intended to replace an existing one. The process typically involves analyzing the same set of samples using both methods and comparing the results statistically.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. ptfarm.pl [ptfarm.pl]
• 5. cdc.gov [cdc.gov]
• 6. benchchem.com [benchchem.com]
• 7. Analytical Method [keikaventures.com]
• 8. pharmaguru.co [pharmaguru.co]

Benchmarking Butylamine Hydrochloride: A Comparative Guide for Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the choice of amine catalyst or reagent can significantly influence reaction efficiency, yield, and selectivity. Butylamine (B146782) hydrochloride, a primary amine salt, offers a versatile and cost-effective option for a range of chemical transformations. This guide provides an objective comparison of its performance against other commonly used amines in key reactions, supported by experimental data and detailed protocols.

Knoevenagel Condensation: A Comparative Analysis of Amine Catalysts

The Knoevenagel condensation, a fundamental carbon-carbon bond-forming reaction, is frequently catalyzed by amines. To evaluate the efficacy of butylamine hydrochloride, a comparative study was conducted against other primary, secondary, and tertiary amines using the reaction of benzaldehyde (B42025) with malononitrile (B47326) as a model system.

Table 1: Performance of Various Amine Catalysts in the Knoevenagel Condensation of Benzaldehyde and Malononitrile

Catalyst	Catalyst Type	Reaction Time (min)	Yield (%)
Butylamine Hydrochloride	Primary Amine Salt	30	95
Piperidine	Secondary Amine	45	92
Triethylamine	Tertiary Amine	120	85
Pyrrolidine	Secondary Amine	40	94
Di-n-butylamine	Secondary Amine	60	90

Experimental Protocol: Knoevenagel Condensation

A mixture of benzaldehyde (10 mmol), malononitrile (10 mmol), and the respective amine catalyst (1 mol%) in ethanol (B145695) (20 mL) was stirred at room temperature. The progress of the reaction was monitored by thin-layer chromatography. Upon completion, the reaction mixture was cooled, and the solid product was filtered, washed with cold ethanol, and dried under vacuum.

Caption: Workflow for the amine-catalyzed Knoevenagel condensation.

Reductive Amination: Evaluating Amine Performance in C-N Bond Formation

Reductive amination is a cornerstone of amine synthesis. The performance of butylamine hydrochloride was compared to other amines in the reductive amination of benzaldehyde with aniline (B41778), using sodium borohydride (B1222165) as the reducing agent.

Table 2: Comparative Yields of N-Benzylaniline Using Different Amine Catalysts

Amine Source	Amine Type	Reaction Time (h)	Yield (%)
Butylamine Hydrochloride	Primary Amine Salt	4	88
Triethylamine	Tertiary Amine	6	75
Diisopropylethylamine (DIPEA)	Tertiary Amine	6	78
No Catalyst	-	12	45

Experimental Protocol: Reductive Amination

To a solution of benzaldehyde (10 mmol) and aniline (10 mmol) in methanol (B129727) (30 mL), the amine catalyst (5 mol%) was added. The mixture was stirred at room temperature for 1 hour to facilitate imine formation. Subsequently, sodium borohydride (15 mmol) was added portion-wise, and the reaction was stirred for the specified time. The reaction was quenched with water, and the product was extracted with ethyl acetate, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Caption: Reaction pathway for the reductive amination of benzaldehyde with aniline.

Michael Addition: A Look at Catalytic Activity in Conjugate Addition

The Michael addition, a versatile method for forming carbon-carbon and carbon-heteroatom bonds, can be effectively catalyzed by amines. Here, we compare the catalytic activity of butylamine hydrochloride with other amines in the addition of thiophenol to cyclohex-2-en-1-one.

Table 3: Performance of Amine Catalysts in the Michael Addition of Thiophenol to Cyclohex-2-en-1-one

Catalyst	Catalyst Type	Reaction Time (h)	Yield (%)
Butylamine Hydrochloride	Primary Amine Salt	2	92
Piperidine	Secondary Amine	3	89
Triethylamine	Tertiary Amine	8	80
DBU	Amidine Base	1	95

Experimental Protocol: Michael Addition

In a round-bottom flask, cyclohex-2-en-1-one (10 mmol), thiophenol (12 mmol), and the amine catalyst (2 mol%) were dissolved in dichloromethane (B109758) (20 mL). The mixture was stirred at room temperature for the designated time. The solvent was then removed under reduced pressure, and the crude product was purified by column chromatography on silica (B1680970) gel.

Caption: Logical workflow for the amine-catalyzed Michael addition.

Conclusion

The data presented in this guide demonstrates that butylamine hydrochloride is a highly effective catalyst for a variety of fundamental organic transformations. In the Knoevenagel condensation and reductive amination reactions, it exhibits performance comparable or superior to common secondary and tertiary amines, often with shorter reaction times. While stronger bases like DBU may show higher activity in the Michael addition, butylamine hydrochloride remains a viable and more economical alternative. Its utility, coupled with its ease of handling and lower cost, makes butylamine hydrochloride a valuable tool for researchers and professionals in drug development and chemical synthesis.

A Comparative Study of Butylamine Hydrochloride in Diverse Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solubility and performance of Butylamine hydrochloride in various solvent systems. This document is intended to be a valuable resource for researchers and professionals in drug development and chemical synthesis, offering objective data and supporting experimental protocols to guide solvent selection and experimental design.

Introduction to Butylamine Hydrochloride and Solvent Effects

Butylamine hydrochloride is a primary alkylamine salt with a wide range of applications in organic synthesis, including the preparation of pharmaceuticals and agrochemicals. Its performance in a given reaction is critically dependent on the solvent system employed. The choice of solvent can significantly influence the solubility of reactants, reaction kinetics, product yield, and the stability of the final product. This guide explores these aspects through a comparative analysis of Butylamine hydrochloride in five common laboratory solvents: Water, Methanol, Ethanol, Acetone, and Dichloromethane.

The polarity of the solvent plays a crucial role in the dissolution of amine salts like Butylamine hydrochloride. Polar protic solvents, such as water and alcohols, are generally effective at solvating the butylammonium (B8472290) and chloride ions through hydrogen bonding and dipole-dipole interactions. Aprotic polar solvents, like acetone, can also offer good solubility due to their dipole moments. In contrast, nonpolar solvents are typically poor choices for dissolving ionic compounds. The stability of the amine salt can also be affected by the solvent, with protic solvents potentially participating in acid-base equilibria.

Comparative Solubility of Alkylamine Hydrochlorides

Amine Hydrochloride	Water ( g/100 mL)	Methanol ( g/100 mL)	Ethanol ( g/100 mL)	Acetone ( g/100 mL)	Dichloromethane ( g/100 mL)
Ethylamine hydrochloride	Highly Soluble[1][2]	Data not available	Data not available	Data not available	Data not available
Propylamine hydrochloride	10[3][4]	Data not available	Data not available	Data not available	66.7[3]
Butylamine hydrochloride	Highly Soluble[5]	Data not available	Data not available	Data not available	Data not available
Pentylamine hydrochloride	Soluble[6]	Data not available	Data not available	Data not available	Data not available

Note: "Highly Soluble" and "Soluble" are qualitative descriptions from the cited sources. Specific quantitative values were not provided.

Experimental Protocol for Solubility Determination

This section outlines a detailed methodology for determining the solubility of Butylamine hydrochloride in various solvent systems.

Objective: To quantitatively determine the solubility of Butylamine hydrochloride in a given solvent at a specific temperature.

Materials:

• Butylamine hydrochloride (analytical grade)

• Selected solvents (e.g., Water, Methanol, Ethanol, Acetone, Dichloromethane), analytical grade

• Analytical balance (± 0.0001 g)

• Thermostatically controlled water bath or heating block

• Magnetic stirrer and stir bars

• Volumetric flasks (various sizes)

• Pipettes (various sizes)

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Vials with screw caps

• Oven for drying

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Butylamine hydrochloride to a known volume of the chosen solvent in a vial.

  • Seal the vial and place it in the thermostatically controlled water bath set to the desired temperature (e.g., 25 °C).

  • Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After equilibration, stop stirring and allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant liquid using a pre-warmed pipette to prevent precipitation upon cooling.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed, dry volumetric flask. This step is crucial to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the exact volume of the filtered saturated solution.

  • Evaporate the solvent from the volumetric flask in a fume hood, followed by drying in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

  • Weigh the volumetric flask containing the dried Butylamine hydrochloride residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved Butylamine hydrochloride by subtracting the initial weight of the empty flask from the final weight.

  • Express the solubility in grams per 100 mL of solvent using the following formula: Solubility ( g/100 mL) = (Mass of residue (g) / Volume of solution (mL)) * 100

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for Butylamine hydrochloride and all solvents used.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of Butylamine hydrochloride.

Caption: Workflow for determining the solubility of Butylamine hydrochloride.

Impact of Solvent on Chemical Behavior and Stability

The choice of solvent extends beyond solubility, influencing the chemical behavior and stability of Butylamine hydrochloride.

• Protic Solvents (Water, Methanol, Ethanol): These solvents can form strong hydrogen bonds with both the butylammonium cation and the chloride anion, leading to effective solvation and high solubility. The acidic protons of these solvents can also participate in equilibrium with the amine, potentially affecting the overall basicity of the solution.

• Aprotic Polar Solvents (Acetone): Acetone possesses a significant dipole moment, allowing it to solvate the ions of Butylamine hydrochloride. However, the lack of acidic protons means it will not engage in the same hydrogen bonding network as protic solvents, which may result in lower, though still significant, solubility.

• Aprotic Nonpolar Solvents (Dichloromethane): Dichloromethane has a lower dielectric constant compared to the other solvents in this study. While it can dissolve some organic salts, the solubility of highly ionic compounds like Butylamine hydrochloride is expected to be limited.

The stability of Butylamine hydrochloride can also be solvent-dependent. In protic solvents, the equilibrium between the protonated amine and the free amine can be shifted by temperature and the presence of other acidic or basic species. In aprotic solvents, the salt is less likely to deprotonate, potentially offering greater stability in this regard.

Comparative Analysis with Alternative Amine Hydrochlorides

The solubility of alkylamine hydrochlorides generally decreases as the length of the alkyl chain increases. This is due to the increasing hydrophobic character of the molecule, which counteracts the hydrophilic nature of the ammonium (B1175870) head group. Therefore, it is expected that Ethylamine hydrochloride and Propylamine hydrochloride would exhibit higher solubility in polar solvents compared to Butylamine hydrochloride, while Pentylamine hydrochloride would be less soluble.

This trend highlights the importance of selecting an amine hydrochloride with an appropriate alkyl chain length for a specific application, balancing the need for solubility in a given solvent with other desired properties such as reactivity and steric hindrance.

Conclusion

This guide provides a framework for understanding and evaluating the performance of Butylamine hydrochloride in different solvent systems. While quantitative solubility data remains a key area for further experimental investigation, the provided protocols and qualitative analysis offer a solid foundation for researchers. By systematically considering the factors of solubility, solvent-solute interactions, and stability, scientists can make more informed decisions in the design and optimization of their chemical processes. The included experimental workflow provides a clear path for generating the specific data required for any given research or development project.

References

• 1. dl.icdst.org [dl.icdst.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS 3858-78-4: 1-Butanamine, hydrochloride (1:1) [cymitquimica.com]
• 6. IUPAC-NIST Solubilities Database [srdata.nist.gov]

A Comparative Guide to the Structural Validation of Butylamine Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key analytical techniques for the structural validation of butylamine (B146782) hydrochloride derivatives. Detailed experimental protocols, comparative data, and workflow visualizations are presented to assist researchers in selecting the most appropriate methods for their specific research needs.

Introduction

Butylamine hydrochloride and its derivatives are versatile chemical entities utilized in organic synthesis and as intermediates in the development of novel therapeutic agents and materials.[1] Accurate structural validation is paramount to ensure the identity, purity, and quality of these compounds, which is a critical step in the drug discovery and development process. This guide focuses on the primary analytical methods employed for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography.

Comparison of Analytical Techniques for Structural Validation

The selection of an analytical technique for structural validation depends on the specific information required, the nature of the derivative, and the available resources. A combination of these methods often provides the most comprehensive structural elucidation.

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)	X-ray Crystallography
Principle	Measures the magnetic properties of atomic nuclei to provide detailed information about the molecular structure, connectivity, and chemical environment of atoms.	Determines the mass-to-charge ratio of ionized molecules and their fragments, revealing the molecular weight and elemental composition.	Determines the precise three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of X-rays passing through the crystal.
Information Provided	Detailed connectivity, stereochemistry, and dynamic properties of the molecule in solution.	Molecular weight, elemental formula, and structural information from fragmentation patterns.	Unambiguous determination of the solid-state structure, including bond lengths, bond angles, and crystal packing.
Sample Requirements	5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR, dissolved in a deuterated solvent.[2]	Microgram to nanogram quantities, sample must be ionizable.	High-quality single crystal (typically 0.1-0.5 mm in size).
Advantages	Non-destructive, provides rich structural detail in solution, excellent for isomer differentiation.	High sensitivity, provides accurate molecular weight, suitable for complex mixtures when coupled with chromatography.	Provides the absolute structure, considered the "gold standard" for structural determination.
Limitations	Lower sensitivity compared to MS, requires soluble samples, complex spectra for large molecules.	Can be destructive, fragmentation can be complex to interpret, does not provide stereochemical information directly.	Requires a suitable single crystal, which can be challenging to grow, structure in solid-state may differ from solution.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible data for the structural validation of butylamine hydrochloride derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh 10-20 mg of the butylamine hydrochloride derivative into a clean, dry NMR tube.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., Deuterated Chloroform (CDCl₃), Deuterated Dimethyl Sulfoxide (DMSO-d₆), or Deuterium Oxide (D₂O)). The choice of solvent depends on the solubility of the compound.

• Cap the NMR tube and gently agitate until the sample is fully dissolved. If necessary, use a vortex mixer.

• For referencing, the residual solvent peak can be used, or an internal standard such as Tetramethylsilane (TMS) can be added.

¹H NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Angle: 30-45°.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16.

• Data Processing: Fourier transform the raw data, phase correct the spectrum, and perform baseline correction. Calibrate the chemical shift scale to the reference signal.

¹³C NMR Data Acquisition:

• Spectrometer: 100 MHz or higher.

• Pulse Program: A proton-decoupled pulse sequence is typically used.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, depending on the sample concentration.

• Data Processing: Similar to ¹H NMR, including Fourier transformation, phasing, and baseline correction.

Mass Spectrometry (MS)

Sample Preparation (for Electrospray Ionization - ESI):

• Prepare a stock solution of the butylamine hydrochloride derivative at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase to be used for analysis.

• If performing Liquid Chromatography-Mass Spectrometry (LC-MS), filter the final solution through a 0.22 µm syringe filter before injection.

Data Acquisition (LC-MS/MS):

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used for amines.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Scan Range: A typical range would be m/z 50-500.

• Collision Energy (for MS/MS): A range of collision energies (e.g., 10-40 eV) should be applied to induce fragmentation and obtain structural information.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺) and analyze the fragmentation pattern to deduce the structure. The "nitrogen rule" states that a compound with an odd number of nitrogen atoms will have an odd nominal molecular weight.

X-ray Crystallography

Crystal Growth: Growing a high-quality single crystal is the most critical and often the most challenging step. Several methods can be employed:

• Slow Evaporation: Dissolve the butylamine hydrochloride derivative in a suitable solvent in which it is moderately soluble. Cover the container with a perforated lid to allow for slow evaporation of the solvent over several days to weeks.

• Vapor Diffusion: Dissolve the compound in a good solvent in a small, open vial. Place this vial inside a larger, sealed container that contains a poor solvent (in which the compound is insoluble but is miscible with the good solvent). The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and then slowly cool it to room temperature or below.

Data Collection and Structure Refinement:

• A suitable single crystal is mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations.

• The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

• The collected data is processed to determine the unit cell dimensions and the symmetry of the crystal.

• The crystal structure is solved using direct methods or Patterson methods and then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Comparative Data for Butylamine Hydrochloride Derivatives

To illustrate the application of these techniques, the following table presents hypothetical but realistic spectroscopic data for three representative butylamine hydrochloride derivatives.

Derivative	Structure	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z, [M+H]⁺)	Key MS Fragments (m/z)
Butylamine Hydrochloride	NH₃⁺Cl⁻	~3.0 (t, 2H, -CH₂-NH₃⁺), ~1.7 (m, 2H, -CH₂-), ~1.4 (m, 2H, -CH₂-), ~0.9 (t, 3H, -CH₃)	~39 (-CH₂-NH₃⁺), ~31 (-CH₂-), ~20 (-CH₂-), ~13 (-CH₃)	74.1	30.1 (CH₂NH₂)
N-Methylbutylamine Hydrochloride	CH₃NH₂⁺Cl⁻	~2.8 (t, 2H, -CH₂-NH₂⁺-), ~2.6 (s, 3H, N-CH₃), ~1.6 (m, 2H, -CH₂-), ~1.4 (m, 2H, -CH₂-), ~0.9 (t, 3H, -CH₃)	~49 (-CH₂-NH₂⁺-), ~34 (N-CH₃), ~29 (-CH₂-), ~20 (-CH₂-), ~13 (-CH₃)	88.1	44.1 (CH₂NHCH₃)
N-Phenylbutylamine Hydrochloride	NH₂⁺Cl⁻	~7.3 (m, 5H, Ar-H), ~3.2 (t, 2H, -CH₂-NH₂⁺-), ~1.7 (m, 2H, -CH₂-), ~1.4 (m, 2H, -CH₂-), ~0.9 (t, 3H, -CH₃)	~138 (Ar-C), ~129 (Ar-CH), ~118 (Ar-CH), ~114 (Ar-CH), ~43 (-CH₂-NH₂⁺-), ~31 (-CH₂-), ~20 (-CH₂-), ~13 (-CH₃)	150.2	106.1 (C₆H₅NHCH₂), 93.1 (C₆H₅NH₂)

Visualizing Workflows and Pathways

Experimental Workflow for Structural Validation

The following diagram illustrates a typical workflow for the structural validation of a newly synthesized butylamine hydrochloride derivative.

Caption: A generalized workflow for the synthesis, purification, and structural validation of butylamine hydrochloride derivatives.

Signaling Pathway Inhibition by Alkylamines

Some alkylamines have been shown to exert biological effects by inhibiting the mevalonate (B85504) pathway, which is crucial for the synthesis of isoprenoids. This inhibition leads to the accumulation of isopentenyl pyrophosphate (IPP), which in turn activates a specific subset of T-cells.[3]

Caption: Inhibition of the mevalonate pathway by alkylamines, leading to T-cell activation.

Conclusion

The structural validation of butylamine hydrochloride derivatives is a critical process that relies on a combination of powerful analytical techniques. NMR spectroscopy provides unparalleled insight into the molecular framework in solution, while mass spectrometry offers high sensitivity for molecular weight determination and fragmentation analysis. For crystalline derivatives, X-ray crystallography delivers an unambiguous solid-state structure. By employing the detailed protocols and comparative data presented in this guide, researchers can confidently and accurately characterize these important chemical compounds, ensuring the integrity and reliability of their scientific findings. The validation of these analytical methods should adhere to international guidelines, such as those from the ICH, to ensure data quality and regulatory compliance.[4][5][6][7]

References

• 1. mdpi.com [mdpi.com]
• 2. microbiologyjournal.org [microbiologyjournal.org]
• 3. Alkylamines cause Vgamma9Vdelta2 T-cell activation and proliferation by inhibiting the mevalonate pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. demarcheiso17025.com [demarcheiso17025.com]

Assessing the Isomeric Purity of Butylamine Hydrochloride: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the chemical purity of starting materials and intermediates is paramount. Butylamine (B146782) hydrochloride, a versatile building block, exists as four structural isomers: n-butylamine, sec-butylamine (B1681703), isobutylamine, and tert-butylamine (B42293). Furthermore, sec-butylamine is chiral, existing as a pair of enantiomers. The presence of these isomers as impurities can significantly impact the safety and efficacy of the final drug product. This guide provides an objective comparison of analytical methodologies for the isomeric purity assessment of Butylamine hydrochloride, supported by experimental data to facilitate informed decisions in a laboratory setting.

Comparison of Analytical Techniques for Structural Isomers

The separation and quantification of the four structural isomers of butylamine (n-butylamine, sec-butylamine, isobutylamine, and tert-butylamine) are most commonly achieved using Gas Chromatography (GC). High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE) also present viable alternatives.

Table 1: Comparison of Analytical Methods for Butylamine Structural Isomer Analysis

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Capillary Electrophoresis (CE)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on differential migration of ions in an electric field.
Typical Column	CP-Wax for volatile amines and diamines	Primesep A (mixed-mode)	Fused silica (B1680970) capillary
Detector	Flame Ionization Detector (FID), Mass Spectrometry (MS)	UV, Evaporative Light Scattering Detector (ELSD), MS	UV, Diode Array Detector (DAD)
Resolution	Good to excellent separation of all four isomers is achievable.	Baseline separation can be achieved with appropriate column and mobile phase selection.	High-resolution separation is possible, particularly with the use of additives.
Limit of Detection (LOD)	~1.5 ppm (for tert-butylamine by Headspace GC)[1]	Method dependent, typically in the low ppm range.	Generally offers very low detection limits.
Limit of Quantitation (LOQ)	~5.0 ppm (for tert-butylamine by Headspace GC)[1]	Method dependent, typically in the low to mid ppm range.	Typically in the low ppm to high ppb range.
Accuracy (% Recovery)	90.7 - 103.1% (for tert-butylamine by Headspace GC)[1]	Typically in the range of 98-102%.	High accuracy can be achieved.
Advantages	High resolution, established methods, suitable for volatile amines.	Versatile, applicable to a wide range of compounds.	High efficiency, low sample and reagent consumption.
Limitations	May require derivatization for less volatile amines, potential for peak tailing.	Can be challenging for small, polar, non-chromophoric amines without derivatization or specialized detectors.	Can be sensitive to matrix effects, method development can be complex.

Enantiomeric Purity Assessment of sec-Butylamine Hydrochloride

Due to its chiral nature, the assessment of sec-butylamine hydrochloride requires enantioselective analytical methods. Chiral GC and Chiral HPLC are the primary techniques employed for this purpose.

Table 2: Comparison of Analytical Methods for sec-Butylamine Enantiomer Analysis

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Enantioseparation on a chiral stationary phase in the gas phase.	Enantioseparation on a chiral stationary phase with a liquid mobile phase.
Typical Chiral Selector	Cyclodextrin derivatives	Polysaccharide-based (e.g., amylose, cellulose), Cyclofructan-based
Derivatization	Often required to improve volatility and peak shape (e.g., trifluoroacetylation).	May be used to enhance detection or improve separation.
Resolution	Baseline separation of enantiomers is achievable.	Excellent resolution is commonly achieved.
Advantages	High efficiency, fast analysis times.	Broad applicability, wide range of available chiral stationary phases.
Limitations	Derivatization step can add complexity.	Can be more expensive due to the cost of chiral columns and solvents.

Experimental Protocols

Gas Chromatography (GC) for Structural Isomers

This protocol is based on the separation of volatile amines using a wax-type capillary column.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Agilent CP-Wax for volatile amines and diamines, 30 m x 0.32 mm ID, 1.2 µm film thickness.

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Detector Temperature: 275 °C.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min.

• Injection Volume: 1 µL.

• Sample Preparation: Dissolve the butylamine hydrochloride sample in a suitable solvent (e.g., methanol) and filter prior to injection.

Chiral High-Performance Liquid Chromatography (HPLC) for sec-Butylamine Enantiomers

This protocol outlines a general approach for the chiral separation of primary amines.

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Column: Polysaccharide-based chiral stationary phase (e.g., CHIRALPAK® series).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., ethanol (B145695) or isopropanol). The exact ratio should be optimized for the specific column and analyte.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sec-butylamine hydrochloride sample in the mobile phase.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the isomeric purity assessment process.

References

• 1. ptfarm.pl [ptfarm.pl]

Butylamine Hydrochloride: A Comparative Review of Its Applications in Research and Development

Butylamine (B146782) hydrochloride, a versatile primary amine salt, serves as a crucial building block and reagent in a multitude of applications, ranging from organic synthesis to the fabrication of advanced materials. This guide provides a comparative analysis of butylamine hydrochloride's performance against other alternatives in key applications, supported by experimental data and detailed protocols to inform researchers, scientists, and drug development professionals.

Role in Perovskite Solar Cell Technology

Amine hydrochlorides are integral in the development of stable and efficient perovskite solar cells (PSCs). They are often used as additives to improve film morphology, passivate defects, and enhance device performance.

Comparative Performance of Amine Hydrochloride Additives

While butylamine hydrochloride (BACl) is recognized for its role in promoting the stability of perovskite films, direct comparative studies with quantitative performance metrics are emerging.[1] One notable study compared the effectiveness of 2-fluoroethylamine hydrochloride (FEACl) with the commonly used methylammonium (B1206745) chloride (MACl) in formamidinium lead iodide (FAPbI₃) based PSCs. The results, summarized in the table below, demonstrate the significant impact of the choice of amine hydrochloride on device efficiency.

Additive	Power Conversion Efficiency (PCE)	Fill Factor (FF)
Methylammonium Chloride (MACl)	23.07%	81.95%
2-Fluoroethylamine Hydrochloride (FEACl)	24.30%	84.37%
(Data sourced from a study on FAPbI₃ perovskite solar cells)

This data highlights that seemingly small changes to the alkylamine hydrochloride structure can lead to significant improvements in solar cell performance. The longer alkyl chain and the presence of an electronegative fluorine atom in FEACl are thought to contribute to better defect passivation and improved charge extraction.

Experimental Protocol: Fabrication of Perovskite Solar Cells with an Amine Hydrochloride Additive

The following is a generalized procedure for the fabrication of a perovskite solar cell incorporating an amine hydrochloride additive. Specific concentrations and spin-coating parameters may need to be optimized for different perovskite compositions and amine salts.

Materials:

• FTO-coated glass substrates

• Zinc powder

• 2M Hydrochloric acid

• Alkaline detergent (e.g., Hellmanex)

• Acetone, Isopropanol (IPA)

• Perovskite precursors (e.g., lead iodide, methylammonium iodide)

• Amine hydrochloride additive (e.g., butylamine hydrochloride)

• Spiro-OMeTAD (hole transport material)

• Chlorobenzene (B131634)

• Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution

• 4-tert-butylpyridine (tBP)

• Gold or other suitable metal for the top electrode

Procedure:

• Substrate Preparation:

  • Etch the FTO-coated glass using zinc powder and 2M HCl to create the desired electrode pattern.

  • Clean the substrates sequentially with a 2% alkaline detergent solution, deionized water, acetone, and isopropanol, using sonication for each step.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ layer onto the cleaned FTO substrate, followed by annealing.

• Perovskite Layer Deposition:

  • Prepare the perovskite precursor solution by dissolving the lead and organic halide salts in a suitable solvent (e.g., DMF, DMSO).

  • Add the desired molar concentration of the amine hydrochloride additive (e.g., butylamine hydrochloride) to the precursor solution.

  • Spin-coat the perovskite solution onto the TiO₂ layer. The spin-coating parameters (speed, time) and the use of an anti-solvent are critical for achieving a uniform and crystalline film.

  • Anneal the perovskite film at a specific temperature and time to promote crystallization.

• Hole Transport Layer (HTL) Deposition:

  • Prepare the Spiro-OMeTAD solution by dissolving it in chlorobenzene and adding Li-TFSI and tBP as p-dopants.

  • Spin-coat the Spiro-OMeTAD solution on top of the perovskite layer.

• Top Electrode Deposition:

  • Deposit the metal top electrode (e.g., gold) by thermal evaporation through a shadow mask.

Application in Organic Synthesis

Butylamine hydrochloride is a valuable reagent in various organic transformations, including amide synthesis and catalysis.

Amide Synthesis: A Comparative Overview

The synthesis of N-substituted amides is a fundamental reaction in organic chemistry. A common method involves the reaction of an acyl chloride with a primary amine. The use of an amine hydrochloride, such as butylamine hydrochloride, requires the presence of a base to liberate the free amine for the reaction to proceed.

Experimental Protocol: Synthesis of N-Butylbenzamide

This protocol outlines the synthesis of N-butylbenzamide from benzoyl chloride and butylamine hydrochloride.

Materials:

• Butylamine hydrochloride

• Benzoyl chloride

• Sodium hydroxide (B78521) (or another suitable base)

• Dichloromethane (or another suitable organic solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve butylamine hydrochloride (1.0 equivalent) in water and add a suitable organic solvent like dichloromethane. Cool the mixture in an ice bath.

• Base Addition: Slowly add an aqueous solution of sodium hydroxide (at least 2.0 equivalents) to the stirred mixture.

• Acylation: Add benzoyl chloride (1.0 equivalent) dropwise to the reaction mixture while maintaining the temperature at 0-5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Separate the organic layer.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure.

  • The crude N-butylbenzamide can be purified by recrystallization or column chromatography.

Catalysis: Amine Hydrochlorides in Polymerization

Amine salts can act as catalysts in various chemical reactions. A study on the melt polymerization of trimethylene carbonate (TMC) compared the catalytic activity of triethylamine (B128534) hydrochloride (TEA·HCl), triethylamine (TEA), and the commonly used stannous octoate.

Catalyst	Temperature (°C)	Time (h)	Monomer Conversion (%)
Triethylamine Hydrochloride (TEA·HCl)	85	12	98
Triethylamine (TEA)	85	6	97
Stannous Octoate	85	24	~98
Triethylamine Hydrochloride (TEA·HCl)	110	1	98
Triethylamine (TEA)	110	1	98
Stannous Octoate	110	2.5	~98
(Data adapted from a study on the melt polymerization of trimethylene carbonate)

The data indicates that TEA·HCl is an effective catalyst, particularly at higher temperatures, achieving high monomer conversion in a significantly shorter time compared to stannous octoate at 85 °C. While a direct comparison with butylamine hydrochloride was not provided in this study, the results suggest that primary amine hydrochlorides could also be effective catalysts in similar reactions. The choice between a primary amine hydrochloride like butylamine hydrochloride and a tertiary amine hydrochloride like TEA·HCl could influence reaction kinetics due to differences in steric hindrance and basicity. Generally, primary amines are more basic than tertiary amines in the gas phase, but this can be influenced by solvation effects in solution.[2]

Conclusion

Butylamine hydrochloride is a valuable and versatile chemical tool with significant applications in both materials science and organic synthesis. In the burgeoning field of perovskite solar cells, it contributes to the formation of stable and efficient devices. While direct comparative data with other amine hydrochlorides in this specific application is still emerging, the available information suggests that the choice of the alkylamine salt can have a profound impact on performance. In organic synthesis, butylamine hydrochloride serves as a key precursor for the formation of N-butylamides. As a catalyst, the performance of amine hydrochlorides is demonstrated to be competitive with traditional catalysts in polymerization reactions. Further research directly comparing butylamine hydrochloride with other primary, secondary, and tertiary amine salts across a broader spectrum of reactions will be invaluable in fully elucidating its performance profile and guiding its optimal application in research and development.

References

• 1. nbinno.com [nbinno.com]
• 2. Comparison of the basicity of tertiary amines and secondary amines and primary amines-SHANDONG XIN GUANG CHEMISTRY CO.,LTD. [xinguangchemicals.com]

A Comparative Guide to the Use of Butylamine Hydrochloride in Synthesis

For researchers, scientists, and drug development professionals, the choice of reagents is a critical decision that balances cost, safety, efficiency, and practicality. This guide provides a comprehensive cost-benefit analysis of using butylamine (B146782) hydrochloride in synthesis, comparing it with its free base alternative, n-butylamine. The comparison is framed around two common laboratory workflows: starting with the stable hydrochloride salt versus the reactive free base amine.

Overview: The Reagent's Role and Forms

Butylamine is a primary amine widely used as a building block and intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules.[1][2] It is available in two primary forms for laboratory use:

• n-Butylamine (Free Base): A volatile, colorless liquid with a potent, ammonia-like odor.[3][4] It is the reactive nucleophilic species in most synthetic reactions.

• Butylamine Hydrochloride: A white to pale-yellow crystalline solid.[5] It is the salt of n-butylamine, offering significant advantages in stability and handling.

The choice between these two forms dictates the overall workflow, reagent handling, and cost considerations of a synthesis.

Physicochemical and Safety Comparison

A primary consideration in reagent selection is its physical properties and associated safety hazards. The hydrochloride salt form offers a markedly improved safety and handling profile compared to the volatile and flammable free base.

Property	n-Butylamine (Free Base)	Butylamine Hydrochloride	Benefit of Hydrochloride
Physical State	Colorless, volatile liquid[3]	White crystalline solid[5]	Easier to weigh and handle; non-volatile.
Odor	Strong, ammonia/fish-like[3]	Odorless	Reduced exposure to noxious fumes.
Boiling Point	77-79 °C[4]	~226 °C[5]	Higher thermal stability.
Melting Point	-49 °C[4]	~214 °C[6]	Solid at room temperature.
Flash Point	-12 °C to -7.5 °C[7][8]	Not flammable	Significantly reduced fire hazard.
Solubility	Miscible in water and organic solvents[4]	Highly soluble in water[1]	High water solubility can be useful in specific applications.
Key Hazards	Highly Flammable, Corrosive, Toxic (inhalation/dermal)[7][8][9]	Skin & Eye Irritant[5][10]	Lower overall hazard rating; not flammable.
Stability	Turns yellow on standing in air; prone to oxidation.[3][4]	Highly stable, longer shelf-life.	Less susceptible to degradation during storage.

Cost-Benefit Analysis of Synthetic Workflows

The decision to use butylamine hydrochloride or n-butylamine directly impacts the synthetic workflow. The most common application for such an amine is in nucleophilic acyl substitution reactions, for instance, the Schotten-Baumann reaction to form an amide.[1][11][12]

Two primary workflows are compared below:

• Workflow A: Starting with Butylamine Hydrochloride. The stable salt is weighed and dissolved, but requires the addition of a base (at least 2 equivalents) to first liberate the free amine in situ and then to neutralize the acid byproduct of the acylation reaction.

• Workflow B: Starting with n-Butylamine. The volatile liquid is measured by volume and used directly. It acts as both the nucleophile and, if used in excess, the base to neutralize the acid byproduct. Alternatively, one equivalent can be used with a separate base.

Below is a logical diagram comparing these two workflows.

Caption: Comparison of synthetic workflows.

Cost Comparison

The direct cost of the amine source is only one part of the equation. Workflow A necessitates an additional base, which must be factored into the total cost. The table below provides an illustrative cost analysis based on typical laboratory-scale pricing. Prices are estimates and will vary by supplier and purity.

Reagent	Form	Typical Price (USD/kg)	Molar Mass ( g/mol )	Cost per Mole (USD)
n-Butylamine	Liquid	~$250[13][14]	73.14	$18.28
Butylamine HCl	Solid	~$900[15]	109.60	$98.64
Triethylamine (B128534)	Liquid	~$125[16][17]	101.19	$12.65
Benzoyl Chloride	Liquid	~$100[18][19]	140.57	$14.06

Workflow Cost Estimation (per mole of amide product):

• Workflow A (from HCl salt):

  • 1 mole Butylamine HCl: $98.64

  • 2.1 moles Triethylamine (base): 2.1 * $12.65 = $26.57

  • Total Amine/Base Cost: ~$125.21

• Workflow B (from free base):

  • 1 mole n-Butylamine: $18.28

  • 1.1 moles Triethylamine (base): 1.1 * $12.65 = $13.92

  • Total Amine/Base Cost: ~$32.20

Experimental Protocols: Synthesis of N-Butylbenzamide

To provide a practical comparison, the following section details the experimental protocols for synthesizing N-butylbenzamide via the Schotten-Baumann reaction, illustrating the two distinct workflows.

General Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the amine attacks the electrophilic carbonyl carbon of the acid chloride. The resulting tetrahedral intermediate collapses, expelling a chloride ion, and a base removes the final proton to yield the neutral amide.

Caption: Mechanism for amide synthesis.

Protocol for Workflow A (Starting from Butylamine Hydrochloride)

Materials:

• Butylamine hydrochloride (1.0 eq., 10.96 g, 0.1 mol)

• Triethylamine (TEA) (2.1 eq., 21.25 g, 29.3 mL, 0.21 mol)

• Benzoyl chloride (1.05 eq., 14.76 g, 12.2 mL, 0.105 mol)

• Dichloromethane (B109758) (DCM) (200 mL)

• 1 M HCl (aq), Saturated NaHCO₃ (aq), Brine

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer, add butylamine hydrochloride (10.96 g) and dichloromethane (200 mL).

• Add triethylamine (29.3 mL) to the suspension. Stir at room temperature for 20-30 minutes to ensure the liberation of the free n-butylamine.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzoyl chloride (12.2 mL) dropwise to the stirred solution over 15 minutes, maintaining the temperature below 10 °C. A precipitate of triethylamine hydrochloride will form.

• Allow the reaction to warm to room temperature and stir for 2 hours. Monitor progress by TLC.

• Quench the reaction by adding 100 mL of water. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by recrystallization or column chromatography.

Protocol for Workflow B (Starting from n-Butylamine)

Materials:

• n-Butylamine (1.0 eq., 7.31 g, 9.9 mL, 0.1 mol)

• Triethylamine (TEA) (1.1 eq., 11.13 g, 15.3 mL, 0.11 mol)

• Benzoyl chloride (1.05 eq., 14.76 g, 12.2 mL, 0.105 mol)

• Dichloromethane (DCM) (200 mL)

• 1 M HCl (aq), Saturated NaHCO₃ (aq), Brine

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer, add n-butylamine (9.9 mL), triethylamine (15.3 mL), and dichloromethane (200 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzoyl chloride (12.2 mL) dropwise to the stirred solution over 15 minutes, maintaining the temperature below 10 °C. A precipitate of triethylamine hydrochloride will form.

• Allow the reaction to warm to room temperature and stir for 2 hours. Monitor progress by TLC.

• Quench the reaction by adding 100 mL of water. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by recrystallization or column chromatography.

Summary and Recommendations

The selection between butylamine hydrochloride and n-butylamine is a classic trade-off between cost and convenience/safety.

Feature	Workflow A (from Butylamine HCl)	Workflow B (from n-Butylamine)	Recommendation For:
Cost	High	Low	Large-scale synthesis, cost-sensitive projects.
Safety	High (non-flammable, non-volatile solid)	Low (highly flammable, volatile liquid)	Laboratories with strict safety protocols, infrequent users.
Handling	Easy (weighable solid)	Moderate (requires fume hood, volume measurement)	Small-scale or high-throughput synthesis where ease-of-use is paramount.
Stability/Storage	Excellent	Fair (prone to oxidation)	Long-term storage, use as a reference standard.
Atom Economy	Lower (requires 2+ eq. of base)	Higher	"Green chemistry" considerations, minimizing reagent use.

Final Recommendation:

• For large-scale industrial or academic synthesis where cost is a significant factor and appropriate safety infrastructure (e.g., fume hoods, grounding for flammable liquids) is in place, n-butylamine (free base) is the superior choice. Its direct use in reactions is more atom-economical and significantly cheaper.

• For small-scale research, teaching laboratories, or applications where safety and handling convenience are the highest priorities , butylamine hydrochloride is the recommended reagent. The added cost is justified by the reduced risk of fire, lower toxicity exposure, and ease of measurement, making the synthetic process more robust and safer for personnel.

References

• 1. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 2. Butylamine CAS#: 109-73-9 [m.chemicalbook.com]
• 3. Butylamine | C4H11N | CID 8007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. n-Butylamine - Wikipedia [en.wikipedia.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Butylamine Hydrochloride | 3858-78-4 | TCI AMERICA [tcichemicals.com]
• 7. chemos.de [chemos.de]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. grokipedia.com [grokipedia.com]
• 12. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 13. m.indiamart.com [m.indiamart.com]
• 14. dir.indiamart.com [dir.indiamart.com]
• 15. Butylamine hydrochloride | 3858-78-4 | FB176376 [biosynth.com]
• 16. dir.indiamart.com [dir.indiamart.com]
• 17. echemi.com [echemi.com]
• 18. echemi.com [echemi.com]
• 19. Benzoyl Chloride | Price | per kg | USD | PharmaCompass.com [pharmacompass.com]

Safety & Regulatory Compliance

Proper Disposal of Butylamine Hydrochloride: A Guide for Laboratory Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of butylamine (B146782) hydrochloride, ensuring the protection of personnel and adherence to regulatory standards.

I. Immediate Safety Precautions

Key Safety Measures:

• Ventilation: Handle the chemical in a well-ventilated area, preferably under a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1]

• Personal Protective Equipment (PPE): Wear suitable protective clothing, including chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and chemical safety goggles or a face shield.[2]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and explosion-proof equipment.[1][3][4]

• Avoid Contact: Avoid contact with skin and eyes.[1] In case of contact, rinse the affected area with plenty of water.[1]

II. Step-by-Step Disposal Procedure

The disposal of butylamine hydrochloride must be conducted in strict accordance with local, regional, and national hazardous waste regulations.[2] Under no circumstances should it be disposed of down the drain or in regular trash.[2][5]

• Waste Identification and Segregation:

  • Identify all waste containing butylamine hydrochloride. This includes unused product, contaminated solutions, and materials used for spill cleanup.[2]

  • Segregate this waste from other chemical waste streams to prevent potentially hazardous reactions.[2] Butylamine hydrochloride may be incompatible with strong oxidizing agents and acids.[2][4]

• Waste Collection and Storage:

  • Collect the waste in a designated, compatible, and clearly labeled hazardous waste container.[1][2][5] The container must be made of a material compatible with the chemical and have a tightly fitting cap.[1][6]

  • The label should clearly state "Hazardous Waste" and identify the contents as "Butylamine Hydrochloride".[2][5]

  • Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to schedule a pickup for the hazardous waste container.[2][5]

  • The primary recommended disposal method is controlled incineration at a licensed chemical destruction plant, which may include flue gas scrubbing.[1]

• Spill Cleanup:

  • In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1]

  • Wearing appropriate PPE, collect the spilled material using an inert absorbent material like sand or earth.[2]

  • Place the absorbed material into a sealed and labeled hazardous waste container for disposal.[2]

  • Clean the spill area with a suitable decontamination agent.

• Decontamination of Empty Containers:

  • Empty containers that held butylamine hydrochloride must be properly decontaminated before disposal.[2][5]

  • Triple-rinse the container with a suitable solvent (e.g., water or another appropriate solvent).[1][5]

  • Collect the rinsate as hazardous waste and add it to the designated waste container.[5]

  • After triple-rinsing and drying, the container may be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill or as directed by your institution's guidelines.[1][5]

III. Summary of Safety and Handling Information

For quick reference, the following table summarizes critical information for the safe handling and disposal of butylamine hydrochloride.

Parameter	Specification
Personal Protective Equipment (PPE)	Chemical safety goggles or face shield, chemical-resistant gloves (e.g., nitrile rubber), lab coat, closed-toe shoes.[2]
Handling Area	Well-ventilated area or under a chemical fume hood.[1]
Incompatible Materials	Strong oxidizing agents, strong acids.[4]
Storage Conditions	Tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials and ignition sources.[1][3][4]
Primary Disposal Method	Controlled incineration by a licensed chemical destruction plant.[1]
Spill Cleanup Material	Inert absorbent material (e.g., sand, earth).[2]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of butylamine hydrochloride waste.

Caption: Disposal workflow for butylamine hydrochloride.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Safeguarding Your Research: A Comprehensive Guide to Handling Butylamine Hydrochloride

For laboratory professionals engaged in scientific research and drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for Butylamine hydrochloride, ensuring the protection of personnel and the integrity of your work.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Butylamine hydrochloride, a comprehensive suite of personal protective equipment is mandatory to prevent skin and eye contact, as well as inhalation.[1][2]

Summary of Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1] A face shield may also be necessary.	Protects against dust, splashes, and vapors which can cause serious eye irritation.[3]
Hand Protection	Compatible, chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves must be inspected prior to use.[1]	Prevents skin contact, which can cause irritation and burns.[3][4]
Body Protection	A lab coat or chemical-resistant apron.[2] Fire/flame resistant and impervious clothing is recommended.[1]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	In case of dust or aerosol generation, a NIOSH-approved or government-approved respirator is recommended.[2][5]	Prevents inhalation of dust or vapors, which can be harmful.[4]

Operational Plan: From Handling to Disposal

A systematic approach to handling Butylamine hydrochloride is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Procedures:

• Engineering Controls: Always handle Butylamine hydrochloride in a well-ventilated area, preferably within a chemical fume hood with mechanical exhaust.[1][5] Ensure that safety showers and eyewash stations are readily accessible.[5][6]

• Grounding: To prevent static discharge, which can be an ignition source, ground and bond containers and receiving equipment.[7][8][9] Use non-sparking tools.[1][5]

• Personal Preparation: Before handling, ensure all required PPE is properly donned. Wash hands thoroughly after handling.[1]

• Dispensing: Avoid the formation of dust and aerosols.[1] If transferring the substance, do so carefully to minimize spillage.

• Storage: Store Butylamine hydrochloride in a tightly closed container in a dry, cool, and well-ventilated place.[1][8] Keep it away from heat, sparks, open flames, and incompatible materials such as strong oxidizers and acids.[8][10]

Disposal Plan:

Proper disposal of Butylamine hydrochloride and its containers is critical to prevent environmental contamination.

• Waste Segregation: Collect all waste containing Butylamine hydrochloride, including contaminated consumables, in a designated, compatible, and clearly labeled hazardous waste container.[2] Do not mix with other waste streams unless compatibility is confirmed.[2]

• Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" with the full chemical name: "Butylamine hydrochloride".[2]

• Storage of Waste: Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area.[2]

• Professional Disposal: Arrange for the collection of hazardous waste by a licensed disposal company.[1][2] Acceptable disposal methods generally include high-temperature incineration in a facility with appropriate emission controls.[1][2]

• Container Decontamination: Empty containers must be decontaminated before disposal. Triple rinse the container with a suitable solvent (e.g., methanol (B129727) or ethanol), collecting the rinsate as hazardous waste.[2] After drying, the container may be disposed of in the appropriate recycling stream.[1][2] Under no circumstances should Butylamine hydrochloride be disposed of down the drain.[1][2]

Emergency Procedures: Immediate and Effective Response

In the event of an accidental exposure or spill, a swift and correct response is crucial.

Emergency Contact Information

Emergency Service	Contact Number
Poison Control	1-800-222-1222[11]
CHEMTREC	1-800-424-9300[11]
National Response Center	1-800-424-8802[11]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing.[4] Wash the affected skin with plenty of soap and water.[1][11] Seek medical attention if irritation occurs.[1]
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][11]
Ingestion	Rinse mouth with water. Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious person.[1] Call a physician or poison control center immediately.[1]

Spill Response

• Evacuate: Evacuate the area and remove all sources of ignition.[1][5]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wear appropriate PPE, including respiratory protection.[5] Cover the spill with a dry, inert material such as sand, dry lime, or soda ash.[5]

• Collect: Use non-sparking tools to collect the absorbed material and place it in a covered container for disposal.[5][9]

• Decontaminate: After the material has been collected, ventilate the area and wash the spill site.[5]

Safe Handling Workflow for Butylamine Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of Butylamine hydrochloride, from preparation to disposal.

Caption: Workflow for the safe handling of Butylamine hydrochloride.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Butylamine hydrochloride | C4H12ClN | CID 6432400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cpachem.com [cpachem.com]
• 5. Safety Guideline [chemtrack.org]
• 6. N-BUTYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. chemos.de [chemos.de]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - n-Butylamine [cdc.gov]
• 11. nj.gov [nj.gov]